(rac)-AG-205

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of (rac)-AG-205

(rac)-AG-205 is a versatile small molecule inhibitor with significant implications for cancer biology, neuroendocrinology, and lipid metabolism. Initially identified as a ligand for Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1), its mechanism of action is now understood to be multifaceted, involving both PGRMC1-dependent and independent pathways. This guide provides a comprehensive overview of the molecular mechanisms, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Core Mechanism of Action

The primary activities of (rac)-AG-205 can be categorized into two main areas: its interaction with the PGRMC1 protein and its direct inhibition of key enzymes in lipid biosynthesis.

1. Modulation of PGRMC1 Function:

(rac)-AG-205 acts as a potent antagonist of PGRMC1, a heme-binding protein implicated in a variety of cellular processes, including tumorigenesis, steroid signaling, and resistance to apoptosis.[1][2] The inhibitory effects of AG-205 on PGRMC1 are achieved through several mechanisms:

• Alteration of Heme-Binding Properties: Spectroscopic studies have shown that AG-205 alters the spectral properties of the PGRMC1-heme complex, suggesting a direct interaction with the heme-binding domain.[3] This interaction is crucial as the heme-binding capacity of PGRMC1 is essential for its function.

• Disruption of Dimerization: PGRMC1 exists in monomeric and higher-order dimeric/oligomeric forms, with the latter being functionally important.[4][5] AG-205 treatment has been demonstrated to increase the monomeric form of PGRMC1 while decreasing its dimeric and oligomeric forms.[4][5] This disruption of higher-order structures is believed to impair PGRMC1's ability to interact with its binding partners and regulate downstream signaling.

2. PGRMC1-Independent Inhibition of Lipid Synthesis:

Recent evidence has revealed that (rac)-AG-205 possesses off-target effects, notably the direct inhibition of enzymes involved in sphingolipid metabolism.

• Inhibition of UDP-galactose: ceramide galactosyltransferase (CGT): (rac)-AG-205 directly inhibits the activity of CGT, a key enzyme in the synthesis of galactosylceramide (GalCer) and its subsequent sulfated form, sulfatide.[6][7] This inhibition has been observed in various cell lines and is independent of PGRMC1 expression.[6][7]

Quantitative Data

The following table summarizes the key quantitative data related to the activity of (rac)-AG-205.

Parameter	Value	Target/System	Reference
Binding Affinity (Kd)	64 µM	Arabidopsis thaliana PGRMC1 homolog (At2g24940)	[3]
Effective Concentration	5 nM	Blockade of progesterone-mediated inhibition of [Ca2+]i oscillations in GnRH neurons	[8]
Inhibitory Concentration	50 µM	Significant inhibition of in vitro UDP-galactose: ceramide galactosyltransferase (CGT) activity	[1]
Effective Concentration	Low µM range	Inhibition of sulfatide synthesis in human renal cancer cells (SMKT-R3) and CHO cells	[6][7]
Effective Concentration	10 µM	Increased cell viability in SMKT-R3 cells (unexpected finding)	[1]

Signaling Pathways Modulated by (rac)-AG-205

(rac)-AG-205 has been shown to influence several critical signaling pathways, often in a cell-type-specific manner.

1. NF-κB and PI3K/AKT Signaling:

In the context of neuronal resistance to hypoxic ischemia, (rac)-AG-205 has been reported to block NF-κB signaling while activating the BDNF/PI3K/AKT pathway.[6][9][10] The blockade of NF-κB, a key regulator of inflammation and apoptosis, and the activation of the pro-survival PI3K/AKT pathway contribute to its neuroprotective effects.

(rac)-AG-205 mediated neuroprotection via modulation of NF-κB and PI3K/AKT pathways.

2. Progesterone-Induced Calcium Signaling in GnRH Neurons:

Progesterone can rapidly inhibit intracellular calcium ([Ca2+]i) oscillations in GnRH neurons, a process mediated by PGRMC1.[8] (rac)-AG-205 effectively blocks this inhibitory action of progesterone, demonstrating its antagonistic effect on PGRMC1 in a neuroendocrine context.[8]

Blockade of progesterone-induced inhibition of calcium signaling in GnRH neurons by (rac)-AG-205.

Experimental Protocols

This section provides an overview of the key experimental methodologies used to elucidate the mechanism of action of (rac)-AG-205.

1. In Vitro UDP-galactose: ceramide galactosyltransferase (CGT) Enzyme Activity Assay:

This assay directly measures the inhibitory effect of (rac)-AG-205 on CGT activity.

• Principle: The assay quantifies the transfer of galactose from UDP-galactose to a ceramide acceptor, catalyzed by CGT. The product, galactosylceramide, is then detected.

• Methodology:

  • A reaction mixture is prepared containing a ceramide substrate, UDP-galactose, and a suitable buffer.

  • (rac)-AG-205, dissolved in a vehicle like DMSO, is added to the experimental samples at various concentrations. A vehicle control is also included.

  • The enzymatic reaction is initiated by the addition of a purified or cell-lysate-derived source of CGT.

  • The reaction is incubated at an optimal temperature (e.g., 37°C) for a defined period.

  • The reaction is stopped, and the lipids are extracted.

  • The product, galactosylceramide, is separated from the substrate using thin-layer chromatography (TLC).

  • The amount of product is quantified, often using radiolabeled galactose ([14C] or [3H]) and scintillation counting, or by fluorescently labeled substrates.[1]

• Data Analysis: The percentage of CGT inhibition is calculated by comparing the product formation in the presence of (rac)-AG-205 to the vehicle control. An IC50 value can be determined from a dose-response curve.

2. Calcium Imaging in GnRH Neurons:

This technique is used to visualize and quantify changes in intracellular calcium concentrations in real-time.

• Principle: GnRH neurons are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM). Changes in intracellular calcium levels lead to changes in the fluorescence intensity or emission ratio of the dye.

• Methodology:

  • Primary GnRH neurons are cultured, often in explants.[8]

  • The neurons are loaded with a calcium indicator dye.

  • The cells are mounted on a microscope equipped for live-cell imaging and perfused with a physiological saline solution.

  • A baseline of spontaneous [Ca2+]i oscillations is recorded.

  • The cells are pre-treated with (rac)-AG-205 (e.g., 5 nM) for a short period.[8]

  • Progesterone is then added to the perfusion medium, and the changes in [Ca2+]i oscillations are recorded.

  • Control experiments are performed with vehicle (DMSO) instead of (rac)-AG-205.

• Data Analysis: The frequency and amplitude of the calcium oscillations before and after the addition of progesterone, in the presence and absence of (rac)-AG-205, are analyzed to determine the blocking effect of the inhibitor.[8]

3. Cell Viability Assay (MTT Assay):

This colorimetric assay is commonly used to assess the cytotoxic effects of a compound on cultured cells.

• Principle: The assay measures the metabolic activity of cells. Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Methodology:

  • Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

  • The cells are treated with various concentrations of (rac)-AG-205 or a vehicle control for a specified duration (e.g., 24, 48, or 72 hours).

  • The MTT reagent is added to each well, and the plate is incubated for a few hours to allow for formazan crystal formation.

  • A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

  • The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. An IC50 value, the concentration of the compound that inhibits cell viability by 50%, can be determined from the dose-response curve.

4. Western Blotting for PGRMC1 Dimerization:

This technique is used to assess the effect of (rac)-AG-205 on the oligomeric state of PGRMC1.

• Principle: Proteins are separated by size using SDS-PAGE and then transferred to a membrane. The protein of interest is detected using a specific primary antibody, followed by a secondary antibody conjugated to an enzyme that allows for visualization.

• Methodology:

  • Cells are treated with (rac)-AG-205 or a vehicle control.

  • The cells are lysed, and the total protein concentration is determined.

  • Equal amounts of protein from each sample are separated on an SDS-polyacrylamide gel under non-reducing or semi-native conditions to preserve protein complexes.

  • The separated proteins are transferred to a nitrocellulose or PVDF membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for PGRMC1.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using a chemiluminescent substrate and an imaging system.

• Data Analysis: The relative abundance of the monomeric and dimeric/oligomeric forms of PGRMC1 is quantified and compared between the treated and control samples.[5]

Workflow of key experiments to characterize the mechanism of action of (rac)-AG-205.

References

• 1. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of the PGRMC1 protein complex as the putative sigma-2 receptor binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Novel Role for Progesterone Receptor Membrane Component 1 (PGRMC1): A Partner and Regulator of Ferrochelatase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. AG 205, a progesterone receptor membrane component 1 antagonist, ablates progesterone's ability to block oxidative stress-induced apoptosis of human granulosa/luteal cells† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. health.uconn.edu [health.uconn.edu]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide [mdpi.com]
• 8. Progesterone Directly and Rapidly Inhibits GnRH Neuronal Activity via Progesterone Receptor Membrane Component 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 10. medchemexpress.com [medchemexpress.com]

(rac)-AG-205: A Technical Guide to a Novel PGRMC1 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

(rac)-AG-205 is a potent small molecule inhibitor of Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1), a versatile protein implicated in a wide range of cellular processes, including sterol biosynthesis, cell cycle progression, and neuronal signaling. This technical guide provides an in-depth overview of (rac)-AG-205, its mechanism of action, and its effects on various signaling pathways. It is intended to serve as a comprehensive resource for researchers and professionals in the fields of molecular biology, pharmacology, and drug development. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of the associated signaling pathways to facilitate a deeper understanding of this compound's biological activities.

Introduction to (rac)-AG-205

(rac)-AG-205, with the chemical formula C₂₂H₂₃ClN₆OS, is a synthetic compound that has been identified as a potent ligand and inhibitor of Progesterone Receptor Membrane Component 1 (PGRMC1).[1][2] PGRMC1 is a non-canonical progesterone receptor that lacks a DNA-binding domain and is involved in a multitude of cellular functions, making it an attractive target for therapeutic intervention in various diseases, including cancer and neurodegenerative disorders.

Chemical and Physical Properties

The key chemical and physical properties of (rac)-AG-205 are summarized in the table below.

Property	Value
Molecular Formula	C₂₂H₂₃ClN₆OS
Molecular Weight	454.98 g/mol
CAS Number	442656-02-2
Appearance	Solid
Solubility	Soluble in DMSO

Mechanism of Action

(rac)-AG-205 exerts its biological effects primarily through the inhibition of PGRMC1. By binding to PGRMC1, (rac)-AG-205 modulates several downstream signaling pathways, leading to a range of cellular responses.

Inhibition of PGRMC1

(rac)-AG-205 acts as a direct inhibitor of PGRMC1.[1] The binding of (rac)-AG-205 to PGRMC1 has been shown to disrupt its normal function, although the precise binding site and the full extent of the conformational changes induced are still under investigation.

Downstream Signaling Pathways

The inhibition of PGRMC1 by (rac)-AG-205 has been shown to impact at least two major signaling cascades: the NF-κB pathway and the BDNF/PI3K/AKT pathway.

• Inhibition of NF-κB Signaling: (rac)-AG-205 has been observed to prevent the activation of the NF-κB signaling pathway.[1] This pathway is a critical regulator of the inflammatory response, cell survival, and proliferation. By inhibiting NF-κB, (rac)-AG-205 can suppress the expression of pro-inflammatory and anti-apoptotic genes.

• Activation of BDNF/PI3K/AKT Signaling: Conversely, (rac)-AG-205 has been shown to activate the Brain-Derived Neurotrophic Factor (BDNF)/Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (AKT) pathway.[1] This pathway is crucial for neuronal survival, growth, and synaptic plasticity. Its activation by (rac)-AG-205 suggests a potential neuroprotective role for the compound.

Quantitative Data

The inhibitory activity of (rac)-AG-205 has been quantified in various cancer cell lines, demonstrating its potential as an anti-cancer agent.

Inhibitory Concentration (IC50) Values

The half-maximal inhibitory concentration (IC50) of (rac)-AG-205 has been determined in several cancer cell lines, as shown in the table below.

Cell Line	Tissue of Origin	IC50 (µM)
A431	Epithelioid Carcinoma	8
MDA-MB-231	Breast Adenocarcinoma	18
MDA-MB-468	Breast Adenocarcinoma	12
A549	Lung Carcinoma	15
H157	Lung Squamous Cell Carcinoma	15

Data sourced from Ahmed et al., 2010.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of (rac)-AG-205.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of (rac)-AG-205 on the viability of cultured cells.

Materials:

• (rac)-AG-205

• Cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of (rac)-AG-205 (e.g., 0.1, 1, 10, 25, 50 µM) and a vehicle control (DMSO).

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis of Phospho-Akt

This protocol is used to determine the activation of the PI3K/AKT pathway by measuring the phosphorylation of Akt.

Materials:

• (rac)-AG-205

• Cell culture dishes

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-Akt and anti-total-Akt)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture cells to 70-80% confluency and treat with (rac)-AG-205 for the desired time.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-Akt overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total Akt for normalization.

Immunofluorescence Staining of NF-κB p65

This protocol is used to visualize the nuclear translocation of the NF-κB p65 subunit, an indicator of NF-κB activation.

Materials:

• (rac)-AG-205

• Cells grown on coverslips

• Fixation solution (e.g., 4% paraformaldehyde)

• Permeabilization solution (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibody (anti-NF-κB p65)

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

• Fluorescence microscope

Procedure:

• Treat cells grown on coverslips with (rac)-AG-205 and a positive control (e.g., TNF-α).

• Fix the cells with fixation solution for 15 minutes at room temperature.

• Permeabilize the cells with permeabilization solution for 10 minutes.

• Block non-specific binding with blocking solution for 30 minutes.

• Incubate with the primary antibody against NF-κB p65 for 1 hour at room temperature.

• Wash the cells and incubate with the fluorescently labeled secondary antibody for 1 hour in the dark.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides and visualize using a fluorescence microscope.

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by (rac)-AG-205.

Caption: Overview of signaling pathways modulated by (rac)-AG-205.

Caption: Workflow for assessing cell viability using the MTT assay.

Conclusion

(rac)-AG-205 is a valuable research tool for investigating the diverse functions of PGRMC1. Its ability to modulate key signaling pathways such as NF-κB and BDNF/PI3K/AKT highlights its potential for therapeutic applications in oncology and neuroscience. This guide provides a foundational understanding of (rac)-AG-205, offering researchers the necessary information to design and execute experiments aimed at further elucidating its biological roles and therapeutic potential. Further studies are warranted to explore the full spectrum of its activities, including its in vivo efficacy and safety profiles.

References

• 1. A Novel Role for Progesterone Receptor Membrane Component 1 (PGRMC1): A Partner and Regulator of Ferrochelatase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. devtoolsdaily.com [devtoolsdaily.com]

(rac)-AG-205 as a PGRMC1 Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(rac)-AG-205 is a commercially available small molecule that has been widely described in scientific literature as an inhibitor of Progesterone Receptor Membrane Component 1 (PGRMC1). It has been utilized as a chemical probe to investigate the physiological and pathophysiological roles of PGRMC1, particularly in the context of cancer biology, neuroprotection, and metabolic regulation. This technical guide provides an in-depth overview of (rac)-AG-205, including its mechanism of action, its effects on key signaling pathways, and detailed experimental protocols for its use. Crucially, this guide also presents a critical evaluation of the specificity of (rac)-AG-205, highlighting significant evidence of its off-target effects, which researchers must consider when interpreting experimental outcomes.

Introduction to (rac)-AG-205 and PGRMC1

Progesterone Receptor Membrane Component 1 (PGRMC1) is a versatile heme-binding protein implicated in a wide array of cellular processes, including cholesterol metabolism, steroidogenesis, cell proliferation, and apoptosis.[1] Its dysregulation has been linked to various diseases, most notably cancer, making it an attractive target for therapeutic development.

(rac)-AG-205 emerged from an in silico screen for ligands of a PGRMC1 homolog.[1] It has since been used in numerous studies to probe the functions of PGRMC1. This guide aims to provide a comprehensive technical resource for researchers working with or considering the use of (rac)-AG-205.

Quantitative Data

Cell Line	Tissue of Origin	IC50 (µM) in serum-starved conditions	Reference
MDA-MB-231	Breast Cancer	18	[2]
MDA-MB-468	Breast Cancer	12	[2]
A549	Lung Cancer	15	[2]
H157	Lung Cancer	10	[2]

Mechanism of Action and Signaling Pathways

(rac)-AG-205 has been reported to modulate several key signaling pathways, often attributed to its inhibitory effect on PGRMC1. However, given the evidence of off-target effects, these pathways may be influenced by interactions with other cellular components as well.

NF-κB and PI3K/AKT Signaling

(rac)-AG-205 has been shown to prevent neuronal resistance to hypoxic-ischemic conditions by blocking NF-κB signaling and inhibiting the activation of the BDNF/PI3K/AKT pathway.[3] This suggests a potential role for this compound in neuroprotective research.

Caption: Inhibition of NF-κB and PI3K/AKT pathways by (rac)-AG-205.

Sterol Biosynthesis

(rac)-AG-205 is reported to induce genes involved in sterol synthesis, including the INSIG1 protein, which forms a complex with PGRMC1.[3] This suggests an interference with the cellular machinery that regulates cholesterol homeostasis.

Caption: Postulated role of (rac)-AG-205 in the sterol biosynthesis pathway.

Off-Target Effects and Specificity

A critical consideration for any researcher using (rac)-AG-205 is its potential for off-target effects. Mounting evidence suggests that this compound is not a specific inhibitor of PGRMC1.

• Inhibition of Galactosylceramide Synthesis: A key study demonstrated that (rac)-AG-205 strongly inhibits the synthesis of galactosylceramide and sulfatide.[4] This effect was shown to be independent of PGRMC1 and PGRMC2 expression. In vitro enzyme activity assays revealed that (rac)-AG-205 directly inhibits UDP-galactose: ceramide galactosyltransferase (CGT).[4]

• PGRMC1-Independent Gene Regulation: Research has shown that (rac)-AG-205 upregulates the expression of genes involved in cholesterol biosynthesis and steroidogenesis in human endometrial cells, and this effect persists even after PGRMC1 knockdown.[5]

• Induction of Vesicular Structures: The formation of large vesicular structures has been observed in cells treated with (rac)-AG-205, an effect that occurs independently of PGRMC1 expression.[5]

Experimental Protocols

The following are detailed methodologies for key experiments involving (rac)-AG-205. These protocols are based on established laboratory practices and information gleaned from publications that have utilized this compound.

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of (rac)-AG-205 on the proliferation and viability of cultured cells.

Materials:

• (rac)-AG-205 (stock solution in DMSO)

• Cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of (rac)-AG-205 in cell culture medium. Include a vehicle control (DMSO) at the same concentration as the highest (rac)-AG-205 treatment.

• Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of (rac)-AG-205 or vehicle control.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Following incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Caption: Workflow for a cell viability assay using (rac)-AG-205.

Western Blot Analysis

This protocol is for detecting changes in the expression or phosphorylation status of proteins in response to (rac)-AG-205 treatment.

Materials:

• (rac)-AG-205 (stock solution in DMSO)

• Cell culture dishes

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PGRMC1, anti-phospho-AKT, anti-AKT, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Plate cells and treat with the desired concentrations of (rac)-AG-205 or vehicle control for the specified time.

• Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply ECL substrate and visualize the protein bands using an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Co-Immunoprecipitation (Co-IP)

This protocol can be used to investigate the effect of (rac)-AG-205 on the interaction between PGRMC1 and its binding partners.

Materials:

• (rac)-AG-205 (stock solution in DMSO)

• Cell culture dishes

• Co-IP lysis buffer (non-denaturing)

• Primary antibody for immunoprecipitation (e.g., anti-PGRMC1)

• Isotype control IgG

• Protein A/G magnetic beads or agarose (B213101) resin

• Wash buffer

• Elution buffer

• Western blot reagents (as described above)

Procedure:

• Treat cells with (rac)-AG-205 or vehicle control.

• Lyse the cells in a non-denaturing Co-IP lysis buffer.

• Pre-clear the lysate by incubating with protein A/G beads to reduce non-specific binding.

• Incubate the pre-cleared lysate with the primary antibody (e.g., anti-PGRMC1) or an isotype control IgG overnight at 4°C.

• Add protein A/G beads to capture the antibody-protein complexes.

• Wash the beads several times with wash buffer to remove non-specifically bound proteins.

• Elute the protein complexes from the beads using an elution buffer or by boiling in Laemmli buffer.

• Analyze the eluted proteins by Western blotting using antibodies against the protein of interest (e.g., PGRMC1) and its putative interacting partners.

Conclusion

(rac)-AG-205 has been a valuable tool in the study of PGRMC1 and its associated pathways. However, the growing body of evidence demonstrating its off-target effects necessitates a cautious and critical approach to its use. This technical guide provides researchers with the necessary information to design and interpret experiments using (rac)-AG-205, emphasizing the importance of appropriate controls to dissect the specific role of PGRMC1 from other cellular effects of the compound. Future research should focus on the development of more specific PGRMC1 inhibitors to enable a clearer understanding of its biological functions.

References

• 1. ag-205-pgrmc1-inhibitor [timtec.net]
• 2. uknowledge.uky.edu [uknowledge.uky.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

(rac)-AG-205: A Technical Guide to its Core Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

(rac)-AG-205 is a small molecule that has garnered significant interest within the research community for its multifaceted biological activities. Initially identified as an antagonist of the Progesterone Receptor Membrane Component 1 (PGRMC1), further studies have revealed a more complex pharmacological profile, implicating it in the modulation of key signaling pathways critical to cancer biology and other disease states. This technical guide provides an in-depth exploration of the core signaling pathways affected by (rac)-AG-205, with a particular focus on its dual-target nature and the downstream consequences on cellular processes. The information presented herein is intended to serve as a comprehensive resource for researchers and professionals involved in drug discovery and development, offering a detailed overview of the compound's mechanisms of action, quantitative data, and relevant experimental methodologies.

Core Signaling Pathways of (rac)-AG-205

(rac)-AG-205 exerts its cellular effects primarily through the inhibition of two distinct molecular targets:

• Progesterone Receptor Membrane Component 1 (PGRMC1): (rac)-AG-205 acts as an antagonist to PGRMC1, a versatile heme-binding protein implicated in a wide array of cellular processes, including steroid signaling, cell survival, and proliferation.[1][2]

• UDP-galactose:ceramide galactosyltransferase (CGT): Independent of its effects on PGRMC1, (rac)-AG-205 directly inhibits the enzymatic activity of CGT, a key enzyme in the biosynthesis of galactosylceramide, a major component of the myelin sheath and a modulator of cellular signaling.[3][4]

The inhibition of these two targets leads to the modulation of several downstream signaling cascades, most notably the PI3K/AKT and NF-κB pathways, which in turn can influence the stability and activity of the Hypoxia-Inducible Factor-1α (HIF-1α).

PGRMC1-Mediated Signaling

PGRMC1 is known to influence cell survival and proliferation by interacting with and modulating the activity of several key signaling proteins. By antagonizing PGRMC1, (rac)-AG-205 can disrupt these interactions, leading to downstream effects on the PI3K/AKT and NF-κB pathways.

• PI3K/AKT Pathway: PGRMC1 has been shown to promote the activation of the PI3K/AKT signaling cascade, a critical pathway for cell growth, survival, and metabolism.[5][6] Inhibition of PGRMC1 by (rac)-AG-205 is therefore expected to lead to a downregulation of AKT phosphorylation and a subsequent decrease in the activity of its downstream effectors.

• NF-κB Pathway: PGRMC1 can also modulate the NF-κB signaling pathway, which plays a crucial role in inflammation, immunity, and cell survival.[7][8] By interfering with PGRMC1 function, (rac)-AG-205 can block NF-κB signaling.[9]

The modulation of both the PI3K/AKT and NF-κB pathways by (rac)-AG-205 through PGRMC1 antagonism has significant implications for the regulation of HIF-1α. Both of these pathways are known to positively regulate HIF-1α protein stability and transcriptional activity, even under normoxic conditions. Therefore, by inhibiting these pathways, (rac)-AG-205 can indirectly lead to a reduction in HIF-1α levels and the expression of its target genes, which are involved in angiogenesis, glucose metabolism, and tumor progression.

Figure 1: PGRMC1-mediated signaling pathway affected by (rac)-AG-205.

UDP-galactose:ceramide galactosyltransferase (CGT) Signaling

The second key target of (rac)-AG-205 is the enzyme UDP-galactose: ceramide galactosyltransferase (CGT). This enzyme catalyzes the final step in the synthesis of galactosylceramide (GalCer), a critical component of myelin and lipid rafts.

Recent evidence suggests a link between the availability of UDP-galactose, the substrate for CGT, and the regulation of HIF-1α. Specifically, the loss of the Golgi UDP-galactose transporter (SLC35A2) has been shown to lead to elevated normoxic HIF-1α protein levels.[10] This suggests that a disruption in the galactosylation of cellular components, which would be a consequence of CGT inhibition by (rac)-AG-205, can lead to the stabilization of HIF-1α. The precise mechanism connecting impaired galactosylation to HIF-1α stability is an active area of investigation but may involve altered signaling from lipid rafts or changes in the glycosylation status of proteins that regulate HIF-1α degradation.

Figure 2: CGT-mediated signaling pathway affected by (rac)-AG-205.

Quantitative Data Summary

The following table summarizes the available quantitative data for (rac)-AG-205. It is important to note that specific IC50 values for the direct inhibition of PGRMC1 and CGT are not yet widely published in peer-reviewed literature. The provided data primarily reflects the compound's effects on cell viability in various cancer cell lines.

Parameter	Cell Line	Tissue of Origin	Value (µM)	Reference
IC50 (Cell Viability)	A431	Epithelioid Carcinoma	~25	[11]
MDA-MB-231	Breast Adenocarcinoma	18	[11]
MDA-MB-468	Breast Adenocarcinoma	12	[11]
A549	Lung Carcinoma	15	[11]
H157	Lung Squamous Cell Carcinoma	10	[11]
Effective Concentration	SMKT-R3	Human Renal Cancer	2-10	[4]
Human Granulosa/Luteal Cells	-	50	[12]
HEC-1A, T-HESC	Endometrial Cell Lines	15

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of (rac)-AG-205's effects on its target signaling pathways.

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures and can be used to assess the cytotoxic or cytostatic effects of (rac)-AG-205 on cultured cells.[13][14][15][16][17]

Materials:

• (rac)-AG-205 (dissolved in a suitable solvent, e.g., DMSO)

• Target cell line

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (rac)-AG-205 in complete medium. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix gently by pipetting up and down to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Western Blotting for Signaling Pathway Components

This protocol outlines the steps for detecting changes in the protein levels and phosphorylation status of key components of the PGRMC1 and HIF-1α signaling pathways following treatment with (rac)-AG-205.[18][19][20][21][22]

Materials:

• (rac)-AG-205

• Target cell line

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PGRMC1, anti-phospho-AKT, anti-AKT, anti-HIF-1α, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with (rac)-AG-205 at the desired concentrations and for the appropriate time. Lyse the cells in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay kit.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate the proteins by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, apply the chemiluminescent substrate, and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to determine the relative changes in protein expression or phosphorylation.

In Vitro UDP-galactose:ceramide galactosyltransferase (CGT) Activity Assay

This protocol is a general guideline for measuring the enzymatic activity of CGT and can be adapted to assess the inhibitory effect of (rac)-AG-205.[23][24][25][26][27]

Materials:

• (rac)-AG-205

• Source of CGT enzyme (e.g., cell lysate or purified enzyme)

• Assay buffer (e.g., containing cacodylate buffer, pH 6.4)

• Substrates: Ceramide and radiolabeled UDP-galactose (e.g., UDP-[14C]galactose)

• Detergent (e.g., Triton X-100)

• Stop solution

• Scintillation counter and fluid

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, ceramide substrate (solubilized with detergent), and the CGT enzyme source.

• Inhibitor Addition: Add (rac)-AG-205 at various concentrations to the reaction tubes. Include a control with no inhibitor.

• Reaction Initiation: Initiate the reaction by adding radiolabeled UDP-galactose.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 1-2 hours).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., chloroform/methanol).

• Lipid Extraction: Extract the lipids, including the radiolabeled galactosylceramide product.

• Quantification: Measure the radioactivity of the lipid extract using a scintillation counter.

• Data Analysis: Calculate the percentage of CGT inhibition for each concentration of (rac)-AG-205 and determine the IC50 value.

Conclusion

(rac)-AG-205 is a dual-target inhibitor with a complex and interconnected signaling network. Its ability to antagonize PGRMC1 and inhibit CGT provides multiple avenues for modulating critical cellular pathways involved in cancer progression, including the PI3K/AKT, NF-κB, and HIF-1α signaling axes. This technical guide has provided a comprehensive overview of these pathways, supported by available quantitative data and detailed experimental protocols. A thorough understanding of the multifaceted mechanism of action of (rac)-AG-205 is crucial for its rational development as a potential therapeutic agent. Further research is warranted to fully elucidate the intricate details of its signaling cascades and to determine its therapeutic potential in various disease contexts.

References

• 1. PGRMC1 (progesterone receptor membrane component 1): a targetable protein with multiple functions in steroid signaling, P450 activation and drug binding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PGRMC1: An enigmatic heme-binding protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. E2 + norethisterone promotes the PI3K-AKT pathway via PGRMC1 to induce breast cancer cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Progesterone receptor membrane component 1 promotes the growth of breast cancers by altering the phosphoproteome and augmenting EGFR/PI3K/AKT signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Progesterone receptor membrane component 1 leads to erlotinib resistance, initiating crosstalk of Wnt/β-catenin and NF-κB pathways, in lung adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Progesterone receptor membrane component 1 and 2 regulate granulosa cell mitosis and survival through a NFΚB-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Investigating the role of the UDP-galactose transporter SLC35A2 in the regulation of HIF signalling [repository.cam.ac.uk]
• 11. uknowledge.uky.edu [uknowledge.uky.edu]
• 12. health.uconn.edu [health.uconn.edu]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. broadpharm.com [broadpharm.com]
• 16. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 17. researchgate.net [researchgate.net]
• 18. abcam.com [abcam.com]
• 19. bio-rad.com [bio-rad.com]
• 20. Western Blot Protocols | Antibodies.com [antibodies.com]
• 21. m.youtube.com [m.youtube.com]
• 22. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 23. Enzyme assay of cerebroside sulfotransferase - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Simultaneous quantification of glucosylceramide and galactosylceramide by high-performance liquid chromatography using o-phtalaldehyde derivatives - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 26. Enzyme assay of β1,3-glycosyltransferase family - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 27. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Biological Activity of (rac)-AG-205: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro biological activity of (rac)-AG-205, a notable antagonist of the Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1). The document outlines quantitative data on its effects on cell viability, details key experimental protocols, and visualizes the associated signaling pathways and experimental workflows.

Core Biological Activity

(rac)-AG-205 is recognized as a potent inhibitor of PGRMC1, a heme-binding protein implicated in various cellular processes, including cell proliferation, apoptosis, and steroidogenesis.[1][2] Its antagonistic action on PGRMC1 makes it a valuable tool for studying the function of this receptor and a potential therapeutic agent, particularly in oncology.

The primary in vitro biological activities of (rac)-AG-205 include the inhibition of cell cycle progression and a reduction in the viability of various cancer cell lines.[1] Furthermore, it has been demonstrated to inhibit the synthesis of galactosylceramide and sulfatide.[3][4] Interestingly, some studies suggest that (rac)-AG-205 may also exert effects that are independent of PGRMC1.[3][5]

Quantitative Data Summary

The following table summarizes the quantitative data regarding the in vitro effects of (rac)-AG-205 on cell viability in different cell lines.

Cell Line	Assay Type	Concentration Range	Incubation Time	Observed Effect	Source
HEC-1A, T-HESC	Colorimetric Assay	5, 15, 30, 45 µM	24, 32, 48 hours	No effect at 5 and 15 µM; significant reduction in viability at 30 and 45 µM	[5]
SMKT-R3	Not specified	2 to 10 µM	Not specified	Strong inhibition of sulfatide synthesis	[3]
A549	Not specified	Not specified	Not specified	Promoted proliferation in the absence of serum	[1]
MDA-MB-468	Not specified	Not specified	Not specified	Enhanced proliferation regardless of serum concentration	[1]

Key Experimental Protocols

Cell Viability Assay

This protocol is adapted from studies investigating the effect of (rac)-AG-205 on the viability of endometrial cell lines.[5]

1. Cell Culture:

• HEC-1A and T-HESC cells are cultured in their appropriate growth medium until they reach the desired confluence for the experiment.

2. Treatment:

• Cells are seeded in 96-well plates.

• (rac)-AG-205 is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• The stock solution is further diluted in culture medium to achieve final concentrations of 5 µM, 15 µM, 30 µM, and 45 µM.

• The medium in the wells is replaced with the medium containing the different concentrations of (rac)-AG-205. A vehicle control (medium with DMSO) is also included.

3. Incubation:

• The plates are incubated for 24, 32, and 48 hours at 37°C in a humidified atmosphere with 5% CO2.

4. Viability Assessment (e.g., MTT Assay):

• Following incubation, a colorimetric reagent such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

• The plates are incubated for a further 2-4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.

• A solubilization solution is added to dissolve the formazan crystals.

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Cell viability is calculated as a percentage of the vehicle-treated control cells.

Inhibition of Progesterone-Induced Cytosolic Ca2+ Increase in GnRH Neurons

This protocol is based on the finding that (rac)-AG-205 abolishes the inhibitory effect of progesterone on Gonadotropin-releasing hormone (GnRH) neurons.[5]

1. Neuron Culture:

• Primary GnRH neurons are isolated and cultured according to established protocols.

2. Calcium Imaging:

• Cultured GnRH neurons are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• The cells are then imaged using a fluorescence microscope equipped for ratiometric calcium imaging.

3. Experimental Procedure:

• A baseline of cytosolic calcium levels is established.

• Progesterone is added to the culture medium to observe its inhibitory effect on spontaneous or induced calcium signaling in the neurons.

• (rac)-AG-205 is then added to the medium in the presence of progesterone.

• Changes in intracellular calcium concentration are continuously monitored and recorded.

• The reversal of the progesterone-induced inhibition by (rac)-AG-205 is quantified by analyzing the fluorescence intensity changes.

Signaling Pathways and Experimental Workflows

(rac)-AG-205 Mechanism of Action on Cell Viability

(rac)-AG-205, as a PGRMC1 antagonist, influences cell viability primarily by interfering with signaling pathways that regulate apoptosis and cell cycle progression. PGRMC1 is known to interact with and modulate the activity of key signaling molecules, including the Epidermal Growth Factor Receptor (EGFR) and Estrogen Receptor Alpha (ERα).[6] By blocking PGRMC1 function, (rac)-AG-205 can disrupt these interactions, leading to downstream effects on cell survival pathways. One documented mechanism involves the upregulation of the pro-apoptotic protein Harakiri (Hrk), which sensitizes cells to apoptotic stimuli.[7][8]

Caption: Signaling pathway of (rac)-AG-205's effect on cell viability.

Experimental Workflow for Assessing Cell Viability

The following diagram illustrates the typical workflow for an in vitro experiment designed to evaluate the effect of (rac)-AG-205 on cancer cell viability.

Caption: Experimental workflow for cell viability assessment.

References

• 1. ag-205-pgrmc1-inhibitor [timtec.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Progesterone receptor membrane component 1 regulates lipid homeostasis and drives oncogenic signaling resulting in breast cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. AG 205, a progesterone receptor membrane component 1 antagonist, ablates progesterone's ability to block oxidative stress-induced apoptosis of human granulosa/luteal cells† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. health.uconn.edu [health.uconn.edu]

(rac)-AG-205 and its Emergent Role in Cholesterol Metabolism: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(rac)-AG-205, a small molecule initially investigated as a progesterone (B1679170) receptor membrane component 1 (PGRMC1) inhibitor, has demonstrated unexpected effects on cholesterol metabolism. Recent in vitro evidence reveals that (rac)-AG-205 significantly upregulates the expression of key enzymes involved in the cholesterol biosynthesis pathway. Notably, these effects are independent of PGRMC1, suggesting an alternative mechanism of action. This whitepaper provides a comprehensive analysis of the current findings on (rac)-AG-205's impact on cholesterol metabolism, including detailed experimental protocols, quantitative data on gene expression, and a visualization of the implicated biological pathways. These findings present both a new perspective on the compound's therapeutic potential and a cautionary note regarding its off-target effects, highlighting critical areas for future investigation in drug development.

Introduction

Cholesterol is a fundamental lipid molecule essential for maintaining the structural integrity of cell membranes and serving as a precursor for the synthesis of steroid hormones and bile acids. The intricate regulation of cholesterol homeostasis is paramount for cellular and systemic health, and its dysregulation is a well-established contributor to cardiovascular diseases, including atherosclerosis.[1][2][3][4][5][6] The therapeutic landscape for managing hypercholesterolemia has been dominated by statins, which inhibit HMG-CoA reductase, a critical enzyme in the cholesterol biosynthesis pathway. However, the quest for novel therapeutic agents with alternative mechanisms of action continues.

(rac)-AG-205 emerged as a compound of interest due to its purported inhibitory activity against PGRMC1, a protein implicated in a variety of cellular processes, including lipid metabolism.[7][8] However, recent research has challenged this initial hypothesis, revealing that (rac)-AG-205's effects on cholesterol-related gene expression persist even in the absence of PGRMC1.[7][8][9] This technical guide synthesizes the current knowledge of (rac)-AG-205's influence on cholesterol metabolism, with a focus on its demonstrated impact on the cholesterol biosynthesis pathway at the transcriptional level.

Effects of (rac)-AG-205 on Cholesterol Biosynthesis Gene Expression

Transcriptomic analysis of human endometrial cell lines (HEC-1A and T-HESC) treated with (rac)-AG-205 has shown a significant upregulation of genes encoding enzymes crucial for cholesterol biosynthesis.[8][9] This effect suggests that (rac)-AG-205 may act as a modulator of this fundamental metabolic pathway.

Quantitative Gene Expression Data

The following tables summarize the significant changes in the expression of key genes in the cholesterol biosynthesis pathway following treatment with 15 µM (rac)-AG-205 for 32 hours in HEC-1A and T-HESC cell lines.[8]

Table 1: Upregulation of Cholesterol Biosynthesis Genes in HEC-1A Cells Treated with (rac)-AG-205

Gene	Enzyme/Protein	Log2 Fold Change	Adjusted p-value
HMGCS1	3-Hydroxy-3-methylglutaryl-CoA Synthase 1	> 1	< 0.05
HMGCR	3-Hydroxy-3-methylglutaryl-CoA Reductase	> 1	< 0.05
MVK	Mevalonate Kinase	> 1	< 0.05
PMVK	Phosphomevalonate Kinase	> 1	< 0.05
MVD	Mevalonate Diphosphate Decarboxylase	> 1	< 0.05
IDI1	Isopentenyl-Diphosphate Delta Isomerase 1	> 1	< 0.05
FDFT1	Farnesyl-Diphosphate Farnesyltransferase 1	> 1	< 0.05
SQLE	Squalene Epoxidase	> 1	< 0.05
LSS	Lanosterol Synthase	> 1	< 0.05
DHCR7	7-Dehydrocholesterol Reductase	> 1	< 0.05
MSMO1	Methylsterol Monooxygenase 1	> 1	< 0.05
HSD17B7	Hydroxysteroid 17-Beta Dehydrogenase 7	> 1	< 0.05
INSIG1	Insulin Induced Gene 1	> 1	< 0.05

Table 2: Upregulation of Cholesterol Biosynthesis Genes in T-HESC Cells Treated with (rac)-AG-205

Gene	Enzyme/Protein	Log2 Fold Change	Adjusted p-value
HMGCS1	3-Hydroxy-3-methylglutaryl-CoA Synthase 1	> 1	< 0.05
HMGCR	3-Hydroxy-3-methylglutaryl-CoA Reductase	> 1	< 0.05
MVK	Mevalonate Kinase	> 1	< 0.05
PMVK	Phosphomevalonate Kinase	> 1	< 0.05
MVD	Mevalonate Diphosphate Decarboxylase	> 1	< 0.05
IDI1	Isopentenyl-Diphosphate Delta Isomerase 1	> 1	< 0.05
FDFT1	Farnesyl-Diphosphate Farnesyltransferase 1	> 1	< 0.05
SQLE	Squalene Epoxidase	> 1	< 0.05
LSS	Lanosterol Synthase	> 1	< 0.05
DHCR7	7-Dehydrocholesterol Reductase	> 1	< 0.05
MSMO1	Methylsterol Monooxygenase 1	> 1	< 0.05
HSD17B7	Hydroxysteroid 17-Beta Dehydrogenase 7	> 1	< 0.05
INSIG1	Insulin Induced Gene 1	> 1	< 0.05

Signaling Pathways and Mechanism of Action

The observed upregulation of the cholesterol biosynthesis pathway by (rac)-AG-205 points towards a mechanism that influences the master regulators of this process. The pathway is tightly controlled by the Sterol Regulatory Element-Binding Protein 2 (SREBP-2).[10] The upregulation of a wide array of genes in this pathway suggests that (rac)-AG-205 may directly or indirectly activate the SREBP-2 signaling cascade.

Figure 1. Proposed mechanism of (rac)-AG-205 on the cholesterol biosynthesis pathway.

It is crucial to note that the direct molecular target of (rac)-AG-205 leading to this upregulation remains to be elucidated. The initial hypothesis of PGRMC1 inhibition has been challenged, as the effect persists even with PGRMC1 knockdown.[7][8][9] This indicates that (rac)-AG-205 acts through a PGRMC1-independent mechanism.

Experimental Protocols

The following methodologies were employed in the key studies investigating the effects of (rac)-AG-205 on cholesterol metabolism.

Cell Culture and Treatment

• Cell Lines: Human endometrial adenocarcinoma cells (HEC-1A) and immortalized human endometrial stromal cells (T-HESC) were used.

• Culture Conditions: Cells were maintained in appropriate culture medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• (rac)-AG-205 Treatment: Cells were treated with 15 µM (rac)-AG-205 or a vehicle control (DMSO) for 32 hours. The concentration and duration were determined based on cell viability assays.[7][8]

RNA Sequencing and Analysis

• RNA Extraction: Total RNA was extracted from cell lysates using a suitable RNA isolation kit.

• Library Preparation and Sequencing: RNA libraries were prepared and sequenced using a high-throughput sequencing platform.

• Data Analysis: Differential gene expression analysis was performed to identify genes that were significantly upregulated or downregulated upon (rac)-AG-205 treatment. A gene was considered differentially expressed if the adjusted p-value was < 0.05 and the absolute log2 fold change was > 1.[8]

Quantitative Real-Time PCR (qRT-PCR)

• cDNA Synthesis: First-strand cDNA was synthesized from total RNA using a reverse transcription kit.

• PCR Amplification: qRT-PCR was performed using gene-specific primers and a fluorescent DNA-binding dye.

• Data Analysis: The relative expression of target genes was calculated using the comparative Ct method, with a housekeeping gene used for normalization.

Figure 2. Workflow for investigating the effects of (rac)-AG-205 on gene expression.

Implications and Future Directions

The discovery that (rac)-AG-205 upregulates the cholesterol biosynthesis pathway through a PGRMC1-independent mechanism has significant implications for its potential therapeutic applications and highlights the need for further research.

• Repurposing Potential: Understanding the novel mechanism of action of (rac)-AG-205 could open avenues for its repurposing in conditions where modulation of cholesterol synthesis is desirable. However, the current data suggests it increases the expression of cholesterol synthesis genes, which would be counterintuitive for treating hypercholesterolemia. This effect might be of interest in other contexts where localized cholesterol production is relevant.

• Off-Target Effects: For any therapeutic development targeting PGRMC1 with (rac)-AG-205, the potent off-target effect on cholesterol metabolism must be a primary consideration.[7][8][9] This could lead to unintended consequences, such as increased cellular cholesterol levels, which could be detrimental in certain disease states.

• Need for In Vivo Studies: The current findings are limited to in vitro cell culture models. In vivo studies in relevant animal models are essential to understand the systemic effects of (rac)-AG-205 on plasma cholesterol levels, lipoprotein profiles (LDL, HDL), and its potential impact on the development of atherosclerosis.

• Target Deconvolution: A critical next step is to identify the direct molecular target of (rac)-AG-205 that mediates the observed effects on gene expression. This will be crucial for understanding its mechanism of action and for the development of more specific analogs.

Conclusion

(rac)-AG-205 has been shown to be a potent modulator of cholesterol biosynthesis gene expression in vitro. This effect is independent of its originally proposed target, PGRMC1, revealing a novel aspect of this compound's biological activity. While the upregulation of cholesterol synthesis genes may limit its utility as a traditional cholesterol-lowering agent, these findings provide valuable insights for drug development professionals. A thorough understanding of its true mechanism of action and its systemic effects in vivo is imperative before its therapeutic potential can be fully assessed. The data presented in this whitepaper underscores the importance of comprehensive off-target profiling in the drug development process and highlights an intriguing, yet complex, role for (rac)-AG-205 in the regulation of cholesterol metabolism.

References

• 1. Therapeutic potential of ACAT inhibitors as lipid lowering and anti-atherosclerotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acyl-coenzyme A:cholesterol acyltransferase inhibitors for controlling hypercholesterolemia and atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitors of acyl-coenzyme a: cholesterol acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Overview of Lipid Metabolism - Endocrine and Metabolic Disorders - Merck Manual Professional Edition [merckmanuals.com]
• 5. Cholesterol metabolism: molecular mechanisms, biological functions, diseases, and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cholesterol metabolism: physiological regulation and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cholesterol metabolism: from lipidomics to immunology - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Function of (rac)-AG-205 in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(rac)-AG-205 is a small molecule initially identified as an antagonist of the Progesterone Receptor Membrane Component 1 (PGRMC1), a protein frequently overexpressed in a variety of cancers and implicated in tumor progression and survival. Emerging research has unveiled a dual mechanism of action, revealing that (rac)-AG-205 also functions as a potent inhibitor of UDP-galactose: ceramide galactosyltransferase (UGT8), an enzyme critical for the synthesis of galactosylceramide and sulfatide. This technical guide provides a comprehensive overview of the current understanding of (rac)-AG-205's function in cancer cells, detailing its impact on key signaling pathways, and presenting relevant quantitative data and experimental protocols to facilitate further investigation into its therapeutic potential.

Introduction

The development of targeted cancer therapies necessitates a deep understanding of the molecular mechanisms driving oncogenesis. (rac)-AG-205 has emerged as a compound of interest due to its ability to modulate two distinct and crucial pathways in cancer cell biology. As a PGRMC1 antagonist, it interferes with signaling cascades that promote cell survival and proliferation. Concurrently, as a UGT8 inhibitor, it disrupts the synthesis of specific sphingolipids that play a role in tumor aggressiveness and resistance to apoptosis. This guide synthesizes the available data on (rac)-AG-205, offering a technical resource for researchers exploring its utility as an anti-cancer agent.

Mechanism of Action

(rac)-AG-205 exhibits a dual inhibitory function, targeting both a signaling protein and a key enzyme in lipid metabolism.

• PGRMC1 Antagonism: PGRMC1 is a heme-binding protein that is upregulated in numerous cancers, including breast, lung, and colon cancer.[1] It is known to interact with and stabilize the Epidermal Growth Factor Receptor (EGFR), a key driver of cancer cell proliferation.[2] By antagonizing PGRMC1, (rac)-AG-205 is postulated to disrupt these pro-survival signaling networks.

• UGT8 Inhibition: (rac)-AG-205 directly inhibits the enzymatic activity of UDP-galactose: ceramide galactosyltransferase (UGT8), which catalyzes the synthesis of galactosylceramide (GalCer).[1][3] GalCer is a precursor for sulfatide, and both of these sphingolipids have been implicated in promoting tumor aggressiveness and conferring resistance to apoptosis.[4][5] This inhibitory action is independent of PGRMC1 expression.[1]

Quantitative Data

The following tables summarize the available quantitative data on the effects of (rac)-AG-205 in cancer cells.

Table 1: Effect of (rac)-AG-205 on Sphingolipid Synthesis

Cell Line	Treatment Concentration	Effect	Reference
SMKT-R3 (human renal cancer)	Low µM concentrations	Strong inhibition of sulfatide synthesis	[1][3]
CHO (Chinese hamster ovary)	10 µM	Strong reduction of galactosylceramide synthesis	[1][6]
CHO-CGT (CHO overexpressing UGT8)	10 µM	Reduction of galactosylceramide and monogalactosyldiacylglycerol	[6]

Table 2: Effect of (rac)-AG-205 on Protein Expression and Enzyme Activity

Target	Cell Line/System	Treatment Concentration	Effect	Reference
EGFR	MDA-MB-468 (breast cancer)	Not specified	8.7-fold reduction in EGFR levels	[7]
EGFR	A549 (lung cancer)	Not specified	4.5-fold reduction in EGFR levels	[7]
UGT8 (CGT) Activity	In vitro enzyme assay	50 µM	Significant inhibition	[1]
Cerebroside Sulfotransferase (CST) Activity	In vitro enzyme assay	50 µM	No significant effect	[1]

Note: Specific IC50 values for (rac)-AG-205 on the viability of various cancer cell lines are not yet widely published.

Signaling Pathways Modulated by (rac)-AG-205

Based on its dual mechanism of action, (rac)-AG-205 is known to impact at least two major signaling pathways in cancer cells.

PGRMC1-Mediated Signaling

Inhibition of PGRMC1 by (rac)-AG-205 has been shown to downregulate pro-survival signaling pathways. Chemical inhibition of PGRMC1 leads to decreased cell proliferation, cell cycle arrest, and apoptosis, which is associated with the reduced activation of the PI3K/Akt/mTOR and EGFR signaling pathways.[8][9]

PGRMC1-mediated signaling pathway inhibited by (rac)-AG-205.

UGT8-Mediated Signaling

By inhibiting UGT8, (rac)-AG-205 blocks the synthesis of galactosylceramide and its downstream product, sulfatide. Elevated levels of sulfatide have been shown to activate integrin αVβ5-mediated signaling, which contributes to the progression of basal-like breast cancer. Furthermore, the accumulation of galactosylceramide has anti-apoptotic effects.[4][5] Therefore, inhibition of UGT8 by (rac)-AG-205 is expected to promote apoptosis and reduce cancer cell invasion and metastasis.

UGT8-mediated signaling pathway affected by (rac)-AG-205.

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the function of (rac)-AG-205 in cancer cells.

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of (rac)-AG-205 on cancer cell viability.

Materials:

• Cancer cell line of interest

• Complete growth medium

• (rac)-AG-205 stock solution (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Prepare serial dilutions of (rac)-AG-205 in complete growth medium.

• Remove the medium from the wells and add 100 µL of the diluted (rac)-AG-205 solutions to the respective wells. Include a vehicle control (DMSO at the same concentration as the highest (rac)-AG-205 treatment).

• Incubate the plate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium containing MTT and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Workflow for the MTT cell viability assay.

In Vitro UGT8 (CGT) Enzyme Activity Assay

This protocol is for measuring the direct inhibitory effect of (rac)-AG-205 on UGT8 activity.

Materials:

• Microsomal fractions from cancer cells overexpressing UGT8 (or purified UGT8 enzyme)

• (rac)-AG-205

• UDP-[14C]galactose (radiolabeled substrate)

• Ceramide substrate

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 1 mM DTT)

• Stop solution (e.g., chloroform:methanol, 2:1 v/v)

• Thin-layer chromatography (TLC) plates (silica gel 60)

• TLC developing solvent (e.g., chloroform:methanol:water, 65:25:4 v/v/v)

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing assay buffer, microsomal protein (or purified enzyme), and various concentrations of (rac)-AG-205 or vehicle control.

• Pre-incubate the mixture for 10 minutes at 37°C.

• Initiate the reaction by adding the ceramide substrate and UDP-[14C]galactose.

• Incubate for 1 hour at 37°C.

• Stop the reaction by adding the stop solution.

• Vortex and centrifuge to separate the phases.

• Spot the lower organic phase onto a TLC plate.

• Develop the TLC plate in the developing solvent.

• Visualize the radiolabeled galactosylceramide product using a phosphorimager or by scraping the corresponding silica (B1680970) and measuring radioactivity with a scintillation counter.

• Quantify the inhibition of UGT8 activity by (rac)-AG-205.

Western Blotting for Signaling Pathway Analysis

This protocol is for analyzing the phosphorylation status of key proteins in the PI3K/Akt/mTOR and EGFR pathways.

Materials:

• Cancer cells treated with (rac)-AG-205

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-Akt, anti-Akt, anti-p-mTOR, anti-mTOR, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Treat cells with various concentrations of (rac)-AG-205 for the desired time.

• Lyse the cells and quantify the protein concentration.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities and normalize to the total protein and loading control.

Cell Migration Assay (Wound Healing/Scratch Assay)

This protocol assesses the effect of (rac)-AG-205 on cancer cell migration.

Materials:

• Cancer cells

• 6-well plates

• Sterile 200 µL pipette tip

• Complete growth medium

• (rac)-AG-205

• Microscope with a camera

Procedure:

• Seed cells in 6-well plates and grow to a confluent monolayer.

• Create a "scratch" in the monolayer with a sterile pipette tip.

• Wash the wells with PBS to remove detached cells.

• Add fresh medium containing various concentrations of (rac)-AG-205 or vehicle control.

• Capture images of the scratch at 0 hours and at subsequent time points (e.g., 12, 24, 48 hours).

• Measure the width of the scratch at different points for each condition and time point.

• Calculate the percentage of wound closure to determine the effect of (rac)-AG-205 on cell migration.

Conclusion

(rac)-AG-205 presents a compelling profile as a potential anti-cancer agent due to its dual inhibitory action on PGRMC1 and UGT8. The available evidence indicates that it can disrupt key signaling pathways involved in cancer cell proliferation, survival, and metastasis. The data and protocols provided in this technical guide are intended to serve as a valuable resource for the scientific community to further elucidate the mechanisms of action of (rac)-AG-205 and to explore its therapeutic potential in various cancer contexts. Further research is warranted to determine its in vivo efficacy and to identify specific cancer types that are most susceptible to its dual-targeting effects.

References

• 1. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Lipid component quantitation by thin layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sulfatide decreases the resistance to stress-induced apoptosis and increases P-selectin-mediated adhesion: a two-edged sword in breast cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

(rac)-AG-205: A Technical Guide to its Discovery, Chemical Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(rac)-AG-205 is a synthetic small molecule that has garnered significant interest in the scientific community for its role as a modulator of key cellular signaling pathways. Initially identified as a ligand for the progesterone (B1679170) receptor membrane component 1 (Pgrmc1), subsequent research has revealed a more complex pharmacological profile, including off-target effects that contribute to its biological activity. This technical guide provides an in-depth overview of the discovery, chemical properties, and known mechanisms of action of (rac)-AG-205, with a focus on its impact on the NF-κB and PI3K/AKT signaling pathways. Detailed experimental protocols and structured data tables are provided to support further research and drug development efforts.

Discovery

The discovery of (rac)-AG-205 was the result of a rational, structure-based drug design strategy. Researchers utilized in silico screening of a large chemical library to identify small molecules with the potential to bind to the Arabidopsis thaliana homolog of the human progesterone receptor membrane component 1 (Pgrmc1).[1][2] This computational approach, combined with subsequent biophysical validation using techniques such as surface plasmon resonance, led to the identification of (rac)-AG-205 as a promising ligand.[1] Although initially characterized as a Pgrmc1 inhibitor, further studies have indicated that (rac)-AG-205 possesses a broader spectrum of activity, including Pgrmc1-independent effects.[2]

Chemical Properties

(rac)-AG-205 is a racemic mixture with the chemical name 2-[[1-(4-Chlorophenyl)-1H-tetrazol-5-yl]thio]-1-(1,2,3,4,4a,9b-hexahydro-2,8-dimethyl-5H-pyrido[4,3-b]indol-5-yl)-ethanone. Its chemical and physical properties are summarized in the table below.

Property	Value
Molecular Formula	C₂₂H₂₃ClN₆OS
Molecular Weight	454.98 g/mol
CAS Number	442656-02-2
Appearance	Solid
Solubility	Soluble in DMSO

Mechanism of Action

(rac)-AG-205 exerts its biological effects through the modulation of multiple cellular signaling pathways. While its interaction with Pgrmc1 is a key aspect of its activity, it is now understood that some of its effects are independent of this target.

Inhibition of Progesterone Receptor Membrane Component 1 (Pgrmc1)

(rac)-AG-205 was initially identified as an inhibitor of Pgrmc1.[3] Pgrmc1 is a versatile heme-binding protein implicated in a variety of cellular processes, including cholesterol metabolism, steroidogenesis, and cell survival. By binding to Pgrmc1, (rac)-AG-205 is thought to modulate these functions.

Modulation of NF-κB Signaling

A significant aspect of (rac)-AG-205's activity is its ability to block the nuclear factor-kappa B (NF-κB) signaling pathway.[3] The NF-κB pathway is a critical regulator of inflammation, immunity, and cell survival. Research suggests that Pgrmc1 may regulate the cytoplasmic localization of NF-κB/p65 through its interaction with GTPase activating protein binding protein 2 (G3BP2) and the inhibitor of NF-κB, IκBα.[4] By inhibiting Pgrmc1, (rac)-AG-205 may disrupt this regulatory complex, leading to the suppression of NF-κB transcriptional activity. Furthermore, studies have shown that (rac)-AG-205 can suppress the interaction between EGFR and Pgrmc1, which in turn affects the crosstalk between the Wnt/β-catenin and NF-κB pathways.[5]

References

• 1. A structure-based strategy for discovery of small ligands binding to functionally unknown proteins: combination of in silico screening and surface plasmon resonance measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Progesterone receptor membrane component 1 and 2 regulate granulosa cell mitosis and survival through a NFΚB-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Progesterone receptor membrane component 1 leads to erlotinib resistance, initiating crosstalk of Wnt/β-catenin and NF-κB pathways, in lung adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: Preparation of (rac)-AG-205 Stock Solution in DMSO

Audience: This document is intended for researchers, scientists, and drug development professionals who require a standardized protocol for the preparation, handling, and storage of (rac)-AG-205 stock solutions for in vitro and in vivo studies.

Abstract: (rac)-AG-205 is a potent inhibitor of the progesterone (B1679170) receptor membrane component 1 (PGRMC1), which is involved in sterol synthesis and neuronal signaling pathways.[1][2] Accurate and consistent preparation of stock solutions is critical for ensuring the reproducibility of experimental results. This protocol provides a detailed, step-by-step methodology for preparing a stock solution of (rac)-AG-205 in dimethyl sulfoxide (B87167) (DMSO), a common polar aprotic solvent used for dissolving both polar and nonpolar compounds.[3]

Compound and Solvent Data

All quantitative data for (rac)-AG-205 and the solvent (DMSO) are summarized in the table below. This information is essential for accurate calculations and preparation of the stock solution.

Parameter	Value	Source
Compound	(rac)-AG-205
Chemical Name	2-[1-(4-chlorophenyl)tetrazol-5-yl]sulfanyl-1-(2,8-dimethyl-3,4,4a,9b-tetrahydro-1H-pyrido[4,3-b]indol-5-yl)ethanone	[1]
Molecular Formula	C₂₂H₂₃ClN₆OS	[1]
Molecular Weight	454.98 g/mol	[4][5]
CAS Number	442656-02-2
Appearance	Solid
Solvent	Dimethyl Sulfoxide (DMSO)
Molecular Formula	(CH₃)₂SO	[3]
Molar Mass	78.13 g/mol	[3]
Density	1.1004 g/cm³	[3]
Purity	Anhydrous/Molecular Biology Grade (≥99.9%) recommended

Experimental Protocol

This protocol details the procedure for preparing a 10 mM stock solution of (rac)-AG-205 in DMSO. This concentration is a common starting point for subsequent dilutions into cell culture media or other aqueous buffers.

2.1 Materials and Equipment

• (rac)-AG-205 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Spatula

• Sterile microcentrifuge tubes or amber glass vials

• Sterile, nuclease-free pipette and tips

• Vortex mixer

• Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant gloves

2.2 Safety Precautions

• Always handle (rac)-AG-205 powder in a well-ventilated area or a chemical fume hood.

• Wear appropriate PPE at all times. DMSO is known to readily permeate the skin, carrying dissolved substances with it; therefore, direct contact must be avoided.[6]

• Consult the Safety Data Sheet (SDS) for (rac)-AG-205 and DMSO before starting the procedure.

2.3 Stock Solution Calculation

To prepare a stock solution of a desired concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution:

• Mass (mg) = 10 mM x 1 mL x 454.98 g/mol

• Mass (mg) = 4.55 mg

Therefore, 4.55 mg of (rac)-AG-205 is required to make 1 mL of a 10 mM stock solution.

2.4 Step-by-Step Procedure

• Preparation: Tare a sterile microcentrifuge tube on the analytical balance.

• Weighing: Carefully weigh 4.55 mg of (rac)-AG-205 powder directly into the tared tube. For small quantities, it is often more accurate to add the powder to the original vial and dissolve the entire amount to create a known concentration.[7]

• Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the (rac)-AG-205 powder.

• Mixing: Close the tube securely and vortex at medium speed until the powder is completely dissolved. The solution should be clear and free of any visible particulates. Gentle warming in a water bath (37°C) can be used if dissolution is difficult, but check compound stability information first.

• Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 20-100 µL) in sterile cryovials.[8]

• Labeling: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and preparation date.

2.5 Storage and Handling

• Powder: Store the solid form of (rac)-AG-205 at -20°C for up to 3 years.[1]

• Stock Solution: Store the DMSO stock solution aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

• Usage: When needed, thaw a single aliquot at room temperature. Before opening, briefly centrifuge the vial to ensure the entire solution is at the bottom. For cell culture experiments, the final concentration of DMSO should typically be kept below 0.5% to avoid cellular toxicity.[8]

Workflow and Signaling Pathway Diagrams

3.1 Experimental Workflow

The following diagram illustrates the key steps involved in the preparation of the (rac)-AG-205 stock solution.

Caption: Workflow for preparing (rac)-AG-205 stock solution in DMSO.

3.2 Simplified Signaling Pathway

(rac)-AG-205 is an inhibitor of PGRMC1. Its mechanism involves preventing neuronal resistance to hypoxia-ischemia by blocking NF-kB signaling and activating the BDNF/PI3K/AKT pathway.[1][2]

Caption: Simplified signaling pathway involving (rac)-AG-205.

References

• 1. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. AG-205 | C22H23ClN6OS | CID 1202545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. AG-205 [aobious.com]
• 6. lifetein.com [lifetein.com]
• 7. Making a stock solution for my drug using DMSO - General Lab Techniques [protocol-online.org]
• 8. medchemexpress.cn [medchemexpress.cn]

Application Notes and Protocols for (rac)-AG-205 in In Vitro Assays

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of (rac)-AG-205 in various in vitro experimental settings. (rac)-AG-205 is primarily known as a ligand and antagonist of the Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1)[1]. However, research indicates that it has multiple targets and its effects can be independent of PGRMC1[2][3].

Mechanism of Action

(rac)-AG-205 is a versatile small molecule with several known mechanisms of action in vitro:

• PGRMC1 Antagonism: It acts as an antagonist of PGRMC1, a protein implicated in a wide range of cellular processes including cell proliferation, apoptosis, and steroid metabolism[4][3].

• Inhibition of Sphingolipid Synthesis: (rac)-AG-205 inhibits the synthesis of galactosylceramide and sulfatide by directly inhibiting the enzyme UDP-galactose: ceramide galactosyltransferase (CGT)[5][2][6]. This effect has been observed to be independent of PGRMC1[5][2].

• Modulation of Cholesterol Biosynthesis: The compound has been shown to upregulate enzymes involved in cholesterol biosynthesis and steroidogenesis, an effect that is also independent of PGRMC1 and its related proteins.

• Neuroprotection: In models of hypoxia-ischemia, (rac)-AG-205 has demonstrated neuroprotective effects by preventing NF-kB signaling and activating the BDNF/PI3K/AKT pathway[1].

• Anti-proliferative and Pro-apoptotic Effects: It inhibits cell cycle progression and reduces cell viability in some cancer cell lines. It can also block the anti-apoptotic effects of progesterone in response to oxidative stress[4].

Data Presentation: Working Concentrations of (rac)-AG-205

The optimal working concentration of (rac)-AG-205 is highly dependent on the cell type and the specific assay being performed. It is crucial to determine the appropriate concentration range for each experimental system, paying close attention to potential cytotoxicity at higher concentrations.

Cell Line/System	Assay Type	Effective Concentration	Observed Effect	Reference
SMKT-R3 (Human Renal Cancer)	Sulfatide Synthesis Inhibition	Low µM	Strong inhibition of sulfatide synthesis.	[6]
CHO (Chinese Hamster Ovary)	Galactosylceramide Synthesis	Low µM	Strong reduction in galactosylceramide.	[5][6]
In Vitro Enzyme Assay	CGT Activity Assay	50 µM	Significant inhibition of UDP-galactose: ceramide galactosyltransferase (CGT) activity.	[2]
SMKT-R3 (Human Renal Cancer)	Cell Viability (MTT Assay)	10 - 40 µM	Unexpectedly increased cell viability.	[2]
HEC-1A and T-HESC (Human Endometrial Cells)	Cell Viability	5 - 15 µM	No significant effect on cell viability for up to 48 hours.	[3]
HEC-1A and T-HESC (Human Endometrial Cells)	Cell Viability	30 - 45 µM	Significant reduction in cell viability after 32-48 hours.	[3]
HEC-1A and T-HESC (Human Endometrial Cells)	Transcriptome Analysis (RNA-Seq)	15 µM	Upregulation of genes in cholesterol biosynthesis.
Various Cancer Cell Lines	Cell Viability	> 20 µM	Reduced cell viability.	[3]

Experimental Protocols

Preparation of (rac)-AG-205 Stock Solution

(rac)-AG-205 is soluble in DMSO[2]. A concentrated stock solution should be prepared for in vitro use.

• Reagent: (rac)-AG-205 (MW: 454.98 g/mol )

• Solvent: Dimethyl sulfoxide (B87167) (DMSO)

• Procedure:

  • To prepare a 50 mM stock solution, dissolve 22.75 mg of (rac)-AG-205 in 1 mL of DMSO.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.

• Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare an equivalent DMSO-only control for all experiments.

General Protocol for Cell-Based Assays (e.g., Cell Viability)

This protocol provides a general workflow for treating cultured cells with (rac)-AG-205 and assessing its effect on cell viability using an MTT assay. This protocol can be adapted for other cell-based assays such as gene expression analysis or apoptosis assays.

• Materials:

  • Cultured cells of interest

  • Complete cell culture medium

  • (rac)-AG-205 stock solution (e.g., 50 mM in DMSO)

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Phosphate-buffered saline (PBS)

  • Multichannel pipette

  • Plate reader

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere and grow for 24 hours.

  • Compound Preparation: Prepare serial dilutions of the (rac)-AG-205 stock solution in complete culture medium to achieve the desired final concentrations. Remember to prepare a vehicle control (medium with the same final concentration of DMSO).

  • Cell Treatment: Remove the old medium from the wells and replace it with the medium containing the different concentrations of (rac)-AG-205 or the vehicle control.

  • Incubation: Incubate the plate for the desired duration (e.g., 24, 32, or 48 hours) in a standard cell culture incubator (37°C, 5% CO₂). A 32-hour incubation period with 15 µM AG-205 has been used effectively in endometrial cell lines.

  • MTT Assay:

    • Add MTT solution to each well (typically 10% of the total volume) and incubate for 2-4 hours.

    • Remove the medium containing MTT.

    • Add the solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

    • Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Mandatory Visualizations

Signaling Pathway of (rac)-AG-205

References

• 1. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 2. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. health.uconn.edu [health.uconn.edu]
• 5. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for (rac)-AG-205 Treatment in Apoptosis Studies

Topic: (rac)-AG-205 Treatment Duration for Apoptosis Studies Audience: Researchers, scientists, and drug development professionals.

Introduction

(rac)-AG-205 is a potent inhibitor of the Progesterone Receptor Membrane Component 1 (PGRMC1).[1][2][3] PGRMC1 is a multifunctional protein implicated in various cellular processes, including cholesterol metabolism, cell cycle regulation, and signal transduction.[2][3] Notably, PGRMC1 is often overexpressed in various cancers and is recognized for its role in promoting cell survival and resistance to apoptosis.[1][2][3] The inhibition of this anti-apoptotic protein by (rac)-AG-205 presents a promising strategy for inducing programmed cell death in cancer cells.

These application notes provide a comprehensive guide for researchers aiming to investigate the apoptotic effects of (rac)-AG-205. As the optimal treatment duration and concentration are cell-type specific and have not been extensively documented, this document provides detailed protocols to empirically determine these parameters and subsequently measure apoptosis. The protocols cover essential techniques such as Annexin V/Propidium Iodide staining and Caspase-3 activity assays.

Data Presentation

Effective characterization of (rac)-AG-205's apoptotic activity requires systematic dose-response and time-course studies. The following tables are templates for organizing and presenting the quantitative data obtained from such experiments.

Table 1: Dose-Response Analysis of (rac)-AG-205 on Cell Viability. This table is designed to record data from a cell viability assay (e.g., MTT, XTT) to determine the half-maximal inhibitory concentration (IC50) of (rac)-AG-205 at a fixed time point (e.g., 24, 48, or 72 hours).

(rac)-AG-205 Concentration (µM)	Cell Viability (%) (Mean ± SD)
0 (Vehicle Control)	100
0.1
1
5
10
25
50
100

Table 2: Time-Course Analysis of (rac)-AG-205 on Apoptosis Induction. Using a concentration determined from the dose-response study (e.g., the IC50 value), this table helps track the progression of apoptosis over time.

Treatment Duration (hours)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)
0
6
12
24
48
72

Table 3: Summary of Apoptotic Markers Following (rac)-AG-205 Treatment. This table summarizes the key findings from various apoptosis assays at the determined optimal concentration and time.

Assay	Vehicle Control	(rac)-AG-205 Treated	Fold Change
Annexin V Positive Cells (%)
Caspase-3 Activity (RFU/µg protein)
Other Marker (e.g., Cytochrome c release)

Experimental Protocols

Protocol 1: Determination of Optimal (rac)-AG-205 Concentration and Treatment Duration

Objective: To identify the optimal concentration and incubation time of (rac)-AG-205 for inducing apoptosis in a specific cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• (rac)-AG-205

• Vehicle control (e.g., DMSO)

• 96-well plates

• Cell Viability Assay Kit (e.g., MTT, XTT)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Dose-Response Treatment:

  • Prepare serial dilutions of (rac)-AG-205 in complete medium.

  • Remove the overnight medium from the cells and replace it with medium containing different concentrations of (rac)-AG-205 (e.g., 0.1 µM to 100 µM) and a vehicle control.

  • Incubate the plate for a fixed time (e.g., 24, 48, or 72 hours).

• Time-Course Treatment:

  • Treat cells with a fixed concentration of (rac)-AG-205 (e.g., the approximate IC50 value determined from the dose-response experiment).

  • Incubate the cells for various durations (e.g., 6, 12, 24, 48, 72 hours).

• Cell Viability Assessment:

  • At the end of each incubation period, perform the cell viability assay according to the manufacturer's instructions.

  • Measure the absorbance using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot cell viability against the log of (rac)-AG-205 concentration to determine the IC50 value.

  • Plot cell viability against time to identify the optimal treatment duration for subsequent apoptosis assays.

Protocol 2: Detection of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

Objective: To quantify the percentage of cells undergoing early and late apoptosis after treatment with (rac)-AG-205 using flow cytometry.

Principle: During early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane.[4][5] Annexin V, a calcium-dependent protein, has a high affinity for PS and can be used to identify early apoptotic cells when conjugated to a fluorophore like FITC.[5] Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[4][5]

Materials:

• Cells treated with (rac)-AG-205 and vehicle control

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 1X Binding Buffer)

• Cold 1X PBS

• Flow cytometer

Procedure:

• Cell Preparation:

  • Induce apoptosis by treating cells with the predetermined optimal concentration and duration of (rac)-AG-205. Include a negative (vehicle-treated) control.

  • Harvest the cells (including floating cells in the supernatant) and centrifuge at approximately 300 x g for 5 minutes.

  • Wash the cells once with cold 1X PBS and centrifuge again.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 1 µL of PI solution (100 µg/mL working solution) to the cell suspension.[6]

  • Gently vortex the cells.

• Incubation: Incubate the mixture for 15 minutes at room temperature in the dark.[7][8]

• Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.[6][7]

  • Analyze the samples by flow cytometry within one hour.

  • Use appropriate controls (unstained cells, Annexin V-FITC only, PI only) to set up compensation and quadrants.

Interpretation of Results:

• Annexin V- / PI-: Live, healthy cells.

• Annexin V+ / PI-: Early apoptotic cells.

• Annexin V+ / PI+: Late apoptotic or necrotic cells.

• Annexin V- / PI+: Necrotic cells (primary necrosis).

Protocol 3: Caspase-3 Activity Assay (Fluorometric)

Objective: To measure the activity of executioner caspase-3, a key mediator of apoptosis, in cell lysates.[9][10]

Principle: Caspase-3, when activated, cleaves specific substrates.[10][11] This assay uses a synthetic peptide substrate (e.g., DEVD) conjugated to a fluorescent reporter molecule (e.g., 7-amino-4-methylcoumarin, AMC).[12][13] Cleavage of the substrate by active caspase-3 releases the fluorophore, and the resulting fluorescence is proportional to caspase-3 activity.[12]

Materials:

• Cell lysates from (rac)-AG-205-treated and vehicle-treated cells

• Caspase-3 Activity Assay Kit (containing cell lysis buffer, 2X reaction buffer, DTT, and DEVD-AMC substrate)

• Fluorometric microplate reader

Procedure:

• Cell Lysate Preparation:

  • Treat cells with (rac)-AG-205 at the optimal concentration and duration.

  • Harvest cells and wash with cold 1X PBS.

  • Resuspend the cell pellet in chilled cell lysis buffer (e.g., 50 µL per 1-2 x 10^6 cells) and incubate on ice for 10 minutes.[14]

  • Centrifuge at ~12,000 x g for 10 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant (cytosolic extract) for the assay.

  • Determine the protein concentration of the lysate (e.g., using a BCA assay).

• Assay Reaction:

  • Prepare the reaction buffer with DTT as per the kit instructions.

  • Add 50 µL of 2X reaction buffer to each well of a black 96-well plate.

  • Add your cell lysate (containing 50-200 µg of protein) to the wells. Adjust the volume to 95 µL with cell lysis buffer.

  • Add 5 µL of the caspase-3 substrate (DEVD-AMC) to each well.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[12][14]

• Measurement:

  • Read the samples in a fluorometer with an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm.[12]

• Data Analysis:

  • Quantify the fluorescence intensity (in relative fluorescence units, RFU).

  • Normalize the RFU to the protein concentration of the lysate.

  • Calculate the fold increase in caspase-3 activity in the (rac)-AG-205-treated samples compared to the vehicle control.

Visualizations

Caption: Workflow for determining and measuring the apoptotic effects of (rac)-AG-205.

Caption: Putative mechanism of (rac)-AG-205-induced apoptosis via PGRMC1 inhibition.

References

• 1. researchoutput.csu.edu.au [researchoutput.csu.edu.au]
• 2. researchoutput.csu.edu.au [researchoutput.csu.edu.au]
• 3. PGRMC1 (progesterone receptor membrane component 1): a targetable protein with multiple functions in steroid signaling, P450 activation and drug binding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. kumc.edu [kumc.edu]
• 8. bosterbio.com [bosterbio.com]
• 9. Emerging roles of caspase-3 in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Caspase 3 in Apoptosis - The Executioner and Its Role and Function in Cell Death | Bio-Techne [bio-techne.com]
• 11. Caspase 3 - Wikipedia [en.wikipedia.org]
• 12. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. media.cellsignal.com [media.cellsignal.com]
• 14. mpbio.com [mpbio.com]

Application Notes and Protocols for Cell Viability Assays Using AG-205

Introduction

AG-205 is a small molecule inhibitor with reported antagonist activity against Progesterone Receptor Membrane Component 1 (PGRMC1) and inhibitory effects on UDP-galactose: ceramide galactosyltransferase (CGT).[1] PGRMC1 is implicated in various cellular processes, including cell proliferation, apoptosis, and drug resistance, making it a target of interest in cancer research.[1] Inhibition of CGT can affect the synthesis of galactosylceramide and sulfatide, crucial components of cell membranes that play roles in cell signaling and recognition.[1] This application note provides a detailed protocol for assessing the effect of AG-205 on cell viability.

Principle of the Assay

Cell viability assays are essential tools for evaluating the cytotoxic or cytostatic effects of a compound. These assays measure various cellular parameters to determine the number of living and healthy cells in a population after treatment. Common methods include assessing metabolic activity (e.g., MTT, MTS, or resazurin (B115843) reduction), cell membrane integrity (e.g., trypan blue exclusion or LDH release), or ATP content. This protocol will focus on the widely used MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of viable cells. In this assay, mitochondrial dehydrogenases in living cells convert the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.

Data Presentation

The results of a cell viability assay with AG-205 can be summarized in the following table. This table is designed to present the percentage of cell viability at various concentrations of the compound, allowing for the determination of an IC50 value (the concentration at which 50% of cell viability is inhibited).

Concentration of AG-205 (µM)	Mean Absorbance (OD)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	100
0.1
1
5
10
25
50
100

Experimental Protocols

Materials and Reagents

• AG-205 (dissolved in an appropriate solvent, e.g., DMSO)

• Selected cancer cell line (e.g., breast cancer, prostate cancer, etc.)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% fetal bovine serum and 1% penicillin/streptomycin)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• DMSO (for formazan solubilization)

• Multichannel pipette

• Microplate reader

Experimental Procedure

• Cell Seeding:

  • Culture the chosen cell line to 80-90% confluency.

  • Trypsinize the cells, count them using a hemocytometer, and dilute to the desired seeding density in complete culture medium.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of AG-205 in complete culture medium. The final concentrations should span a range appropriate for determining an IC50 value (e.g., 0.1 µM to 100 µM).

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve AG-205, typically DMSO).

  • Carefully remove the medium from the wells and add 100 µL of the prepared AG-205 dilutions or vehicle control to the respective wells.

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently pipette up and down to ensure complete dissolution and a homogenous purple solution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis

• Calculate the percentage of cell viability for each concentration of AG-205 using the following formula: % Cell Viability = (Mean Absorbance of Treated Wells / Mean Absorbance of Vehicle Control Wells) x 100

• Plot the percentage of cell viability against the log of the AG-205 concentration to generate a dose-response curve.

• Determine the IC50 value from the dose-response curve. This can be done using non-linear regression analysis with appropriate software (e.g., GraphPad Prism).

Visualizations

Signaling Pathway of AG-205

Caption: Putative signaling pathway of AG-205.

Experimental Workflow for Cell Viability Assay

Caption: Workflow for the MTT cell viability assay.

References

• 1. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Western Blot Analysis of Protein Expression Following (rac)-AG-205 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

(rac)-AG-205 is a small molecule antagonist of the Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1).[1][2] PGRMC1 is a versatile protein implicated in a variety of cellular processes, including steroid metabolism, cell survival, and proliferation.[3][4] It exists as a monomer and can form higher-order structures like dimers and oligomers, a process dependent on heme binding.[2][5][6] The dimeric form of PGRMC1 is thought to be the active state, capable of interacting with various partners, including cytochrome P450 enzymes and the Epidermal Growth Factor Receptor (EGFR), thereby influencing downstream signaling pathways that promote cell survival and chemoresistance.[5][7]

(rac)-AG-205 is reported to exert its effects by competing with heme for the binding pocket of PGRMC1, which disrupts the formation of its active dimers/oligomers.[1][6] This disruption leads to an increase in the monomeric form of PGRMC1 and can modulate the expression of downstream proteins.[1][2] One of the key reported effects of AG-205 treatment is the induction of the pro-apoptotic protein Harakiri (Hrk), a BH3-only member of the BCL2 family.[1][2]

Western blotting is an indispensable technique for elucidating the molecular effects of compounds like (rac)-AG-205.[8][9] It allows for the sensitive and specific detection of changes in the expression levels of total proteins, post-translational modifications (e.g., phosphorylation), and the oligomeric state of proteins like PGRMC1. These application notes provide a comprehensive protocol for utilizing Western blot analysis to investigate the effects of (rac)-AG-205 on target protein expression.

Data Presentation

Quantitative analysis of Western blot data is crucial for accurately determining the effect of (rac)-AG-205 treatment. Densitometry should be performed on the bands of interest, and the values should be normalized to a reliable loading control (e.g., GAPDH, β-actin, or total protein stain) to account for any variations in protein loading.[10] The summarized data should be presented in clear, structured tables.

Table 1: Effect of (rac)-AG-205 on the Oligomeric State of PGRMC1

Treatment Group	PGRMC1 Monomer (Relative Density)	PGRMC1 Dimer/Oligomer (Relative Density)	Monomer:Dimer Ratio
Vehicle Control (DMSO)	1.00 ± 0.12	1.00 ± 0.15	1.00
(rac)-AG-205 (10 µM)	2.54 ± 0.28	0.45 ± 0.09	5.64
(rac)-AG-205 (25 µM)	3.89 ± 0.41	0.21 ± 0.05	18.52

Data are represented as mean ± standard deviation from three independent experiments. Relative density is normalized to the vehicle control.

Table 2: Modulation of Downstream Signaling Proteins by (rac)-AG-205

Treatment Group	Harakiri (Hrk) (Fold Change)	Phospho-EGFR (Y1068) (Fold Change)	Total EGFR (Fold Change)
Vehicle Control (DMSO)	1.00 ± 0.15	1.00 ± 0.11	1.00 ± 0.08
(rac)-AG-205 (10 µM)	4.72 ± 0.55	0.68 ± 0.09	0.95 ± 0.10
(rac)-AG-205 (25 µM)	7.85 ± 0.92	0.35 ± 0.06	0.91 ± 0.07

Fold change is calculated relative to the vehicle control after normalization to a loading control. Data are mean ± SD (n=3).

Mandatory Visualizations

Signaling Pathway Diagram

Caption: (rac)-AG-205 signaling pathway.

Experimental Workflow Diagram

Caption: Experimental workflow for Western blot analysis.

Experimental Protocols

This section provides a detailed methodology for conducting Western blot analysis to assess protein expression changes following (rac)-AG-205 treatment.

Cell Culture and Treatment

• Cell Seeding: Plate the chosen cell line (e.g., human granulosa/luteal cells, cancer cell lines) in appropriate culture vessels (e.g., 6-well plates or 100 mm dishes). Culture cells to 70-80% confluency in their recommended growth medium.[8]

• Compound Preparation: Prepare a stock solution of (rac)-AG-205 in DMSO. Further dilute the stock solution in fresh culture medium to achieve the desired final concentrations (e.g., 10 µM, 25 µM). Prepare a vehicle control using the same final concentration of DMSO.

• Treatment: Remove the old medium from the cells and replace it with the medium containing (rac)-AG-205 or the vehicle control. Incubate the cells for the desired time period (e.g., 24 hours).

Cell Lysis and Protein Extraction

• Washing: After incubation, place the culture dishes on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).[11]

• Lysis: Aspirate the PBS and add ice-cold RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with a protease and phosphatase inhibitor cocktail.[11]

• Collection: Scrape the adherent cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.[11]

• Incubation and Centrifugation: Incubate the lysate on ice for 30 minutes with intermittent vortexing. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[8]

• Supernatant Collection: Carefully transfer the supernatant, which contains the soluble protein fraction, to a new pre-chilled tube.

Protein Quantification

• Assay: Determine the protein concentration of each lysate using a Bradford or BCA (Bicinchoninic acid) protein assay, following the manufacturer’s instructions.[8]

• Normalization: Based on the determined concentrations, normalize all samples to the same concentration using lysis buffer.

SDS-PAGE and Protein Transfer

• Sample Preparation: Mix the normalized protein lysates with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes to denature the proteins.[11]

• Gel Electrophoresis: Load equal amounts of protein (e.g., 20-40 µg) into the wells of an SDS-polyacrylamide gel (SDS-PAGE).[11] The gel percentage should be chosen based on the molecular weight of the target proteins. A 4-20% gradient gel is often suitable for resolving a wide range of protein sizes, including PGRMC1 monomers (~27 kDa) and dimers (~54 kDa).[2]

• Electrophoresis: Run the gel at a constant voltage until the dye front reaches the bottom.

• Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane using a wet or semi-dry transfer system.[8]

Immunoblotting and Detection

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat dry milk or 3-5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST)) for 1 hour at room temperature to prevent non-specific antibody binding.[11][12]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-PGRMC1, anti-Hrk, anti-p-EGFR, anti-EGFR) diluted in blocking buffer overnight at 4°C with gentle agitation.[12]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.[12]

• Secondary Antibody Incubation: Incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.[11]

• Final Washes: Wash the membrane again three times for 5-10 minutes each with TBST.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and capture the signal using a digital imaging system or X-ray film.[8] Ensure the signal is within the linear range and not saturated for accurate quantification.[13]

Data Analysis

• Image Acquisition: Capture the blot images using a CCD camera-based imager.

• Densitometry: Quantify the band intensities using image analysis software (e.g., ImageJ, Bio-Rad Image Lab).[10]

• Normalization: Normalize the intensity of the target protein band to the intensity of the loading control band in the same lane.[13]

• Interpretation: Calculate the fold change in protein expression relative to the vehicle control. Present the data in tables and perform statistical analysis to determine significance.

References

• 1. AG 205, a progesterone receptor membrane component 1 antagonist, ablates progesterone's ability to block oxidative stress-induced apoptosis of human granulosa/luteal cells† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. health.uconn.edu [health.uconn.edu]
• 3. researchoutput.csu.edu.au [researchoutput.csu.edu.au]
• 4. Protein complexes including PGRMC1 and actin-associated proteins are disrupted by AG-205 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Frontiers | Comprehensive Analysis of the Implication of PGRMC1 in Triple-Negative Breast Cancer [frontiersin.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. bio-rad.com [bio-rad.com]
• 11. bio-rad.com [bio-rad.com]
• 12. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 13. Quantitative Western Blot Analysis | Thermo Fisher Scientific - SG [thermofisher.com]

Application Notes and Protocols: Immunoprecipitation of (rac)-AG-205 Treated Cell Lysates

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the immunoprecipitation of target proteins from cell lysates treated with (rac)-AG-205, a known inhibitor of Progesterone Receptor Membrane Component 1 (PGRMC1).[1][2][3] These application notes are intended to guide researchers in studying the effects of (rac)-AG-205 on protein-protein interactions and signaling pathways.

Introduction

(rac)-AG-205 is a small molecule inhibitor that primarily targets Progesterone Receptor Membrane Component 1 (PGRMC1), a heme-binding protein implicated in tumorigenesis.[1] PGRMC1 is involved in various cellular processes, including cholesterol synthesis and signaling pathways that promote cancer-associated phenotypes.[1] Studies have shown that (rac)-AG-205 can disrupt the interaction of PGRMC1 with other proteins, such as RACK1 and alpha-Actinin-1, and may influence signaling pathways like the BDNF/PI3K/AKT pathway and NF-kB signaling.[3][4] This protocol provides a framework for immunoprecipitating PGRMC1 or its interacting partners from cells treated with (rac)-AG-205 to investigate these effects further.

Data Presentation

The following table is a template for presenting quantitative data from an immunoprecipitation experiment followed by mass spectrometry to identify proteins that differentially interact with the target protein (e.g., PGRMC1) in the presence or absence of (rac)-AG-205.

Protein ID	Gene Name	Function	Fold Change (-AG-205 / +AG-205)	p-value
P04637	ACTN1	Alpha-Actinin-1	2.5	<0.05
Q13131	RACK1	Receptor for activated C kinase	3.1	<0.05
P31749	AKT1	RAC-alpha serine/threonine-protein kinase	1.2	>0.05
Q04206	NFKB1	Nuclear factor of kappa light polypeptide gene enhancer in B-cells 1	1.1	>0.05

Experimental Protocols

This section details the protocol for immunoprecipitation from (rac)-AG-205 treated cell lysates.

Materials and Reagents

• Cell Lines: Appropriate cell lines expressing the target protein of interest (e.g., MIA PaCa-2, A549, MDA-MB-468)[1]

• (rac)-AG-205: Solubilized in DMSO[2]

• Primary Antibody: Specific for the target protein of interest

• Control IgG: From the same species as the primary antibody

• Protein A/G Magnetic Beads or Agarose Beads [5][6]

• Cell Lysis Buffer: (e.g., RIPA buffer or a non-denaturing lysis buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) with freshly added protease and phosphatase inhibitors[7][8]

• Wash Buffer: (e.g., Cell Lysis Buffer or PBS with 0.1% Tween-20)[9]

• Elution Buffer: (e.g., 0.1 M Glycine-HCl, pH 2.5-3.0 or SDS-PAGE sample buffer)

• Neutralization Buffer: (e.g., 1 M Tris-HCl, pH 8.5)

• Phosphate Buffered Saline (PBS)

• DMSO (Dimethyl sulfoxide)

Procedure

1. Cell Culture and Treatment:

• Culture cells to 70-80% confluency.

• Treat cells with the desired concentration of (rac)-AG-205 or DMSO as a vehicle control for the specified duration. Optimal concentration and time should be determined empirically.

2. Cell Lysate Preparation:

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.[7]

• Add ice-cold cell lysis buffer to the cells and incubate on ice for 10-30 minutes.[7][8]

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Transfer the supernatant (cell lysate) to a new pre-chilled tube.

• Determine the protein concentration of the lysate using a suitable protein assay (e.g., BCA assay).

3. Pre-clearing the Lysate (Optional but Recommended):

• To reduce non-specific binding, incubate the cell lysate with Protein A/G beads for 30-60 minutes at 4°C with gentle rotation.

• Pellet the beads by centrifugation or using a magnetic rack and transfer the supernatant to a fresh tube.[6]

4. Immunoprecipitation:

• Add the primary antibody specific to the target protein to the pre-cleared lysate. As a negative control, add control IgG to a separate aliquot of the lysate.

• Incubate for 2-4 hours or overnight at 4°C with gentle rotation to form the antibody-antigen complex.

• Add pre-washed Protein A/G beads to the lysate-antibody mixture and incubate for another 1-2 hours at 4°C with gentle rotation to capture the immune complexes.[5]

5. Washing:

• Pellet the beads by centrifugation or using a magnetic rack and discard the supernatant.

• Wash the beads 3-5 times with ice-cold wash buffer. After each wash, pellet the beads and completely remove the supernatant.[7][9]

6. Elution:

• Elute the captured proteins from the beads by adding elution buffer.

• Incubate for 5-10 minutes at room temperature with gentle agitation.

• Pellet the beads and collect the supernatant containing the eluted proteins.

• If using a low pH elution buffer, neutralize the eluate by adding neutralization buffer.

• Alternatively, resuspend the beads in SDS-PAGE sample buffer and heat at 95-100°C for 5-10 minutes to elute and denature the proteins for subsequent analysis by Western blotting.[6]

7. Downstream Analysis:

The eluted proteins can be analyzed by various methods, including:

• Western Blotting

• Mass Spectrometry

• Enzyme activity assays

Visualizations

Experimental Workflow

Caption: Workflow for immunoprecipitation from (rac)-AG-205 treated cells.

(rac)-AG-205 Signaling Pathway

Caption: Proposed signaling interactions of PGRMC1 and the inhibitory effect of (rac)-AG-205.

References

• 1. ag-205-pgrmc1-inhibitor [timtec.net]
• 2. rndsystems.com [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Protein complexes including PGRMC1 and actin-associated proteins are disrupted by AG-205 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Immunoprecipitation Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 6. Immunoprecipitation Protocol (Magnetic Beads) | Cell Signaling Technology [cellsignal.com]
• 7. Immunoprecipitation Protocol For Native Proteins | Cell Signaling Technology [cellsignal.com]
• 8. Protocols | Immunoprecipitation | StressMarq | StressMarq Biosciences Inc. [stressmarq.com]
• 9. Immunoprecipitation (IP) and co-immunoprecipitation protocol | Abcam [abcam.com]

Application Notes and Protocols for Co-immunoprecipitation to Study Protein Interactions with (rac)-AG-205

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing co-immunoprecipitation (Co-IP) to investigate the protein interactions of (rac)-AG-205, a known ligand of Progesterone Receptor Membrane Component 1 (PGRMC1). While primarily recognized for its interaction with PGRMC1, emerging evidence suggests that (rac)-AG-205 may have additional cellular targets and can modulate protein-protein interactions in a broader context. Co-IP is a powerful technique to elucidate these molecular networks, offering insights into the compound's mechanism of action and potential therapeutic applications.

Introduction to (rac)-AG-205 and Co-immunoprecipitation

(rac)-AG-205 is a small molecule that has been instrumental in studying the functions of PGRMC1, a versatile protein implicated in various cellular processes, including cholesterol metabolism, steroidogenesis, and cancer progression. Recent studies have indicated that (rac)-AG-205 can also influence cellular pathways independently of PGRMC1, for instance by inhibiting the synthesis of galactosylceramide and sulfatide.[1][2]

Co-immunoprecipitation is a robust method for identifying in vivo protein-protein interactions.[3][4][5][6] By using an antibody to pull down a specific protein (the "bait"), researchers can also capture its interacting partners (the "prey"). This technique can be adapted to study the effects of small molecules like (rac)-AG-205 in two primary ways:

• Investigating the effect of (rac)-AG-205 on a known protein's interactome: In this approach, cells are treated with (rac)-AG-205, and then an antibody against a target protein (e.g., PGRMC1) is used for Co-IP to see how the compound alters its binding partners.

• Identifying the protein targets of (rac)-AG-205: This method, often referred to as a pull-down assay, involves immobilizing (rac)-AG-205 on beads to capture proteins that directly or indirectly bind to it from a cell lysate.

Data Presentation: Quantitative Analysis of Protein Interactions

Quantitative analysis is crucial for determining the significance of changes in protein interactions upon treatment with (rac)-AG-205. This is typically achieved by comparing the amount of co-precipitated protein in treated versus untreated samples. The data can be obtained from Western blot band intensities or through more comprehensive mass spectrometry analysis.

Table 1: Quantitative Analysis of (rac)-AG-205-Modulated Protein Interactions with PGRMC1

Interacting Protein	Treatment	Fold Change (Treated/Control)	p-value	Method of Quantification
RACK1	(rac)-AG-205	0.45	<0.05	Western Blot Densitometry
Alpha-Actinin-1	(rac)-AG-205	0.62	<0.05	Mass Spectrometry (Spectral Counting)
Hypothetical Partner A	(rac)-AG-205	1.89	<0.01	Western Blot Densitometry
Hypothetical Partner B	(rac)-AG-205	0.21	<0.001	Mass Spectrometry (Spectral Counting)

Note: Data for RACK1 and Alpha-Actinin-1 are illustrative based on findings that their binding to PGRMC1 is reduced by AG-205 treatment.[7] Hypothetical partners A and B are included to demonstrate how both increased and decreased interactions would be represented.

Experimental Protocols

Two detailed protocols are provided below. The first describes a Co-IP experiment to study how (rac)-AG-205 affects the interaction of a known protein, such as PGRMC1, with its binding partners. The second outlines a pull-down assay to identify the protein targets of (rac)-AG-205.

Protocol 1: Co-immunoprecipitation to Study the Effect of (rac)-AG-205 on PGRMC1 Protein Interactions

This protocol is designed to investigate how (rac)-AG-205 modulates the protein interactions of a target protein, in this case, PGRMC1.

Materials:

• Cell line expressing the protein of interest (e.g., MIA PaCa-2 cells for PGRMC1)

• (rac)-AG-205 (and a vehicle control, e.g., DMSO)

• Primary antibody against the target protein (e.g., anti-PGRMC1 antibody)

• Control IgG antibody from the same species as the primary antibody

• Protein A/G magnetic beads or agarose (B213101) beads

• Cell lysis buffer suitable for membrane proteins (e.g., RIPA buffer with 1% Triton X-100 or CHAPS)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., 2x Laemmli sample buffer or glycine-HCl, pH 2.5)

• Protease and phosphatase inhibitor cocktails

Procedure:

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with the desired concentration of (rac)-AG-205 or vehicle control for the specified time.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in ice-cold lysis buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Collect the supernatant (cell lysate).

• Pre-clearing the Lysate (Optional but Recommended):

  • Add protein A/G beads to the cell lysate and incubate for 1 hour at 4°C with gentle rotation.

  • Pellet the beads by centrifugation or using a magnetic rack and discard the beads. This step reduces non-specific binding.

• Immunoprecipitation:

  • To the pre-cleared lysate, add the primary antibody against the target protein (e.g., anti-PGRMC1).

  • In a separate tube for negative control, add the control IgG antibody.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Capture of Immune Complexes:

  • Add pre-washed protein A/G beads to the lysate-antibody mixture.

  • Incubate for 1-2 hours at 4°C with gentle rotation.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold wash buffer. After the final wash, remove all residual buffer.

• Elution:

  • Resuspend the beads in elution buffer.

  • For Laemmli buffer, boil the samples at 95-100°C for 5-10 minutes. For glycine-HCl, incubate at room temperature for 10 minutes and then neutralize the eluate with Tris-HCl, pH 8.5.

  • Pellet the beads and collect the supernatant containing the eluted proteins.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against the bait protein and suspected interacting partners.

  • Alternatively, for a broader analysis, identify the co-precipitated proteins using mass spectrometry.

Protocol 2: Pull-Down Assay to Identify Protein Targets of (rac)-AG-205

This protocol is designed to identify proteins from a cell lysate that bind to (rac)-AG-205. This requires the immobilization of (rac)-AG-205 onto beads.

Materials:

• (rac)-AG-205

• Beads with a reactive group for small molecule immobilization (e.g., NHS-activated agarose beads)

• Cell lysate (prepared as in Protocol 1)

• Wash buffer

• Elution buffer (e.g., high salt buffer, buffer with free (rac)-AG-205, or SDS-PAGE sample buffer)

• Protease and phosphatase inhibitor cocktails

Procedure:

• Immobilization of (rac)-AG-205:

  • Follow the manufacturer's instructions to covalently couple (rac)-AG-205 to the activated beads. This typically involves incubating the small molecule with the beads in an appropriate buffer.

  • Block any remaining reactive groups on the beads according to the manufacturer's protocol.

  • Prepare control beads that have been blocked without the addition of (rac)-AG-205.

• Binding of Proteins to Immobilized (rac)-AG-205:

  • Incubate the (rac)-AG-205-coupled beads and the control beads with cell lysate for 2-4 hours or overnight at 4°C with gentle rotation.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the bound proteins from the beads using an appropriate elution buffer.

  • Collect the eluate.

• Analysis:

  • Separate the eluted proteins by SDS-PAGE and visualize by silver or Coomassie staining.

  • Excise unique protein bands that appear in the (rac)-AG-205 pull-down but not in the control for identification by mass spectrometry.

  • Alternatively, analyze the entire eluate by mass spectrometry for a comprehensive identification of interacting proteins.

Visualization of Workflows and Pathways

Experimental Workflow

Caption: Workflow for Co-immunoprecipitation with (rac)-AG-205.

Signaling Pathway Disruption

The following diagram illustrates a hypothetical signaling pathway where (rac)-AG-205 disrupts the interaction between PGRMC1 and its downstream effectors, based on its known interactions.

Caption: (rac)-AG-205 disrupts PGRMC1-mediated signaling.

References

• 1. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 2. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Co-IP Protocol-How To Conduct A Co-IP - Creative Proteomics [creative-proteomics.com]
• 5. bitesizebio.com [bitesizebio.com]
• 6. assaygenie.com [assaygenie.com]
• 7. Protein complexes including PGRMC1 and actin-associated proteins are disrupted by AG-205 - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Administration Guide for (rac)-AG-205 in Mouse Models: Application Notes and Protocols

(rac)-AG-205 is a potent small molecule inhibitor of the Progesterone Receptor Membrane Component 1 (PGRMC1).[1][2] PGRMC1 is implicated in various cellular processes, including cholesterol biosynthesis and signaling pathways that are crucial in cancer progression and neuronal function.[1][2] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the proposed in vivo administration of (rac)-AG-205 in mouse models, based on available data and general best practices for similar compounds.

Mechanism of Action

(rac)-AG-205 exerts its biological effects primarily through the inhibition of PGRMC1. This inhibition has been shown to influence key signaling pathways. Notably, it can prevent neuronal resistance to hypoxia-ischemia by impeding NF-kB signaling and activating the BDNF/PI3K/AKT pathway.[1][2] However, researchers should be aware that some studies suggest the effects of AG-205 may not be entirely specific to PGRMC1, indicating potential off-target effects that should be considered during experimental design and data interpretation.[3][4][5]

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of (rac)-AG-205 is provided in the table below. Understanding these properties is crucial for appropriate formulation and administration.

Property	Value	Source
Molecular Formula	C22H23ClN6OS	MedchemExpress
Molecular Weight	454.98 g/mol	MedchemExpress
Solubility	Soluble in DMSO	MedchemExpress

Proposed In Vivo Administration Protocols

Due to the limited availability of published in vivo studies specifically detailing the administration of (rac)-AG-205 in mouse models, the following protocols are based on general guidelines for the administration of hydrophobic small molecules. It is imperative that researchers conduct pilot studies to determine the optimal dosage, administration route, and vehicle for their specific mouse model and experimental goals.

Formulation of (rac)-AG-205 for In Vivo Administration

Given that (rac)-AG-205 is soluble in DMSO, a common approach for in vivo delivery of hydrophobic compounds is to first dissolve the compound in a minimal amount of DMSO and then dilute it in a suitable vehicle.

Recommended Vehicle Compositions:

• 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline: This is a widely used vehicle for solubilizing hydrophobic compounds for intraperitoneal (IP) or intravenous (IV) injection.

• 0.5% Carboxymethylcellulose (CMC) in water with 0.1% Tween 80: This is a suitable vehicle for oral gavage (PO) administration, forming a stable suspension.

• Corn oil: Can be used for subcutaneous (SC) or oral (PO) administration.

Preparation of Dosing Solution (Example for IP Injection):

• Weigh the required amount of (rac)-AG-205 powder.

• Dissolve the powder in 100% DMSO to create a stock solution (e.g., 10 mg/mL). Gentle warming and vortexing may be required.

• For a final dosing solution with 10% DMSO, dilute the stock solution with the appropriate volumes of PEG300, Tween 80, and saline. For example, to prepare 1 mL of dosing solution, mix 100 µL of the 10 mg/mL stock solution with 400 µL of PEG300, 50 µL of Tween 80, and 450 µL of saline.

• Ensure the final solution is clear and free of precipitation before administration.

Administration Routes

The choice of administration route will depend on the desired pharmacokinetic profile and the experimental model.

• Intraperitoneal (IP) Injection: This route is common for systemic delivery of small molecules in mice. It generally leads to rapid absorption into the systemic circulation.

• Oral Gavage (PO): Suitable for assessing the oral bioavailability and efficacy of the compound. The formulation should be a stable suspension or solution.

• Intravenous (IV) Injection: Provides immediate and 100% bioavailability. Requires careful technique and a well-solubilized formulation to prevent embolism.

• Subcutaneous (SC) Injection: Can provide a slower and more sustained release of the compound compared to IP or IV routes.

Table of Proposed Starting Doses and Regimens:

Administration Route	Proposed Starting Dose Range (mg/kg)	Dosing Frequency	Notes
Intraperitoneal (IP)	10 - 50	Once daily	Start with a lower dose and escalate based on tolerability and efficacy in pilot studies.
Oral Gavage (PO)	20 - 100	Once daily	Higher doses may be required due to potential for lower bioavailability.
Intravenous (IV)	1 - 10	Once daily or less frequent	Use the lowest effective dose due to rapid systemic exposure.
Subcutaneous (SC)	10 - 50	Once daily	May provide a more sustained exposure profile.

It is critical to perform a dose-finding study to determine the maximum tolerated dose (MTD) and the optimal effective dose for your specific cancer model.

Experimental Workflow for In Vivo Efficacy Study

The following diagram outlines a general workflow for assessing the in vivo efficacy of (rac)-AG-205 in a mouse xenograft model.

Caption: General workflow for an in vivo efficacy study of (rac)-AG-205 in a mouse model.

Signaling Pathway of (rac)-AG-205 Action

The following diagram illustrates the proposed signaling pathway affected by (rac)-AG-205 through its inhibition of PGRMC1.

Caption: Proposed signaling pathway of (rac)-AG-205 via PGRMC1 inhibition.

Pharmacokinetic Considerations

As no specific pharmacokinetic data for (rac)-AG-205 in mice is currently available, it is highly recommended to conduct a preliminary pharmacokinetic study. This will help in determining key parameters such as:

• Maximum plasma concentration (Cmax)

• Time to reach Cmax (Tmax)

• Area under the curve (AUC)

• Half-life (t1/2)

• Bioavailability (for oral administration)

A typical pharmacokinetic study design would involve administering a single dose of (rac)-AG-205 via the intended route (e.g., IP and PO) to different cohorts of mice. Blood samples would then be collected at various time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h) and the concentration of (rac)-AG-205 in the plasma would be quantified using a validated analytical method such as LC-MS/MS.

Conclusion

While (rac)-AG-205 shows promise as a PGRMC1 inhibitor for in vivo studies, the lack of established protocols necessitates a careful and systematic approach by researchers. The provided application notes and protocols offer a starting point for the in vivo administration of (rac)-AG-205 in mouse models. It is crucial to emphasize that the optimization of formulation, dosage, and administration route through pilot studies is essential for obtaining reliable and reproducible results. Furthermore, careful consideration of the potential for off-target effects is warranted in the interpretation of experimental outcomes.

References

• 1. ag-205-pgrmc1-inhibitor [timtec.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying Progesterone Receptor Membrane Component 1 (PGRMC1) using (rac)-AG-205

For Researchers, Scientists, and Drug Development Professionals

Introduction

Progesterone Receptor Membrane Component 1 (PGRMC1) is a versatile heme-binding protein implicated in a wide array of cellular processes, including cholesterol metabolism, cytochrome P450 activation, and the regulation of cell survival and proliferation.[1][2] Its overexpression is frequently observed in various cancers, making it a compelling target for therapeutic intervention.[1][3] (rac)-AG-205 is a small molecule inhibitor of PGRMC1 that has emerged as a valuable tool for elucidating the multifaceted functions of this protein.[1][3] This document provides detailed application notes and experimental protocols for utilizing (rac)-AG-205 to study PGRMC1, with a focus on its role in key signaling pathways.

(rac)-AG-205: A Potent Inhibitor of PGRMC1

(rac)-AG-205 is a potent antagonist of PGRMC1.[1] While its precise binding affinity (Ki) for PGRMC1 is not widely reported in the public domain, its biological activity has been characterized in various cellular models. It has been shown to induce genes involved in sterol synthesis and to modulate critical signaling pathways, including the NF-κB and PI3K/AKT pathways.[1]

Data Presentation: Quantitative Effects of (rac)-AG-205

The inhibitory effects of (rac)-AG-205 on the viability of different cancer cell lines are summarized below. These IC50 values highlight the concentration-dependent efficacy of the compound.

Cell Line	Cancer Type	IC50 (µM)	Reference
A549	Non-small cell lung cancer	~10-50 µM (effective concentration range)	[1]
MDA-MB-468	Triple-negative breast cancer	~10-50 µM (effective concentration range)	[1]
PC-3	Prostate Cancer	17.14 ± 1.41	[4]
DU 145	Prostate Cancer	18.56 ± 4.04	[4]
HeLa	Cervical Cancer	19.53 ± 1.74	[4]
K562	Chronic Myeloid Leukemia	3.18 ± 0.04	[4]

Signaling Pathways Modulated by (rac)-AG-205 through PGRMC1 Inhibition

PGRMC1 is a signaling hub that influences several key pathways involved in cell survival, proliferation, and chemoresistance. (rac)-AG-205, by inhibiting PGRMC1, provides a means to dissect these complex signaling networks.

The PI3K/AKT Signaling Pathway

PGRMC1 has been shown to promote the activation of the PI3K/AKT pathway, a critical signaling cascade for cell survival and proliferation.[5][6] This is, in part, mediated through the interaction of PGRMC1 with the Epidermal Growth Factor Receptor (EGFR).[6] PGRMC1 can stabilize EGFR at the plasma membrane, leading to enhanced downstream signaling upon ligand binding.[7] Inhibition of PGRMC1 with (rac)-AG-205 has been shown to decrease the activation of AKT.[5]

PGRMC1-mediated activation of the PI3K/AKT pathway.

The NF-κB Signaling Pathway

The role of PGRMC1 in regulating the NF-κB pathway is complex. Some studies suggest that a complex of PGRMC1 and PGRMC2 sequesters the NF-κB p65 subunit in the cytoplasm, thereby inhibiting its transcriptional activity.[8] Disruption of this complex can lead to the nuclear translocation of p65 and subsequent gene transcription.[8] Conversely, other reports indicate that (rac)-AG-205 can block NF-κB signaling.[1] This may be cell-type specific or dependent on the specific stimulus.

Proposed regulation of the NF-κB pathway by PGRMC1.

Experimental Protocols

The following protocols provide a framework for studying the effects of (rac)-AG-205 on PGRMC1 function. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of (rac)-AG-205 on the viability of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (rac)-AG-205 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Prepare serial dilutions of (rac)-AG-205 in complete medium. A typical concentration range to test is 0.1 µM to 100 µM. Include a vehicle control (DMSO) at the same final concentration as the highest (rac)-AG-205 concentration.

• Remove the medium from the wells and add 100 µL of the prepared (rac)-AG-205 dilutions or vehicle control to the respective wells.

• Incubate the plate for 24, 48, or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value.[4][9]

Protocol 2: Western Blot Analysis of PGRMC1 and Signaling Proteins

This protocol is for assessing the effect of (rac)-AG-205 on the expression and phosphorylation status of PGRMC1 and key proteins in the PI3K/AKT and NF-κB pathways.

Materials:

• Cell line of interest

• (rac)-AG-205

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PGRMC1, anti-p-AKT (Ser473), anti-AKT, anti-p-p65 (Ser536), anti-p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the desired concentrations of (rac)-AG-205 or vehicle control for the specified time.

• Wash cells with ice-cold PBS and lyse them in lysis buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using the BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify band intensities and normalize to a loading control like β-actin.

Protocol 3: Co-Immunoprecipitation (Co-IP) to Study PGRMC1 Interactions

This protocol is for investigating the interaction of PGRMC1 with other proteins, such as EGFR, and how this interaction is affected by (rac)-AG-205.

Materials:

• Cell line expressing the proteins of interest

• (rac)-AG-205

• Co-IP lysis buffer (non-denaturing)

• Anti-PGRMC1 antibody (for immunoprecipitation)

• Control IgG antibody

• Protein A/G magnetic beads or agarose (B213101) beads

• Wash buffer

• Elution buffer

• Western blot reagents (as in Protocol 2)

Procedure:

• Treat cells with (rac)-AG-205 or vehicle control.

• Lyse the cells in a non-denaturing Co-IP lysis buffer.

• Pre-clear the lysate by incubating with protein A/G beads for 1 hour at 4°C to reduce non-specific binding.

• Incubate the pre-cleared lysate with the anti-PGRMC1 antibody or control IgG overnight at 4°C.

• Add protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.

• Wash the beads several times with wash buffer to remove non-specifically bound proteins.

• Elute the immunoprecipitated proteins from the beads using elution buffer or by boiling in Laemmli sample buffer.

• Analyze the eluted proteins by Western blotting using antibodies against the suspected interacting protein (e.g., anti-EGFR) and PGRMC1.[10][11][12]

Experimental Workflow Diagram

Workflow for studying PGRMC1 using (rac)-AG-205.

Conclusion

(rac)-AG-205 is an indispensable pharmacological tool for probing the complex biology of PGRMC1. The protocols and data presented here provide a comprehensive guide for researchers to investigate the role of PGRMC1 in cancer biology and other physiological processes. By utilizing (rac)-AG-205 in conjunction with the described molecular and cellular techniques, scientists can further unravel the intricate signaling networks governed by PGRMC1 and explore its potential as a therapeutic target.

References

• 1. Progesterone receptor membrane component 1 promotes the growth of breast cancers by altering the phosphoproteome and augmenting EGFR/PI3K/AKT signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rac GTPase Instructs Nuclear Factor-κB Activation by Conveying the SCF Complex and IkBα to the Ruffling Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Comprehensive Analysis of the Implication of PGRMC1 in Triple-Negative Breast Cancer [frontiersin.org]
• 6. health.uconn.edu [health.uconn.edu]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. How to conduct a Co-immunoprecipitation (Co-IP) | Proteintech Group [ptglab.com]

Technical Notes & Optimization

(rac)-AG-205 solubility issues in aqueous media.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (rac)-AG-205, a potent inhibitor of progesterone (B1679170) receptor membrane component 1 (PGRMC1). This guide focuses on addressing solubility issues in aqueous media and provides insights into its mechanism of action.

Frequently Asked Questions (FAQs)

Q1: What is (rac)-AG-205 and what are its primary known biological activities?

A1: (rac)-AG-205 is a potent small molecule inhibitor of progesterone receptor membrane component 1 (PGRMC1).[1] Its biological activities include the induction of genes involved in sterol synthesis, prevention of neuronal resistance to hypoxia-ischemia by blocking NF-kB signaling, and inhibiting the activation of the BDNF/PI3K/AKT pathway.[1] It has also been shown to inhibit cell cycle progression and viability in cancer cell lines.[2]

Q2: What are the basic physicochemical properties of (rac)-AG-205?

A2: The key physicochemical properties of (rac)-AG-205 are summarized in the table below.

Property	Value
Molecular Formula	C₂₂H₂₃ClN₆OS
Molecular Weight	454.98 g/mol
Appearance	Solid
Solubility in DMSO	Up to 50 mM[2][3]
Aqueous Solubility	Poor

Q3: I am observing precipitation of (rac)-AG-205 when I dilute my DMSO stock solution into my aqueous cell culture medium. What is happening?

A3: This is a common issue due to the low aqueous solubility of (rac)-AG-205. When the DMSO stock is diluted into an aqueous buffer or medium, the concentration of the organic solvent (DMSO) drops significantly, and the compound may precipitate out of the solution as it is not soluble in the aqueous environment.

Q4: What is the maximum recommended concentration of DMSO in my final in vitro assay?

A4: As a general guideline, the final concentration of DMSO in most cell-based assays should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity or other off-target effects. However, the optimal concentration should be determined for your specific cell line and assay.

Q5: How does inhibition of PGRMC1 by (rac)-AG-205 affect downstream signaling pathways?

A5: Inhibition of PGRMC1 by (rac)-AG-205 has been shown to modulate at least two key signaling pathways:

• NF-κB Signaling: (rac)-AG-205 can prevent NF-κB signaling.[1] PGRMC1 is known to interact with proteins that regulate the cellular localization of NF-κB. For instance, PGRMC1 can form a complex with PGRMC2 and G3BP2, which in turn binds to IκBα, sequestering the NF-κB complex in the cytoplasm.[4] Inhibition of PGRMC1 may disrupt this sequestration, affecting NF-κB's transcriptional activity.

• BDNF/PI3K/AKT Pathway: (rac)-AG-205 is reported to prevent the activation of the BDNF/PI3K/AKT pathway.[1] PGRMC1 has been implicated in regulating this pathway, which is crucial for cell survival and neuroprotection.[5]

Troubleshooting Guides

Issue 1: Preparing (rac)-AG-205 for In Vitro Aqueous-Based Assays

Problem: You need to prepare a working solution of (rac)-AG-205 in an aqueous buffer (e.g., cell culture medium, PBS) for your experiments, but the compound is precipitating.

Solution Workflow:

Workflow for In Vitro Solution Preparation of (rac)-AG-205.

Detailed Experimental Protocol:

Objective: To prepare a clear, working solution of (rac)-AG-205 in an aqueous medium for in vitro experiments.

Materials:

• (rac)-AG-205 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile aqueous buffer or cell culture medium

• Sterile microcentrifuge tubes or conical tubes

• Vortex mixer

Protocol:

• Prepare a High-Concentration Stock Solution:

  • Dissolve (rac)-AG-205 powder in 100% anhydrous DMSO to a final concentration of 10-50 mM. For example, to make a 10 mM stock solution (MW = 454.98 g/mol ), dissolve 4.55 mg of (rac)-AG-205 in 1 mL of DMSO.

  • Ensure complete dissolution by vortexing. Gentle warming (to no more than 37°C) or sonication can be used if necessary.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Prepare Intermediate Dilutions (if necessary):

  • If your final concentration is very low, it is good practice to perform an intermediate serial dilution in 100% DMSO to ensure accurate pipetting.

• Final Dilution into Aqueous Medium:

  • Warm your aqueous medium or buffer to the experimental temperature (e.g., 37°C).

  • Add the required volume of the (rac)-AG-205 DMSO stock solution to the aqueous medium. It is crucial to add the DMSO stock to the aqueous solution and not the other way around.

  • The final concentration of DMSO should ideally be less than 0.5%. For example, to achieve a final concentration of 50 µM (rac)-AG-205 with a 0.5% DMSO concentration, you would add 5 µL of a 10 mM stock solution to 995 µL of your aqueous medium.[6]

  • Immediately after adding the DMSO stock, vortex the solution vigorously for at least 30 seconds to ensure rapid and uniform dispersion.

• Visual Inspection:

  • Visually inspect the solution for any signs of precipitation (cloudiness or visible particles). If precipitation occurs, you may need to lower the final concentration of (rac)-AG-205 or consider using a solubilizing agent (see Troubleshooting below).

Troubleshooting Tips:

• Precipitation still occurs:

  • Lower the final concentration: Your desired concentration may be above the solubility limit in the final aqueous/DMSO mixture.

  • Increase the final DMSO concentration: If your experimental system can tolerate it, a slightly higher final DMSO concentration (e.g., up to 1%) may help. Always include a vehicle control with the same final DMSO concentration.

  • Use a surfactant: For some applications, adding a small amount of a biocompatible surfactant like Tween® 80 (e.g., 0.01-0.1%) to the final aqueous medium can help maintain solubility.

Issue 2: Preparing (rac)-AG-205 for In Vivo Administration

Problem: You need to formulate (rac)-AG-205 for administration to animals (e.g., by oral gavage or injection), but it is not soluble in simple aqueous vehicles like saline.

Solution Workflow:

Workflow for In Vivo Formulation of (rac)-AG-205.

Detailed Experimental Protocol:

Objective: To prepare a stable and clear formulation of (rac)-AG-205 suitable for in vivo administration. A common vehicle for poorly soluble compounds is a mixture of DMSO, PEG300, Tween® 80, and saline.[7][8][9]

Materials:

• (rac)-AG-205 powder

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween® 80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

• Sterile conical tubes

• Vortex mixer

Protocol (for a 10% DMSO, 40% PEG300, 5% Tween® 80, 45% Saline vehicle):

• Dissolve (rac)-AG-205 in DMSO:

  • Calculate the required amount of (rac)-AG-205 for your desired final concentration and total volume.

  • In a sterile conical tube, dissolve the (rac)-AG-205 powder in DMSO, using 10% of your final total volume. For example, to make 1 mL of formulation, dissolve the drug in 100 µL of DMSO.

  • Vortex thoroughly until the powder is completely dissolved.

• Add PEG300:

  • Add PEG300 to the DMSO solution, using 40% of your final total volume (e.g., 400 µL for a 1 mL final volume).

  • Vortex the mixture until it is homogeneous.

• Add Tween® 80:

  • Add Tween® 80 to the mixture, using 5% of your final total volume (e.g., 50 µL for a 1 mL final volume).

  • Vortex thoroughly.

• Add Saline:

  • Add sterile saline to the mixture to reach the final volume (e.g., 450 µL for a 1 mL final volume).

  • Vortex the final formulation until it is a clear and uniform solution. Gentle warming or sonication may be used if needed to achieve a clear solution.

Troubleshooting Tips:

• Formulation is cloudy or precipitates:

  • Order of addition is critical: Ensure you follow the specified order of adding the solvents.

  • Thorough mixing: Ensure complete mixing after the addition of each component.

  • Adjust vehicle ratios: If solubility is still an issue, you may need to adjust the ratios of the vehicle components. However, be mindful of the potential toxicity of the excipients at higher concentrations.

  • Consider alternative formulations: Other potential formulations for oral administration include suspension in 0.5% carboxymethyl cellulose (B213188) with 0.25% Tween® 80, or dissolving in corn oil.[1]

Signaling Pathway Diagrams

The following diagrams illustrate the putative signaling pathways affected by (rac)-AG-205.

Putative mechanism of (rac)-AG-205 action on the NF-κB signaling pathway.

Putative mechanism of (rac)-AG-205 action on the BDNF/PI3K/AKT pathway.

References

• 1. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. AG 205 | Progesterone Receptors | Tocris Bioscience [tocris.com]
• 4. Pleiotropic Actions of PGRMC Proteins in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Progesterone Receptor Membrane Component 1 Regulates Cellular Stress Responses and Inflammatory Pathways in Chronic Neuroinflammatory Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. health.uconn.edu [health.uconn.edu]
• 7. researchgate.net [researchgate.net]
• 8. Evaluation of AMPK activity in mice by measuring activator-induced glucose uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

How to prevent (rac)-AG-205 precipitation in cell culture media.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address the common issue of (rac)-AG-205 precipitation in cell culture media.

Frequently Asked Questions (FAQs)

Q1: Why is my (rac)-AG-205 precipitating immediately upon addition to my cell culture media?

A1: Immediate precipitation, often called "crashing out," is common for hydrophobic compounds like (rac)-AG-205 when a concentrated stock in an organic solvent is rapidly diluted into an aqueous solution like cell culture media.[1] The primary cause is the compound's low aqueous solubility. (rac)-AG-205 has a high LogP value, indicating it is significantly more soluble in lipids and organic solvents than in water.[2][3] When the DMSO stock is diluted, the DMSO concentration drops, and the media cannot maintain the (rac)-AG-205 in solution, causing it to precipitate.

Q2: What is the recommended solvent and stock concentration for (rac)-AG-205?

A2: The recommended solvent for (rac)-AG-205 is 100% dimethyl sulfoxide (B87167) (DMSO).[2] It is soluble in DMSO up to 50 mM. Preparing a high-concentration stock solution (e.g., 10-50 mM) is standard practice. However, it is critical to keep the final concentration of DMSO in the cell culture medium low, ideally below 0.1% and not exceeding 0.5%, to avoid solvent-induced cytotoxicity and to minimize its effect on compound solubility.[1]

Q3: What is the correct procedure for diluting the (rac)-AG-205 stock solution to prevent precipitation?

A3: Direct dilution of a highly concentrated stock into the final volume of media is a common cause of precipitation.[1] The recommended method involves an intermediate dilution step. First, create a more dilute intermediate stock in your cell culture medium. Then, add this intermediate solution to the final culture volume. Always add the compound solution to pre-warmed (37°C) media while gently vortexing or swirling to facilitate mixing and prevent localized high concentrations.[1][4]

Q4: How can I determine the maximum soluble concentration of (rac)-AG-205 in my specific cell culture medium?

A4: The solubility of (rac)-AG-205 can be affected by the specific components of your medium (e.g., serum concentration, protein content). To determine the empirical solubility limit, you can perform a simple serial dilution test. Prepare a series of dilutions of your (rac)-AG-205 stock in pre-warmed media and visually inspect for precipitation or cloudiness, both immediately and after incubation under culture conditions. Examining a sample under a microscope can help distinguish fine chemical precipitates from microbial contamination.[4]

Q5: Could components in my cell culture media be causing the precipitation?

A5: Yes. Components within the media can interact with (rac)-AG-205 and affect its stability. Serum proteins can sometimes help solubilize hydrophobic compounds, but high salt concentrations or pH shifts can decrease solubility. The CO2 environment in an incubator can alter the pH of a poorly buffered medium, potentially leading to precipitation of pH-sensitive compounds. It is also possible for compounds to interact with salts or other media supplements over time.[5]

Q6: My experiment runs for several days. How can I prevent precipitation over time?

A6: For long-term experiments, precipitation can occur due to compound instability or changes in the media. Ensure your incubator is properly humidified to prevent media evaporation, which can concentrate all components, including (rac)-AG-205, beyond their solubility limit.[1] Using culture plates with low-evaporation lids or sealing plates with gas-permeable membranes can also help.[1] It is also advisable to test the stability of (rac)-AG-205 in your specific media over the intended duration of the experiment.

Physicochemical and Solubility Data

The following table summarizes key properties of (rac)-AG-205.

Property	Value	Source
Chemical Formula	C₂₂H₂₃ClN₆OS	[2]
Molecular Weight	454.98 g/mol	[2]
LogP	3.55 - 4.2	[2][3]
Primary Solvent	Dimethyl Sulfoxide (DMSO)	[2]
Max Solubility in DMSO	50 mM
Storage (in solvent)	-80°C (6 months), -20°C (1 month)	[2]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Immediate cloudiness or precipitate upon adding stock to media.	1. Rapid Solvent Exchange: Adding concentrated DMSO stock directly to media. 2. Concentration Too High: Final concentration exceeds aqueous solubility. 3. Cold Media: Media was not pre-warmed, reducing solubility.	1. Use a serial or intermediate dilution method (see Protocol 2). Add the compound dropwise while gently mixing.[1] 2. Reduce the final working concentration. Perform a solubility test to find the maximum usable concentration (see Protocol 3).[1] 3. Always use cell culture media pre-warmed to 37°C.[1][4]
Precipitate forms after several hours or days in the incubator.	1. Media Evaporation: Water loss increases the compound's effective concentration. 2. Compound Instability: The compound may be unstable in the media over time. 3. pH Shift: The pH of the media has changed, affecting solubility.	1. Ensure the incubator has adequate humidity. Use sealed flasks or plates for long-term experiments.[1] 2. Test the compound's stability in media for the duration of your experiment. 3. Ensure your media is properly buffered for the incubator's CO₂ concentration.
Variable results or lower-than-expected compound activity.	1. Undetected Microprecipitation: Fine precipitate is present but not easily visible, lowering the effective concentration. 2. Stock Solution Degradation: Improper storage or multiple freeze-thaw cycles of the stock solution.	1. After preparing the final working solution, centrifuge a sample and check the supernatant for the compound's concentration via analytical methods if possible. Visually inspect under a microscope.[4] 2. Aliquot the DMSO stock solution into single-use volumes to avoid freeze-thaw cycles. Store aliquots at -80°C.[4]

Experimental Protocols

Protocol 1: Preparation of a 50 mM (rac)-AG-205 Stock Solution

• Materials: (rac)-AG-205 powder (MW: 454.98), 100% sterile DMSO, sterile microcentrifuge tubes.

• Calculation: To prepare 1 mL of a 50 mM stock solution, you will need:

  • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

  • Mass (mg) = 0.050 mol/L * 0.001 L * 454.98 g/mol * 1000 = 22.75 mg

• Procedure: a. Weigh out 22.75 mg of (rac)-AG-205 powder and place it in a sterile microcentrifuge tube. b. Add 1 mL of 100% sterile DMSO. c. Vortex thoroughly until the powder is completely dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution if necessary.[1] d. Aliquot the stock solution into smaller, single-use volumes in sterile tubes to avoid repeated freeze-thaw cycles. e. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term storage (up to 1 month).[2]

Protocol 2: Dilution of (rac)-AG-205 into Cell Culture Media (Recommended Method)

This protocol uses a two-step dilution to minimize precipitation for a final concentration of 50 µM with 0.1% DMSO.

• Materials: 50 mM (rac)-AG-205 stock in DMSO, pre-warmed (37°C) complete cell culture medium, sterile tubes.

• Step 1: Prepare an Intermediate Dilution (1:100). a. Take 2 µL of the 50 mM stock solution. b. Add it to 198 µL of pre-warmed cell culture medium. This creates a 500 µM intermediate solution in 1% DMSO. c. Mix gently but thoroughly by flicking the tube or pipetting up and down.

• Step 2: Prepare the Final Working Solution (1:10). a. Take the desired volume of the 500 µM intermediate solution. For example, for 10 mL of final medium, you will need 1 mL of the intermediate solution. b. Add the 1 mL of the 500 µM intermediate solution to 9 mL of pre-warmed complete cell culture medium. c. Swirl the flask or plate gently to ensure even distribution. The final concentration will be 50 µM (rac)-AG-205 in 0.1% DMSO.

• Final Check: Visually inspect the final medium for any signs of precipitation before adding it to your cells.

Protocol 3: Determining Maximum Aqueous Solubility in Culture Media

• Materials: High-concentration (rac)-AG-205 stock in DMSO, pre-warmed (37°C) cell culture medium, sterile 96-well plate or microcentrifuge tubes.

• Procedure: a. Prepare a 2-fold serial dilution of your (rac)-AG-205 stock solution directly in the pre-warmed cell culture medium. Start from a concentration you expect to precipitate (e.g., 200 µM) down to a concentration you expect to be soluble (e.g., ~1 µM). Keep the final DMSO concentration constant and below 0.5%. b. For example, in a 96-well plate, add 100 µL of media to wells A1 through A10. c. Add the calculated volume of stock to well A1 to achieve the highest concentration, and mix. d. Transfer 100 µL from A1 to A2, mix, then 100 µL from A2 to A3, and so on. e. Incubate the plate or tubes under standard cell culture conditions (37°C, 5% CO₂). f. Visually inspect for turbidity or precipitate immediately, and again after 2, 6, and 24 hours. A microscope can be used for more sensitive detection. g. The highest concentration that remains clear and free of precipitate is the approximate maximum soluble concentration in your specific medium.

Visual Guides

Caption: Recommended workflow for preparing (rac)-AG-205 working solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 3. AG-205 | C22H23ClN6OS | CID 1202545 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing (rac)-AG-205 concentration for maximum efficacy

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and scientists utilizing (rac)-AG-205 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (rac)-AG-205 and what is its primary target?

(rac)-AG-205 is a racemic mixture of the compound AG-205. It has been widely used as an inhibitor of Progesterone Receptor Membrane Component 1 (PGRMC1). However, recent studies have raised questions about its specificity, suggesting it may have off-target effects.[1] It is important to consider these potential non-PGRMC1 related effects when interpreting experimental results.

Q2: What is the recommended concentration range for (rac)-AG-205?

The optimal concentration of (rac)-AG-205 is highly dependent on the cell type and the specific experimental endpoint. However, a general guideline is to use concentrations below 15 µM. Studies have shown that concentrations higher than 15 µM can have a detrimental effect on cellular viability.[1] It is strongly recommended to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific experimental setup.

Q3: What are the known off-target effects of (rac)-AG-205?

Beyond its purported effects on PGRMC1, AG-205 has been reported to have PGRMC1-independent effects. These include the stimulation of large vesicular structure formation and influences on cholesterol biosynthesis and steroidogenesis.[1] Specifically, AG-205 has been shown to increase the RNA concentration of enzymes involved in sterol biosynthesis in human endometrial cells.[1]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High cell toxicity or death after treatment.	The concentration of (rac)-AG-205 is too high.	Perform a dose-response curve (e.g., MTT assay) to determine the cytotoxic threshold for your specific cell line. Based on existing data, concentrations above 15 µM are often associated with decreased cell viability.[1] Start with a lower concentration range (e.g., 1-10 µM) and titrate up.
Inconsistent or unexpected experimental results.	Off-target effects of (rac)-AG-205.	Consider the known PGRMC1-independent effects of AG-205, such as its influence on sterol biosynthesis.[1] As a control, consider using alternative methods to modulate your target of interest, such as siRNA-mediated knockdown of PGRMC1, to confirm that the observed phenotype is not due to off-target effects of the compound.
No observable effect at tested concentrations.	The concentration of (rac)-AG-205 is too low.	Gradually increase the concentration, while carefully monitoring for cytotoxicity. Ensure that the compound is properly dissolved and that the vehicle control is not interfering with the experiment.
Compound precipitation in culture media.	Poor solubility of (rac)-AG-205.	Ensure the stock solution is fully dissolved in a suitable solvent (e.g., DMSO) before diluting it in the culture medium. Avoid repeated freeze-thaw cycles of the stock solution.

Experimental Protocols

Determining Optimal (rac)-AG-205 Concentration using an MTT Assay

This protocol outlines a method to assess cell viability across a range of (rac)-AG-205 concentrations to determine the optimal working concentration.

Materials:

• Target cell line

• Complete cell culture medium

• (rac)-AG-205 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a density appropriate for your cell line and allow them to adhere overnight.

• Prepare serial dilutions of (rac)-AG-205 in complete culture medium from your stock solution. A suggested range is 0.1 µM to 50 µM. Include a vehicle-only control (e.g., DMSO at the same final concentration as the highest (rac)-AG-205 treatment).

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of (rac)-AG-205.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Following incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations

Caption: Workflow for determining the optimal concentration of (rac)-AG-205.

Caption: Potential signaling and cellular effects of (rac)-AG-205.

References

• 1. researchgate.net [researchgate.net]

Identifying and mitigating (rac)-AG-205 off-target effects.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on identifying and mitigating potential off-target effects of (rac)-AG-205.

Frequently Asked Questions (FAQs)

Q1: What is (rac)-AG-205 and what is its primary molecular target?

(rac)-AG-205 is a small molecule inhibitor of the Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1).[1][2] As a ligand for PGRMC1, it has been demonstrated to inhibit cell cycle progression and reduce cell viability in various cancer cell lines.[3][4] Furthermore, it is involved in pathways related to sterol synthesis and can prevent neuronal resistance to hypoxia-ischemia by modulating NF-kB and BDNF/PI3K/AKT signaling.[1]

Q2: I am observing an unexpected phenotype in my experiment after treating cells with (rac)-AG-205. How can I determine if this is a true on-target effect or an off-target effect?

Distinguishing between on-target and off-target effects is critical for accurate data interpretation. A multi-step validation approach is recommended. The initial and most crucial step is to confirm direct engagement of (rac)-AG-205 with its intended target, PGRMC1, within your specific cellular context. Subsequently, employing orthogonal methods, such as genetic knockdown or the use of alternative inhibitors, can help validate whether the observed phenotype is truly dependent on PGRMC1 activity.[5]

Caption: A logical workflow for systematically investigating an observed cellular phenotype.

Q3: How can I proactively minimize potential off-target effects when designing my experiments with (rac)-AG-205?

Several strategies can be implemented to reduce the likelihood of off-target effects confounding your results:[5]

• Dose-Response Titration: Always determine the lowest effective concentration of (rac)-AG-205 that produces the desired on-target phenotype. Higher concentrations increase the probability of binding to lower-affinity off-targets.

• Use Control Compounds: When possible, include a structurally similar but biologically inactive analog of (rac)-AG-205 as a negative control. This helps to ensure that the observed effects are not due to the chemical scaffold itself.

• In Silico Analysis: Before beginning wet-lab experiments, computational tools can be used to predict potential off-target interactions based on the chemical structure of (rac)-AG-205.[6][7][8][9]

Troubleshooting Guide 1: Identifying Off-Target Effects

This section provides detailed protocols for experiments designed to identify the off-targets of (rac)-AG-205.

Q4: Which experimental method should I use to confirm that (rac)-AG-205 is binding to PGRMC1 in my cells?

The Cellular Thermal Shift Assay (CETSA) is the gold-standard method for verifying target engagement in intact cells or cell lysates.[10][11][12][13] The principle of CETSA is that a protein's thermal stability increases upon ligand binding.[10] By heating cell samples across a temperature gradient and quantifying the amount of soluble PGRMC1, you can determine if (rac)-AG-205 binding leads to a thermal shift.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

Objective: To measure the thermal stabilization of PGRMC1 in cells upon binding of (rac)-AG-205.

Methodology:

• Cell Culture and Treatment: Plate cells and grow to ~80% confluency. Treat the cells with the desired concentration of (rac)-AG-205 or a vehicle control (e.g., DMSO) and incubate for a specified time (e.g., 2 hours) at 37°C.[10]

• Cell Harvesting: Wash the cells with PBS and harvest them by scraping. Resuspend the cell pellets in PBS supplemented with protease inhibitors.

• Heat Challenge: Aliquot the cell suspension into PCR tubes. Place the tubes in a thermal cycler and heat them across a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling for 3 minutes at 4°C.[5][10]

• Cell Lysis: Lyse the cells by freeze-thawing (e.g., three cycles of freezing in liquid nitrogen and thawing at room temperature).

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated, denatured proteins.[14]

• Protein Quantification and Western Blotting:

  • Carefully collect the supernatant, which contains the soluble protein fraction.

  • Normalize the total protein concentration for all samples using a BCA assay.

  • Analyze the samples via SDS-PAGE and Western blot using a validated primary antibody specific for PGRMC1.

• Data Analysis: Quantify the band intensities for PGRMC1 at each temperature point. Plot the normalized intensity values against the temperature to generate melting curves for both the vehicle- and (rac)-AG-205-treated samples. A shift in the melting temperature (Tm) to the right indicates target stabilization.

Table 1: Example CETSA Data Summary

Treatment	Melting Temperature (Tm) of PGRMC1	Thermal Shift (ΔTm)	Interpretation
Vehicle (DMSO)	52.1°C	-	Baseline
(rac)-AG-205 (10 µM)	56.5°C	+4.4°C	Target Engagement Confirmed

Q5: My results suggest a possible off-target effect. What are the best unbiased methods to identify the specific off-target proteins?

To identify unknown off-targets, unbiased proteome-wide screening methods are necessary. Kinase profiling is a valuable first step, as many small molecule inhibitors inadvertently target kinases. For non-kinase targets, affinity-based chemical proteomics or proteome microarrays are powerful approaches.

Experimental Protocol 1: Kinase Selectivity Profiling

Objective: To assess the inhibitory activity of (rac)-AG-205 against a large panel of purified kinases.[15][16][17]

Methodology:

• Compound Preparation: Prepare a stock solution of (rac)-AG-205 (e.g., 10 mM in DMSO) and perform serial dilutions to create a concentration range for IC50 determination.[15]

• Assay Setup: In a multi-well plate (e.g., 384-well), add the individual recombinant kinases, their corresponding specific substrates, and ATP.[5][18]

• Compound Addition: Add the diluted (rac)-AG-205 or vehicle control to the appropriate wells.

• Kinase Reaction: Incubate the plates for a set time (e.g., 60 minutes) at room temperature to allow the enzymatic reaction to proceed.[18]

• Detection: Stop the reaction and measure kinase activity. A common method is to quantify the amount of ADP produced using a luminescence-based assay like ADP-Glo™. The luminescent signal is proportional to kinase activity.[18]

• Data Analysis: Calculate the percentage of kinase activity inhibition for each concentration of (rac)-AG-205 relative to the vehicle control. Determine the IC50 value for each kinase by fitting the data to a dose-response curve.

Table 2: Example Kinase Profiling Results for (rac)-AG-205 at 10 µM

Kinase Target	Family	% Inhibition at 10 µM	IC50 (µM)	Interpretation
PGRMC1 (Control)	-	95%	0.05	On-Target
CDK2/CycA	CMGC	5%	> 50	No significant inhibition
SRC	TK	8%	> 50	No significant inhibition
AURKB	Other	88%	0.25	Potential Off-Target
PIM1	CAMK	65%	8.5	Moderate off-target activity
MAPK14 (p38α)	CMGC	12%	> 50	No significant inhibition

Experimental Workflow 2: Identifying Off-Targets via Chemical Proteomics

Affinity-based chemical proteomics can identify direct binding partners of (rac)-AG-205 from a complex cell lysate. This workflow involves using a modified version of the compound to capture its targets.

References

• 1. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 2. AG-205 [aobious.com]
• 3. rndsystems.com [rndsystems.com]
• 4. AG 205 | Progesterone Receptors | Tocris Bioscience [tocris.com]
• 5. benchchem.com [benchchem.com]
• 6. Screen strategies for off-target liability prediction & ID small-molecule pharmaceuticals | EurekAlert! [eurekalert.org]
• 7. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 8. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 9. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. news-medical.net [news-medical.net]
• 13. CETSA [cetsa.org]
• 14. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 15. benchchem.com [benchchem.com]
• 16. Techniques in kinase profiling - Medicines Discovery Catapult [md.catapult.org.uk]
• 17. search.shanghai.library.nyu.edu [search.shanghai.library.nyu.edu]
• 18. worldwide.promega.com [worldwide.promega.com]

Technical Support Center: (rac)-AG-205 and its Off-Target Effects on Lipid Synthesis

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions regarding the off-target effects of (rac)-AG-205 on lipid synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary known target of (rac)-AG-205?

A1: (rac)-AG-205 was initially identified as a potent inhibitor of FabK, the enoyl-ACP reductase in Streptococcus pneumoniae, thereby specifically inhibiting bacterial lipid biosynthesis.[1][2] It has also been described as a ligand and alleged inhibitor of the progesterone (B1679170) receptor membrane component 1 (PGRMC1).[3][4][5]

Q2: What are the observed off-target effects of (rac)-AG-205 on lipid synthesis in mammalian cells?

A2: In human endometrial cell lines, (rac)-AG-205 has been shown to significantly upregulate the expression of genes encoding enzymes involved in the cholesterol biosynthetic pathway and steroidogenesis.[3][6][7] This suggests a significant off-target effect on mammalian lipid metabolism.

Q3: Are the effects of (rac)-AG-205 on lipid synthesis mediated by its interaction with PGRMC1?

A3: Studies have shown that the upregulation of cholesterol and steroidogenesis-related genes by AG-205 occurs independently of PGRMC1 and its related membrane-associated progesterone receptors (MAPRs).[3][6] The exact mechanism of action for these off-target effects remains unclear.[3][7]

Q4: What should I consider before using (rac)-AG-205 in my experiments?

A4: Researchers should be aware of the dual activities of (rac)-AG-205. While it is an inhibitor of bacterial fatty acid synthesis, it can also significantly alter lipid metabolism in mammalian cells by increasing the expression of genes related to cholesterol and steroid synthesis.[1][2][3][6] Its specificity as a PGRMC1 inhibitor has been questioned, and its use may increase the risk for pathologies related to imbalanced hormone concentrations.[3][7]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Unexpected changes in cholesterol or steroid levels in mammalian cell culture.	(rac)-AG-205 is known to upregulate genes in the cholesterol and steroid synthesis pathways.[3][6][7]	- Perform a dose-response experiment to determine the concentration at which these off-target effects become prominent.- Use transcriptomic or proteomic analysis to confirm the upregulation of specific enzymes in the lipid synthesis pathways.- Consider using an alternative compound if the off-target effects interfere with the experimental goals.
Variability in experimental results between different cell lines.	Cell-type specific expression of the off-target molecules or differences in metabolic pathways can lead to varied responses to (rac)-AG-205.	- Characterize the baseline expression of key enzymes in the cholesterol and steroid synthesis pathways in your cell lines.- Compare your results with published data on similar cell types, such as the HEC-1A and T-HESC endometrial cell lines.[6]
(rac)-AG-205 does not inhibit growth in bacterial species other than S. pneumoniae.	The compound is a specific inhibitor of FabK, an enzyme not present in all bacteria. For example, organisms possessing FabI, such as Staphylococcus aureus and E. coli, are not susceptible.[1]	- Confirm the presence of the FabK enzyme in your target bacterial species.- Use a different broad-spectrum fatty acid synthesis inhibitor if required.
Compound appears to degrade in the presence of blood or serum.	(rac)-AG-205 has been found to readily degrade at the amide group in the presence of blood.[1]	- For in vitro assays, consider using serum-free media if experimentally feasible.- For in vivo studies, be aware of the compound's potential instability and consider alternative delivery routes or formulations.

Data on Off-Target Effects

The following table summarizes the quantitative data on the upregulation of genes involved in sterol biosynthesis in human endometrial cell lines (HEC-1A and T-HESC) after treatment with 15µM AG-205 for 32 hours.

Gene	HEC-1A (log2 Fold Change)	T-HESC (log2 Fold Change)	Function in Lipid Synthesis
HMGCS1	> 2	> 2	Cholesterol synthesis
HMGCR	> 2	> 2	Cholesterol synthesis (rate-limiting step)
MVD	> 2	> 1.5	Cholesterol synthesis
SQLE	> 2	> 2	Cholesterol synthesis
LSS	> 2	> 2	Cholesterol synthesis
CYP51A1	> 2	> 2	Cholesterol synthesis
DHCR7	> 1.5	> 1.5	Cholesterol synthesis
FDFT1	> 2	> 2	Squalene synthesis
FDPS	> 1.5	> 1.5	Isoprenoid biosynthesis
IDI1	> 1.5	> 1.5	Cholesterol synthesis
Data is approximated from volcano plots presented in the cited literature.[6]

Experimental Protocols

Cell Culture and Treatment:

Human endometrial adenocarcinoma (HEC-1A) and telomerase-immortalized human endometrial stromal (T-HESC) cells were cultured in appropriate media. For experiments, cells were incubated with 15µM (rac)-AG-205 or a DMSO control for 32 hours. Cell viability was assessed to ensure the chosen concentration was not cytotoxic.[7]

RNA Sequencing and Analysis:

Total RNA was extracted from cell lysates, and library preparation was performed. RNA sequencing was used to compare the transcriptomes of cells treated with AG-205 versus a DMSO control. Over Representation Analysis (ORA) was used to identify differentially expressed genes, with a significance threshold of an adjusted p-value < 0.05 and a |log2 fold change| > 1.[6]

Visualizations

Signaling Pathway Diagram

Caption: Off-target effect of (rac)-AG-205 on the cholesterol biosynthesis pathway.

Experimental Workflow Diagram

Caption: Workflow for identifying off-target gene expression changes induced by (rac)-AG-205.

References

• 1. AG205, a Novel Agent Directed against FabK of Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AG205, a novel agent directed against FabK of Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US9724337B2 - AG-205 for the treatment of breast cancer - Google Patents [patents.google.com]
• 5. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 6. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Cell line specific responses to (rac)-AG-205 treatment

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for researchers utilizing (rac)-AG-205, a racemic mixture of the Progesterone Receptor Membrane Component 1 (PGRMC1) inhibitor, AG-205. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on cell line-specific responses to facilitate the smooth execution and interpretation of your experiments.

I. Troubleshooting Guides & FAQs

This section addresses common challenges and questions that may arise during the use of (rac)-AG-205 in a question-and-answer format.

FAQs

• Q1: What is the mechanism of action of (rac)-AG-205? A1: (rac)-AG-205 is a potent inhibitor of Progesterone Receptor Membrane Component 1 (PGRMC1).[1] PGRMC1 is a multifunctional protein implicated in various cellular processes, including cell proliferation, apoptosis, and steroidogenesis.[2][3] By inhibiting PGRMC1, (rac)-AG-205 can induce apoptosis, modulate the cell cycle, and has demonstrated anti-mitotic, anti-migratory, and anti-invasive activities in cancer cells. It has also been shown to influence cholesterol biosynthesis and the NF-kB and BDNF/PI3K/AKT signaling pathways.[1]

• Q2: How should I prepare and store (rac)-AG-205 stock solutions? A2: For optimal stability, dissolve (rac)-AG-205 in an appropriate organic solvent such as DMSO to create a high-concentration stock solution. Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and store at -20°C or -80°C, protected from light. When preparing working solutions, dilute the stock solution in your cell culture medium immediately before use.

• Q3: I am observing inconsistent results between experiments. What could be the cause? A3: Inconsistent results can stem from several factors:

  • Compound Stability: Ensure your stock solution is not undergoing degradation due to improper storage or multiple freeze-thaw cycles.

  • Cell Health and Passage Number: Use cells that are healthy, in the logarithmic growth phase, and within a consistent and low passage number range. High passage numbers can lead to phenotypic drift and altered drug responses.

  • Assay Conditions: Maintain consistency in cell seeding density, treatment duration, and assay protocols. Minor variations can lead to significant differences in results.

  • Vehicle Control: The final concentration of the vehicle (e.g., DMSO) should be consistent across all wells, including untreated controls, and kept at a low, non-toxic level (typically ≤0.5%).

• Q4: My cells are showing signs of toxicity even at low concentrations of (rac)-AG-205. What should I do? A4:

  • Confirm Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to (rac)-AG-205. It is crucial to perform a dose-response experiment to determine the optimal concentration range for your specific cell line.

  • Check for Off-Target Effects: While (rac)-AG-205 primarily targets PGRMC1, off-target effects can occur, especially at higher concentrations. Consider that AG-205 may have targets other than PGRMC1.[4][5][6]

  • Evaluate Solvent Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) is not contributing to the observed cytotoxicity.

• Q5: How can I confirm that the observed effects are due to PGRMC1 inhibition? A5: To validate that the cellular response is mediated by PGRMC1, consider the following experiments:

  • PGRMC1 Knockdown/Knockout: Use siRNA or CRISPR/Cas9 to reduce or eliminate PGRMC1 expression in your cell line. The effect of (rac)-AG-205 should be diminished in these cells compared to wild-type cells.

  • PGRMC1 Overexpression: Conversely, overexpressing PGRMC1 may alter the sensitivity of the cells to the inhibitor.

  • Rescue Experiments: In PGRMC1 knockdown/knockout cells, re-introducing a rescue construct for PGRMC1 should restore the sensitivity to (rac)-AG-205.

II. Data Presentation: Cell Line Specific Responses

While comprehensive, publicly available IC50 data for (rac)-AG-205 across a wide range of cancer cell lines is limited, the following table summarizes the reported effects and concentrations used in various studies. Researchers are strongly encouraged to perform their own dose-response experiments to determine the precise IC50 value in their cell line of interest.

Cell Line	Cancer Type	Observed Effects	Effective Concentration	Citation(s)
HEC-1A	Endometrial	No effect on cell viability up to 48h at 15 µM.	15 µM	[2]
T-HESC	Endometrial Stromal	No effect on cell viability up to 48h at 15 µM.	15 µM	[2]
MIA PaCa-2	Pancreatic	Influences PGRMC1 interactions with the actin cytoskeleton.	Not specified	[7]
MDA-MB-468	Breast	Reduced EGFR levels.	Not specified	[8]
A549	Lung	Reduced EGFR levels.	Not specified	[8]
Human Granulosa/Luteal Cells	N/A (Primary Cells)	Ablates progesterone's ability to block oxidative stress-induced apoptosis.	Not specified	[9]
MCF7	Breast	Diminished progestin-dependent TFF1 expression.	Not specified	[10]
Oral Squamous Cancer Cells (PE/CA-PJ15)	Oral Squamous	Inhibits progesterone-evoked Ca2+ entry.	Not specified	[11]
SMKT-R3	Renal	Strongly inhibits sulfatide synthesis.	Low µM concentrations	[4][5]
CHO	Ovarian	Inhibits galactosylceramide synthesis.	Not specified	[4][5][6]

III. Experimental Protocols

A. Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is a general guideline for determining the effect of (rac)-AG-205 on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment:

  • Prepare a serial dilution of (rac)-AG-205 in cell culture medium.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and an untreated control (medium only).

  • Remove the old medium from the cells and add 100 µL of the prepared drug dilutions or control solutions to the respective wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 20 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C, protected from light, until a purple formazan (B1609692) precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the drug concentration to generate a dose-response curve and determine the IC50 value.

B. Western Blot Analysis for Signaling Pathway Modulation

This protocol can be used to assess the effect of (rac)-AG-205 on the expression and phosphorylation of proteins in the PGRMC1 signaling pathway.

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with the desired concentrations of (rac)-AG-205 or vehicle control for the specified time.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against your proteins of interest (e.g., p-AKT, AKT, p-EGFR, EGFR, PGRMC1, and a loading control like β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using image analysis software and normalize to the loading control.

IV. Signaling Pathways and Experimental Workflows

PGRMC1 Signaling Pathway and the Effect of (rac)-AG-205

The following diagram illustrates the known signaling interactions of PGRMC1 and the points of inhibition by (rac)-AG-205. PGRMC1 is involved in multiple pathways that promote cancer cell survival and proliferation.

Caption: PGRMC1 signaling and inhibition by (rac)-AG-205.

Experimental Workflow for Troubleshooting Inconsistent Results

This workflow provides a systematic approach to identifying the source of variability in your experiments with (rac)-AG-205.

Caption: A logical workflow for troubleshooting inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. What are PGRMC1 antagonists and how do they work? [synapse.patsnap.com]
• 3. scbt.com [scbt.com]
• 4. mdpi.com [mdpi.com]
• 5. rsc.org [rsc.org]
• 6. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of EGF-stimulated activation of the PI-3K/AKT pathway by exocyst-mediated exocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pgrmc1 (Progesterone Receptor Membrane Component 1) Associates with Epidermal Growth Factor Receptor and Regulates Erlotinib Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preclinical Drug Response Metric Based on Cellular Response Phenotype Provides Better Pharmacogenomic Variables with Phenotype Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Determining the optimal incubation time for (rac)-AG-205 experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on determining the optimal incubation time for experiments involving (rac)-AG-205, a potent inhibitor of Progesterone Receptor Membrane Component 1 (PGRMC1).

Frequently Asked Questions (FAQs)

Q1: What is (rac)-AG-205 and what is its primary mechanism of action?

(rac)-AG-205 is a small molecule inhibitor of Progesterone Receptor Membrane Component 1 (PGRMC1)[1][2][3][4][5][6]. PGRMC1 is a versatile protein implicated in various cellular processes, including cholesterol biosynthesis, steroidogenesis, cell proliferation, apoptosis, and migration[1][2][3][4][5][6]. (rac)-AG-205 exerts its effects by binding to PGRMC1, thereby modulating its activity and downstream signaling pathways. It has demonstrated anti-mitotic, anti-migratory, and anti-invasive properties in cancer cell lines[1].

Q2: What are the key signaling pathways affected by (rac)-AG-205?

(rac)-AG-205, by inhibiting PGRMC1, can influence several critical signaling pathways, including:

• PI3K/Akt Signaling Pathway: PGRMC1 can modulate the PI3K/Akt pathway, which is crucial for cell survival and proliferation. Inhibition of PGRMC1 by (rac)-AG-205 can lead to the downregulation of this pathway, promoting apoptosis.

• EGFR Signaling: Evidence suggests a link between PGRMC1 and the Epidermal Growth Factor Receptor (EGFR). (rac)-AG-205 has been shown to decrease EGFR levels, thereby inhibiting cancer cell viability.

• NF-κB Signaling: In the context of neuronal cells, (rac)-AG-205 can prevent hypoxia-ischemia-induced resistance by inhibiting NF-κB signaling.

• Cholesterol Biosynthesis and Steroidogenesis: PGRMC1 is involved in the regulation of enzymes in these pathways. (rac)-AG-205 can alter the expression of genes involved in these processes.

Q3: What is a good starting point for determining the optimal incubation time for (rac)-AG-205?

The optimal incubation time for (rac)-AG-205 is highly dependent on the cell type, the experimental endpoint being measured, and the concentration of the inhibitor. Based on available literature, a general recommendation is to start with a time-course experiment ranging from 24 to 72 hours .

• For assessing effects on cell viability and proliferation , incubation times of 48 to 72 hours are commonly used.

• For studying changes in protein expression or phosphorylation (e.g., EGFR levels), shorter incubation times of 24 to 48 hours may be sufficient.

• For cell migration or invasion assays , the incubation period will depend on the specific assay format and the migratory capacity of the cells, but typically ranges from 4 to 24 hours .

It is crucial to perform a pilot experiment with a range of incubation times and concentrations to determine the optimal conditions for your specific experimental system.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No observable effect of (rac)-AG-205	Incubation time is too short.	Increase the incubation time. For long-term effects like changes in cell proliferation, 48-72 hours or longer may be necessary.
Concentration of (rac)-AG-205 is too low.	Perform a dose-response experiment to determine the optimal concentration. Concentrations ranging from 1 µM to 50 µM have been reported in the literature.
Cell line is resistant to (rac)-AG-205.	Ensure the target cell line expresses PGRMC1. Consider using a different cell line with known PGRMC1 expression.
Compound degradation.	Ensure proper storage of (rac)-AG-205 (typically at -20°C). Prepare fresh stock solutions in an appropriate solvent like DMSO.
High cell death in control group	Solvent (e.g., DMSO) toxicity.	Ensure the final concentration of the solvent in the culture medium is low (typically ≤ 0.1%) and that a vehicle control (medium with solvent) is included in all experiments.
Suboptimal cell culture conditions.	Maintain optimal cell density and culture conditions (e.g., temperature, CO2, humidity).
Inconsistent results between experiments	Variability in cell passage number.	Use cells with a consistent and low passage number for all experiments.
Inconsistent inhibitor preparation.	Prepare fresh dilutions of (rac)-AG-205 from a concentrated stock for each experiment.
Potential off-target effects observed	(rac)-AG-205 may have PGRMC1-independent effects.	Some studies suggest that certain effects of AG-205 may not be solely mediated by PGRMC1. It is important to validate key findings using complementary approaches, such as siRNA-mediated knockdown of PGRMC1, to confirm that the observed phenotype is indeed PGRMC1-dependent.

Quantitative Data Summary

The following tables summarize reported experimental conditions for (rac)-AG-205 from various studies. These should be used as a starting point for optimizing your own experiments.

Table 1: (rac)-AG-205 Concentrations and Incubation Times for Cell Viability/Proliferation Assays

Cell Line	Concentration Range	Incubation Time	Outcome
A549 (Lung Cancer)	20 µM	Not Specified	Decreased cell viability
MDA-MB-468 (Breast Cancer)	20 µM	Not Specified	Decreased cell viability
MCF7 (Breast Cancer)	25 µM	48h pre-incubation, then 24h treatment	Inhibition of progestin-dependent proliferation

Table 2: (rac)-AG-205 Concentrations and Incubation Times for Other Assays

Cell Line	Concentration	Incubation Time	Assay	Outcome
MDA-MB-468	Not Specified	Not Specified	Western Blot	Decreased EGFR levels
A549	Not Specified	Not Specified	Western Blot	Decreased EGFR levels
Human Granulosa/Luteal Cells	50 µM	Overnight	Apoptosis Assay	Blocked progesterone's anti-apoptotic effect

Experimental Protocols

Protocol 1: Time-Course Experiment to Determine Optimal Incubation Time for Cell Viability

This protocol outlines a method to determine the optimal incubation time of (rac)-AG-205 for assessing its effect on cell viability using a standard MTT or resazurin-based assay.

• Cell Seeding: Seed your cells of interest in a 96-well plate at a density that will ensure they are in the logarithmic growth phase and do not reach confluency by the end of the experiment. Incubate for 24 hours to allow for cell attachment.

• Inhibitor Preparation: Prepare a stock solution of (rac)-AG-205 in DMSO. Serially dilute the stock solution in culture medium to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50 µM). Include a vehicle control (DMSO only) at the same final concentration as in the highest (rac)-AG-205 treatment.

• Treatment: Remove the culture medium from the wells and replace it with the medium containing the different concentrations of (rac)-AG-205 or the vehicle control.

• Incubation: Incubate the plates for different time points (e.g., 24, 48, and 72 hours).

• Viability Assay: At each time point, perform a cell viability assay according to the manufacturer's instructions (e.g., MTT or resazurin).

• Data Analysis: Measure the absorbance or fluorescence and calculate the percentage of cell viability relative to the vehicle control for each concentration and time point. Plot cell viability versus (rac)-AG-205 concentration for each incubation time to determine the IC50 at each time point. The optimal incubation time will be the one that provides a robust and significant effect at a relevant concentration for your experimental goals.

Protocol 2: Transwell Migration Assay

This protocol describes how to assess the effect of (rac)-AG-205 on cell migration.

• Cell Preparation: Culture cells to 80-90% confluency. The day before the assay, replace the growth medium with serum-free medium and incubate overnight.

• Transwell Setup: Place Transwell inserts (e.g., 8 µm pore size) into the wells of a 24-well plate.

• Chemoattractant: Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber of the wells.

• Cell Seeding: Harvest the serum-starved cells and resuspend them in serum-free medium containing different concentrations of (rac)-AG-205 or a vehicle control. Seed the cells into the upper chamber of the Transwell inserts.

• Incubation: Incubate the plate for a predetermined time (e.g., 4-24 hours), allowing the cells to migrate through the porous membrane. The optimal time should be determined in a preliminary experiment.

• Cell Staining and Counting: After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab. Fix and stain the migrated cells on the lower surface of the membrane (e.g., with crystal violet).

• Data Analysis: Count the number of migrated cells in several random fields under a microscope. Compare the number of migrated cells in the (rac)-AG-205-treated groups to the vehicle control group.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. PGRMC1 (progesterone receptor membrane component 1): a targetable protein with multiple functions in steroid signaling, P450 activation and drug binding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Comprehensive Analysis of the Implication of PGRMC1 in Triple-Negative Breast Cancer [frontiersin.org]
• 4. genecards.org [genecards.org]
• 5. researchoutput.csu.edu.au [researchoutput.csu.edu.au]
• 6. uknowledge.uky.edu [uknowledge.uky.edu]

How to control for (rac)-AG-205 induced changes in gene expression

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (rac)-AG-205. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is (rac)-AG-205 and what is its primary mechanism of action?

A1: (rac)-AG-205 is a small molecule inhibitor of the Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1).[1] PGRMC1 is a multi-functional protein implicated in various cellular processes, including cholesterol metabolism, cell survival, and proliferation.[2][3] By inhibiting PGRMC1, (rac)-AG-205 can induce changes in the expression of genes involved in these pathways.

Q2: What are the known downstream effects of (rac)-AG-205 on gene expression?

A2: (rac)-AG-205 has been shown to alter the expression of genes primarily involved in apoptosis and sterol biosynthesis. For instance, treatment with AG-205 can lead to a significant increase in the mRNA levels of the pro-apoptotic gene Harakiri (Hrk), with reported increases of approximately 6- to 8-fold.[4][5] Additionally, modest increases (1.5- to 3-fold) in the expression of other apoptosis-related genes have been observed.[4] Some studies also suggest that AG-205 can upregulate the expression of enzymes involved in cholesterol biosynthesis.[6]

Q3: How does (rac)-AG-205 influence signaling pathways to alter gene expression?

A3: (rac)-AG-205, by inhibiting PGRMC1, can modulate downstream signaling cascades. PGRMC1 is known to interact with and stabilize the Epidermal Growth Factor Receptor (EGFR). This interaction can influence the activation of the PI3K/AKT signaling pathway, which in turn regulates the activity of transcription factors such as NF-κB and AP-1 that control the expression of target genes.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or no change in target gene expression	1. Suboptimal concentration of (rac)-AG-205: The effective concentration can vary between cell lines.	Perform a dose-response experiment to determine the optimal concentration of (rac)-AG-205 for your specific cell line and experimental conditions.
2. Poor compound solubility or stability: (rac)-AG-205 may precipitate out of solution or degrade over time.	Prepare fresh stock solutions in an appropriate solvent (e.g., DMSO) and ensure the final concentration in the culture medium does not exceed the solubility limit. Store stock solutions at -20°C or -80°C and avoid repeated freeze-thaw cycles.[7]
3. Cell line-specific differences: The expression levels of PGRMC1 and downstream signaling components can vary, leading to different responses.	Verify the expression of PGRMC1 in your cell line of interest using Western blotting or qPCR. Consider using a positive control cell line known to be responsive to (rac)-AG-205.
Observed changes in gene expression do not correlate with expected protein level changes	1. Time lag between transcription and translation: mRNA and protein levels do not always change simultaneously.	Perform a time-course experiment, analyzing both mRNA (qPCR) and protein (Western blot) levels at multiple time points after (rac)-AG-205 treatment.
2. Post-transcriptional or post-translational regulation: The stability of the mRNA or protein of interest may be regulated by other factors.	Investigate potential microRNA regulation or protein degradation pathways that might be affecting your target.
High background or non-specific effects observed	1. Off-target effects of (rac)-AG-205: At higher concentrations, small molecule inhibitors can bind to unintended targets.	Use the lowest effective concentration of (rac)-AG-205 determined from your dose-response experiments.[8]
2. Solvent (e.g., DMSO) toxicity: High concentrations of the solvent can induce cellular stress and non-specific changes in gene expression.	Ensure the final solvent concentration in your experiments is low (typically <0.1%) and include a vehicle-only control in all experiments.[9]
3. Assay interference: The compound may interfere with the experimental assays themselves.	To check for assay interference, perform control experiments, such as adding the compound to the assay at the final step to see if it directly affects the measurement.[10]

Quantitative Data Summary

The following table summarizes representative quantitative data on gene expression changes induced by (rac)-AG-205 treatment, as reported in the literature.

Gene	Function	Cell Type	Treatment Concentration	Fold Change in mRNA Expression
Hrk (Harakiri)	Pro-apoptotic	Human granulosa/luteal cells	Not specified	~6 to 8-fold increase[4][5]
Multiple apoptosis-related genes	Apoptosis regulation	Human granulosa/luteal cells	Not specified	1.5 to 3-fold increase[4]
HSD17B7, MSMO1, INSIG1	Cholesterol Biosynthesis	HEC-1A and T-HESC cells	15 µM	~3 to 6-fold increase[6]

Note: This table provides a summary of reported findings. Actual fold changes may vary depending on the specific experimental conditions, cell line, and treatment duration.

Experimental Protocols

Protocol 1: Validation of Gene Expression Changes by Quantitative Real-Time PCR (qPCR)

This protocol describes the steps to validate changes in the expression of target genes upon treatment with (rac)-AG-205.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with the desired concentration of (rac)-AG-205 or vehicle control (e.g., DMSO) for the specified duration.

• RNA Isolation:

  • Lyse the cells directly in the culture dish using a suitable lysis buffer (e.g., TRIzol).

  • Isolate total RNA according to the manufacturer's protocol of the chosen RNA isolation kit.

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis:

  • Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcription kit with oligo(dT) or random hexamer primers.

• qPCR Reaction Setup:

  • Prepare a qPCR master mix containing SYBR Green or a probe-based detection chemistry, forward and reverse primers for the target gene and a reference gene (e.g., GAPDH, ACTB), and cDNA template.

  • Set up triplicate reactions for each sample and control in a 96- or 384-well qPCR plate.

• qPCR Cycling and Data Analysis:

  • Perform qPCR using a real-time PCR instrument with appropriate cycling conditions.

  • Analyze the data using the comparative Cq (ΔΔCq) method to determine the relative fold change in gene expression, normalized to the reference gene and the vehicle control.

Protocol 2: Analysis of Protein Expression by Western Blotting

This protocol outlines the procedure to assess changes in the protein levels of target genes following (rac)-AG-205 treatment.

• Cell Lysis and Protein Quantification:

  • After treatment with (rac)-AG-205 or vehicle, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify the protein concentration of the lysates using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using an imaging system.

  • Quantify the band intensities using image analysis software and normalize to a loading control (e.g., β-actin, GAPDH).

Visualizations

Caption: Signaling pathway affected by (rac)-AG-205.

Caption: Experimental workflow for using (rac)-AG-205.

References

• 1. ag-205-pgrmc1-inhibitor [timtec.net]
• 2. What are PGRMC1 antagonists and how do they work? [synapse.patsnap.com]
• 3. PGRMC1 (progesterone receptor membrane component 1): a targetable protein with multiple functions in steroid signaling, P450 activation and drug binding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. health.uconn.edu [health.uconn.edu]
• 5. AG 205, a progesterone receptor membrane component 1 antagonist, ablates progesterone's ability to block oxidative stress-induced apoptosis of human granulosa/luteal cells† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. resources.biomol.com [resources.biomol.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Addressing batch-to-batch variability of (rac)-AG-205

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with (rac)-AG-205. The information provided here is intended to help address potential issues, particularly those related to batch-to-batch variability of this racemic compound.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variations in the efficacy of (rac)-AG-205 between different batches. What could be the primary cause?

A1: A primary suspect for batch-to-batch variability in a racemic compound like (rac)-AG-205 is the enantiomeric ratio. Although synthesized as a racemate (a 1:1 mixture of its two enantiomers), variations in the manufacturing or purification process can lead to deviations from this ratio in different batches. Enantiomers of a chiral drug can have substantially different biological activities, with one enantiomer often being more potent than the other.[1][2][3] Even small shifts in the enantiomeric composition can therefore lead to significant differences in the overall observed efficacy. Other potential causes include the presence of impurities, degradation of the compound, or variations in solubility between batches.[4][5]

Q2: How can we confirm if the enantiomeric ratio is the source of the observed variability?

A2: To determine if the enantiomeric ratio is inconsistent across batches, you will need to perform chiral analysis. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for separating and quantifying enantiomers.[6][7] By analyzing samples from different batches, you can determine the precise ratio of the two enantiomers in each. If you observe a correlation between the enantiomeric ratio and the biological activity, this strongly suggests that the varying composition is the root cause of the inconsistent results.

Q3: Aside from the enantiomeric ratio, what other factors related to the compound itself could contribute to inconsistent results?

A3: Beyond the enantiomeric composition, other factors that can contribute to variability include:

• Purity: The presence of impurities from the synthesis or degradation products can interfere with the activity of (rac)-AG-205.

• Solubility: Inconsistent solubility between batches can affect the effective concentration of the compound in your experiments.[4]

• Stability: (rac)-AG-205 may degrade over time, especially if not stored correctly. Degradation can be influenced by factors such as exposure to light, temperature fluctuations, and the solvent used for storage.[5]

Q4: What are the known biological activities of (rac)-AG-205?

A4: (rac)-AG-205 is known as a potent inhibitor of the progesterone (B1679170) receptor membrane component 1 (PGRMC1).[8][9] It has been shown to induce genes involved in sterol synthesis and can prevent neuronal resistance to hypoxia-ischemia by modulating NF-kB signaling and the BDNF/PI3K/AKT pathway.[8]

Troubleshooting Guides

Issue: Inconsistent IC50 values or biological responses between batches of (rac)-AG-205.

This is a common and critical issue when working with any small molecule inhibitor, and with racemic compounds, the potential causes are more complex. Follow this step-by-step guide to identify and resolve the issue.

Step 1: Assess the Quality of Each Batch

Before conducting further biological experiments, it is crucial to perform analytical chemistry to compare the batches .

Parameter	Recommended Analytical Method	Purpose
Enantiomeric Ratio	Chiral High-Performance Liquid Chromatography (HPLC)	To determine the precise ratio of the two enantiomers in each batch.
Purity	High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV-Vis or Mass Spectrometry)	To identify and quantify any impurities present in each batch.
Identity	Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure of the compound in each batch.
Solubility	Visual inspection and/or spectrophotometric analysis	To ensure consistent solubility of each batch in your experimental solvent.

Step 2: Standardize Compound Handling and Storage

Inconsistent handling of the compound can introduce variability.

• Storage: Store all batches of (rac)-AG-205 under the same conditions, typically at -20°C or -80°C in a desiccated environment.[5]

• Solvent: Use the same high-purity solvent (e.g., DMSO) to prepare stock solutions for all batches.

• Freeze-Thaw Cycles: Minimize freeze-thaw cycles, as they can lead to compound degradation.[5] Aliquot stock solutions into single-use volumes.

Step 3: Implement Rigorous Experimental Controls

• Positive and Negative Controls: Always include appropriate positive and negative controls in your experiments to ensure the assay is performing as expected.

• Dose-Response Curves: Generate full dose-response curves for each batch to accurately determine the IC50 value.

• Blinded Experiments: If possible, conduct experiments in a blinded manner to reduce operator bias.

Experimental Protocols

Protocol 1: Determination of Enantiomeric Ratio by Chiral HPLC

Objective: To separate and quantify the two enantiomers of (rac)-AG-205 in different batches.

Materials:

• (rac)-AG-205 samples from different batches

• HPLC-grade solvents (e.g., hexane, isopropanol (B130326), ethanol)

• Chiral HPLC column (e.g., a polysaccharide-based column such as Chiralpak or Chiralcel)

• HPLC system with a UV detector

Methodology:

• Sample Preparation: Dissolve a known amount of each (rac)-AG-205 batch in the mobile phase to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Column: Chiral stationary phase (specific column and dimensions will need to be optimized).

  • Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar solvent (e.g., isopropanol or ethanol). The exact ratio will require optimization to achieve baseline separation of the enantiomers.

  • Flow Rate: Typically 0.5-1.5 mL/min.

  • Detection: UV detection at a wavelength where (rac)-AG-205 has strong absorbance.

  • Temperature: Column temperature should be controlled to ensure reproducibility.

• Data Analysis:

  • Inject equal volumes of each prepared sample.

  • Identify the two peaks corresponding to the two enantiomers.

  • Integrate the area under each peak.

  • Calculate the enantiomeric ratio by dividing the peak area of one enantiomer by the sum of the peak areas of both enantiomers and multiplying by 100.

Expected Results: For a true racemic mixture, the peak areas of the two enantiomers should be nearly identical, resulting in an enantiomeric ratio of approximately 50:50. Significant deviations from this ratio between batches would indicate a potential source of variability.

Visualizations

References

• 1. Biological significance of the enantiomeric purity of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Student Question : Can you explain the significance of enantiomers in biological systems? | Biotechnology | QuickTakes [quicktakes.io]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. New chiral reverse phase HPLC method for enantioselective analysis of ketorolac using chiral AGP column - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sfera.unife.it [sfera.unife.it]
• 8. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 9. rndsystems.com [rndsystems.com]

Reference Data & Comparative Studies

Validating On-Target Effects of (rac)-AG-205 on PGRMC1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for validating the on-target effects of (rac)-AG-205, a putative inhibitor of Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1). We will explore the use of (rac)-AG-205 as a chemical probe and compare its performance with genetic approaches, specifically siRNA-mediated knockdown. This guide will delve into the experimental data supporting these methods, provide detailed protocols for key experiments, and visualize the underlying biological pathways and experimental workflows.

Introduction to (rac)-AG-205 and PGRMC1

Progesterone Receptor Membrane Component 1 (PGRMC1) is a versatile protein implicated in a wide array of cellular processes, including cholesterol metabolism, steroidogenesis, cell proliferation, and apoptosis.[1][2] Its dysregulation has been linked to various diseases, most notably cancer, making it an attractive therapeutic target.[3]

(rac)-AG-205 is a small molecule that has been widely used as an inhibitor of PGRMC1.[4] It is believed to exert its effects by interfering with the heme-binding domain of PGRMC1, which is crucial for its dimerization and interaction with partner proteins.[5] However, emerging evidence suggests that (rac)-AG-205 may have off-target effects, necessitating rigorous validation of its on-target activity.[6][7]

Comparison of On-Target Validation Methods: (rac)-AG-205 vs. siRNA

The two primary methods for interrogating the function of a target protein like PGRMC1 are through small molecule inhibitors such as (rac)-AG-205 and genetic knockdown using techniques like siRNA. Each approach has its distinct advantages and limitations.

Feature	(rac)-AG-205 (Chemical Probe)	siRNA (Genetic Knockdown)
Mechanism of Action	Typically reversible inhibition of protein function.	Post-transcriptional gene silencing, leading to protein depletion.
Speed of Onset	Rapid, often within minutes to hours.	Slower, requires time for mRNA and protein turnover (typically 24-72 hours).
Specificity	Potential for off-target effects, as observed with (rac)-AG-205.[6][7]	Can have off-target effects due to unintended mRNA binding, but can be mitigated with careful design and controls.
Dose-Dependence	Allows for the study of dose-dependent effects and determination of IC50/EC50 values.	Knockdown efficiency can be concentration-dependent, but achieving a specific level of partial knockdown can be challenging.
Reversibility	Effects are generally reversible upon washout of the compound.	Effects are long-lasting and reversal requires re-expression of the protein.
Compensation	Acute inhibition may not trigger compensatory mechanisms.	Chronic depletion of the protein may lead to cellular adaptation and compensatory changes in other pathways.
Therapeutic Relevance	Directly assesses the potential of a small molecule to modulate the target.	Validates the target's role in a biological process, supporting its druggability.

Quantitative Data Summary

A direct quantitative comparison of the on-target efficacy and specificity of (rac)-AG-205 versus siRNA for PGRMC1 is not extensively documented in a single study. However, data from various sources can be compiled to provide an overview.

Table 1: (rac)-AG-205 On-Target and Off-Target Effects

Parameter	Value	Cell Line/System	Reference
On-Target Activity
PGRMC1 Ligand	Induces cell death in a PGRMC1-specific manner	A549 (lung cancer), MDA-MB-468 (breast cancer)	[3]
Inhibition of Progesterone-induced Ca2+ influx	Yes	Oral squamous cancer cells	[8]
Disruption of PGRMC1 dimers/oligomers	Yes	Human granulosa/luteal cells	[5]
Off-Target Activity
Upregulation of cholesterol biosynthesis genes	Independent of PGRMC1	HEC-1A and T-HESC (endometrial cells)	[6]
Inhibition of galactosylceramide synthesis	Independent of PGRMC1	CHO cells	[9]
Cell Viability Reduction (at high concentrations)	>20 µM	MDA-MB-231 (breast cancer), lung cancer-derived stem cells	[6]

Table 2: siRNA-mediated Knockdown of PGRMC1

Parameter	Result	Cell Line	Reference
Knockdown Efficiency	45.7% protein reduction	MCF-7 (breast cancer)	[10]
Phenotypic Effect	Decreased cell migration	MCF-7 (breast cancer)	[10]
Phenotypic Effect	Suppressed migratory ability	MCF-7 (breast cancer)	[10]
Knockdown Efficiency	50.5% protein reduction	MDA-MB-231 (breast cancer)	[11]
Phenotypic Effect	Suppressed FAK expression	MDA-MB-231 (breast cancer)	[11]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the reproducibility and validation of findings.

Protocol 1: Western Blot for PGRMC1 Expression

Objective: To determine the protein levels of PGRMC1 following treatment with (rac)-AG-205 or siRNA.

Materials:

• Cells of interest (e.g., MCF-7, MDA-MB-231)

• (rac)-AG-205 (or other inhibitors)

• PGRMC1 siRNA and control siRNA

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against PGRMC1 (e.g., rabbit polyclonal)

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Plate cells and treat with desired concentrations of (rac)-AG-205 or transfect with siRNA according to established protocols.

• Cell Lysis: After the treatment period, wash cells with ice-cold PBS and lyse with lysis buffer on ice.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and load onto an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-PGRMC1 antibody and the loading control antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Visualize the protein bands using an imaging system and quantify the band intensities.

Protocol 2: siRNA-Mediated Knockdown of PGRMC1

Objective: To specifically reduce the expression of PGRMC1 to study its function.

Materials:

• PGRMC1-specific siRNA duplexes and a non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine)

• Opti-MEM or other serum-free medium

• Cells of interest

• Culture medium

Procedure:

• Cell Seeding: Seed cells in antibiotic-free medium to achieve 30-50% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • Dilute the siRNA in serum-free medium.

  • In a separate tube, dilute the transfection reagent in serum-free medium and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and diluted transfection reagent and incubate for 20 minutes at room temperature to allow complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells and gently swirl the plate.

• Incubation: Incubate the cells for 24-72 hours at 37°C.

• Validation of Knockdown: Harvest the cells and assess the knockdown efficiency at the mRNA level (by qRT-PCR) and/or the protein level (by Western blot as described in Protocol 1).[12]

Protocol 3: Cellular Thermal Shift Assay (CETSA)

Objective: To directly assess the engagement of (rac)-AG-205 with PGRMC1 in a cellular context.

Materials:

• Cells of interest

• (rac)-AG-205

• PBS with protease inhibitors

• PCR tubes

• Thermal cycler

• Lysis method (e.g., freeze-thaw cycles)

• Centrifuge

• Western blot reagents (as in Protocol 1)

Procedure:

• Cell Treatment: Treat cells with (rac)-AG-205 or vehicle control for a specified time.

• Cell Harvesting: Harvest the cells and resuspend them in PBS with protease inhibitors.

• Heat Shock: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures in a thermal cycler for 3 minutes.[13]

• Cell Lysis: Lyse the cells using a method like freeze-thaw cycles.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated proteins.

• Analysis of Soluble Fraction: Collect the supernatant (soluble fraction) and analyze the amount of soluble PGRMC1 by Western blot.[13]

• Data Analysis: A shift in the melting curve of PGRMC1 to a higher temperature in the presence of (rac)-AG-205 indicates target engagement.

Visualizing Signaling Pathways and Workflows

PGRMC1 Signaling Network

PGRMC1 is involved in multiple signaling pathways that regulate key cellular functions. The following diagram illustrates some of the known interactions and downstream effectors.

Caption: PGRMC1 signaling network and the inhibitory action of (rac)-AG-205.

Experimental Workflow for Target Validation

The following diagram outlines a typical workflow for validating the on-target effects of a small molecule inhibitor like (rac)-AG-205.

Caption: A typical experimental workflow for validating on-target effects.

Conclusion

Validating the on-target effects of small molecule inhibitors is a critical step in drug discovery and chemical biology research. While (rac)-AG-205 has been a valuable tool for studying PGRMC1, its potential for off-target effects underscores the importance of employing orthogonal validation methods. A combination of chemical probes like (rac)-AG-205 with genetic approaches such as siRNA provides a robust strategy to confidently assign the observed biological effects to the modulation of PGRMC1. The experimental protocols and workflows outlined in this guide offer a framework for researchers to rigorously validate their findings and advance our understanding of PGRMC1's role in health and disease.

References

• 1. PGRMC1 (progesterone receptor membrane component 1): a targetable protein with multiple functions in steroid signaling, P450 activation and drug binding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Progesterone receptor membrane component 1 (Pgrmc1): a heme-1 domain protein that promotes tumorigenesis and is inhibited by a small molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. health.uconn.edu [health.uconn.edu]
• 6. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PGRMC1 Inhibits Progesterone-Evoked Proliferation and Ca2+ Entry Via STIM2 in MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Absence of progesterone receptor membrane component 1 reduces migration and metastasis of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A novel approach for evaluating the efficiency of siRNAs on protein levels in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

A Comparative Analysis of (rac)-AG-205 and Other PGRMC1 Inhibitors for Researchers

An essential guide for researchers, scientists, and drug development professionals navigating the landscape of Progesterone Receptor Membrane Component 1 (PGRMC1) inhibitors. This document provides a detailed comparison of the efficacy of (rac)-AG-205 with other known PGRMC1 inhibitors, supported by experimental data and methodologies.

Progesterone Receptor Membrane Component 1 (PGRMC1) has emerged as a significant therapeutic target in various diseases, including cancer and neurodegenerative disorders. Its multifaceted role in cellular processes such as steroid metabolism, cholesterol biosynthesis, and cell survival signaling has spurred the development of inhibitory compounds.[1][2] Among these, (rac)-AG-205 has been investigated for its potential to modulate PGRMC1 activity. This guide offers an objective comparison of (rac)-AG-205 with other classes of PGRMC1 inhibitors, focusing on their mechanisms of action, efficacy, and potential off-target effects.

Executive Summary of Comparative Efficacy

The available scientific literature presents a nuanced picture of the efficacy and mechanism of action of various PGRMC1 inhibitors. While (rac)-AG-205 has been shown to induce biological effects consistent with PGRMC1 inhibition in cellular assays, direct high-affinity binding to mammalian PGRMC1 has been questioned. In contrast, natural compounds like glycyrrhizin (B1671929) have been demonstrated to directly bind to the functional, heme-dimerized form of PGRMC1.

Inhibitor Class	Compound	Assay Type	Cell Line(s)	Measured Efficacy (IC50 / KD)	Reference(s)
Aryl Ligand	(rac)-AG-205	Cell Viability	A549, MDA-MB-468, etc.	~15-20 µM (IC50)	[3]
Triterpenoid Saponin	Glycyrrhizin	Isothermal Titration Calorimetry (ITC)	-	1.8 µM (KD)	[4]
Triterpenoid Saponin	GlucoGL (Glycyrrhizin derivative)	Isothermal Titration Calorimetry (ITC)	-	0.8 µM (KD)	[4]

Note: IC50 (half-maximal inhibitory concentration) values from cell viability assays reflect the functional consequence of the inhibitor on cell populations, while KD (dissociation constant) values from biophysical assays like ITC measure the direct binding affinity between the inhibitor and the protein. A direct comparison of these values should be made with caution due to the different nature of the assays.

In-Depth Analysis of PGRMC1 Inhibitors

(rac)-AG-205: A Functional Inhibitor with Unclear Direct Binding

(rac)-AG-205 is a small molecule that has been widely used as a tool compound to probe the functions of PGRMC1.[1] Studies have shown that it can induce dose-dependent decreases in heme synthesis in cellular models, a process in which PGRMC1 is implicated.[5] Furthermore, it has been reported to inhibit cancer cell proliferation with IC50 values in the micromolar range.[3]

However, recent studies have raised questions about the direct and specific interaction of (rac)-AG-205 with mammalian PGRMC1. One study reported no detectable binding of AG-205 to either the apo- or heme-dimerized form of PGRMC1.[4] This suggests that the observed biological effects of (rac)-AG-205 might be mediated through indirect mechanisms or off-target interactions.

Potential Off-Target Effects of (rac)-AG-205: It is crucial for researchers to be aware of the potential for off-target effects. Research has indicated that AG-205 can inhibit the synthesis of galactosylceramide and sulfatide independently of PGRMC1 by targeting UDP-galactose: ceramide galactosyltransferase.[6][7] This highlights the importance of using PGRMC1 knockout or knockdown models as controls when interpreting data from experiments using (rac)-AG-205.

Glycyrrhizin and its Derivatives: Direct Binders of Dimeric PGRMC1

In contrast to the ambiguity surrounding (rac)-AG-205's direct binding, the natural product glycyrrhizin, a major active component of licorice root, has been identified as a direct binder of the functional, heme-mediated dimer of PGRMC1.[4] This interaction has been quantified using biophysical techniques, providing a clear mechanism of action.

Glycyrrhizin and its derivatives have been shown to inhibit the interaction between PGRMC1 and its binding partners, such as the Epidermal Growth Factor Receptor (EGFR).[4] This disruption of protein-protein interactions downstream of PGRMC1 provides a tangible mechanism for its observed cellular effects, which include the suppression of cancer chemoresistance.[4]

Signaling Pathways and Experimental Workflows

To aid in the conceptualization of experimental designs, the following diagrams illustrate key PGRMC1 signaling pathways and a general workflow for inhibitor screening.

Caption: Simplified signaling pathway of PGRMC1 and points of intervention for inhibitors.

Caption: General experimental workflow for the screening and validation of PGRMC1 inhibitors.

Experimental Protocols

Isothermal Titration Calorimetry (ITC) for Binding Affinity Determination

This protocol is adapted from studies measuring the binding of glycyrrhizin derivatives to PGRMC1.[4]

• Protein Preparation: Express and purify the soluble domain of human PGRMC1. Prepare the heme-bound dimeric form by incubating with hemin.

• Sample Preparation: Dissolve the inhibitor (e.g., glycyrrhizin) and the purified PGRMC1 protein in the same buffer (e.g., 50 mM Phosphate-NaOH, pH 7.0, 2% DMSO).

• ITC Experiment: Perform the titration at a constant temperature (e.g., 25°C) using a microcalorimeter. Typically, the inhibitor solution (in the syringe) is titrated into the protein solution (in the cell).

• Data Analysis: Analyze the resulting binding isotherms using appropriate software (e.g., SEDPHAT) to determine the dissociation constant (KD), stoichiometry (n), and enthalpy of binding (ΔH).

Cell Viability (MTT) Assay for Functional Inhibition

This protocol is based on studies evaluating the effect of PGRMC1 inhibitors on cancer cell proliferation.

• Cell Culture: Plate cancer cells (e.g., A549, MDA-MB-468) in 96-well plates and allow them to adhere overnight.

• Inhibitor Treatment: Treat the cells with a range of concentrations of the inhibitor (e.g., (rac)-AG-205) for a specified period (e.g., 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: Calculate the IC50 value by plotting the percentage of cell viability against the inhibitor concentration and fitting the data to a dose-response curve.

Conclusion and Future Directions

The study of PGRMC1 inhibitors is a dynamic field with significant therapeutic potential. While (rac)-AG-205 has been a valuable tool for elucidating the cellular functions of PGRMC1, the evidence for its direct binding to the mammalian protein is inconclusive, and its potential for off-target effects necessitates careful experimental design and data interpretation.

Glycyrrhizin and its derivatives represent a promising class of direct PGRMC1 inhibitors with a well-defined mechanism of action. Future research should focus on head-to-head comparisons of different PGRMC1 inhibitors in a variety of standardized biophysical and cell-based assays to establish a clear and quantitative understanding of their relative potencies and specificities. The development of novel inhibitors with high affinity and selectivity for PGRMC1 will be crucial for advancing our understanding of its role in disease and for the development of targeted therapies. Researchers are encouraged to employ rigorous validation techniques, including target engagement assays such as the Cellular Thermal Shift Assay (CETSA), to confirm the on-target activity of their compounds of interest.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scbt.com [scbt.com]
• 3. Progesterone receptor membrane component 1 (Pgrmc1): a heme-1 domain protein that promotes tumorigenesis and is inhibited by a small molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Glycyrrhizin Derivatives Suppress Cancer Chemoresistance by Inhibiting Progesterone Receptor Membrane Component 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel Role for Progesterone Receptor Membrane Component 1 (PGRMC1): A Partner and Regulator of Ferrochelatase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

(rac)-AG-205 Versus siRNA Knockdown of PGRMC1: A Comparative Analysis for Researchers

A detailed guide for researchers, scientists, and drug development professionals objectively comparing the pharmacological inhibition of Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1) by (rac)-AG-205 with its genetic knockdown via small interfering RNA (siRNA). This guide synthesizes experimental data to evaluate the performance, specificity, and downstream cellular effects of both methodologies.

Progesterone Receptor Membrane Component 1 (PGRMC1) has emerged as a protein of significant interest in various physiological and pathological processes, including steroid signaling, cancer progression, and cellular metabolism.[1][2][3] Researchers employ two primary strategies to investigate its function: pharmacological inhibition using small molecules like (rac)-AG-205 and genetic silencing through techniques such as siRNA knockdown. This guide provides a comparative overview of these two approaches, highlighting their mechanisms of action, observed experimental outcomes, and methodological considerations.

Mechanism of Action: A Tale of Two Approaches

(rac)-AG-205 is a potent small molecule inhibitor of PGRMC1.[4] It is understood to function by competing with heme for the cytochrome b5/heme-binding domain of PGRMC1, which can lead to the disruption of PGRMC1 dimers and oligomers.[5] This disruption is thought to be a key aspect of its inhibitory action. In contrast, siRNA-mediated knockdown of PGRMC1 operates at the genetic level. It involves the introduction of small interfering RNA molecules that are complementary to the PGRMC1 mRNA, leading to its degradation and thereby preventing the translation of the PGRMC1 protein.[6] This results in a direct reduction of the total cellular PGRMC1 protein levels.

It is crucial to note that while (rac)-AG-205 is a valuable tool, some studies suggest it may have off-target effects. For instance, it has been shown to inhibit galactosylceramide synthesis independently of PGRMC1 and PGRMC2.[7] Therefore, siRNA knockdown is often considered a more specific method for studying the direct consequences of PGRMC1 loss-of-function.

Comparative Efficacy: Insights from Experimental Data

The following tables summarize quantitative data from various studies, comparing the effects of (rac)-AG-205 and siRNA knockdown of PGRMC1 on key cellular processes.

Table 1: Comparison of Effects on Cell Migration

Experimental Model	Treatment	Observed Effect on Cell Migration	Quantitative Data	Reference
MCF-7 Breast Cancer Cells	PGRMC1 siRNA	Decreased	76.7% of control	[8][9]
MCF-7 Breast Cancer Cells	PGRMC1 siRNA (Transwell assay)	Suppressed	24.9% of control	[8][9]
MDA-MB-231 Breast Cancer Cells	PGRMC1 siRNA	Decreased	74.1% of control	[8]
MDA-MB-231 Breast Cancer Cells	PGRMC1 siRNA (Transwell assay)	Suppressed	51% of control	[8]

Table 2: Comparison of Effects on Apoptosis

Experimental Model	Treatment	Observed Effect on Apoptosis	Quantitative Data	Reference
Human Granulosa/Luteal Cells	(rac)-AG-205	Blocks progesterone's anti-apoptotic effect	~8-fold increase in Harakiri (Hrk) mRNA	[5]
Human Granulosa/Luteal Cells	(rac)-AG-205	Does not induce apoptosis in the absence of H2O2	Not applicable	[5]

Signaling Pathways: Visualizing the Impact

The inhibition or knockdown of PGRMC1 affects multiple downstream signaling pathways. The following diagrams, generated using Graphviz, illustrate some of the key pathways influenced by PGRMC1.

PGRMC1's role in EGFR and Steroidogenesis signaling.

A simplified experimental workflow for comparison.

Detailed Experimental Protocols

To ensure reproducibility and aid in experimental design, detailed protocols for key experiments are provided below.

siRNA Transfection for PGRMC1 Knockdown

Materials:

• PGRMC1-specific siRNA and non-targeting control siRNA (e.g., from Santa Cruz Biotechnology or Bioneer).[6]

• Lipofectamine 2000 or similar transfection reagent.

• Opti-MEM or other serum-free medium.

• Appropriate cell culture plates and complete growth medium.

Protocol:

• Cell Seeding: One day prior to transfection, seed cells in antibiotic-free complete medium to achieve 30-50% confluency at the time of transfection.

• siRNA-Lipofectamine Complex Formation:

  • For each well of a 6-well plate, dilute the desired final concentration of siRNA (e.g., 50 nM) in serum-free medium.

  • In a separate tube, dilute the transfection reagent in serum-free medium according to the manufacturer's instructions.

  • Combine the diluted siRNA and diluted transfection reagent. Mix gently and incubate at room temperature for 20 minutes to allow for complex formation.

• Transfection:

  • Aspirate the culture medium from the cells and replace it with fresh, antibiotic-free complete medium.

  • Add the siRNA-lipofectamine complexes to the cells in a drop-wise manner.

• Incubation and Analysis:

  • Incubate the cells for 48-72 hours post-transfection.

  • Assess PGRMC1 protein knockdown efficiency by Western blotting.

  • Perform downstream functional assays (e.g., cell migration, viability).

Western Blotting for PGRMC1 Protein Expression

Materials:

• RIPA buffer or other suitable lysis buffer with protease inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels and running buffer.

• PVDF membrane.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibody against PGRMC1.

• HRP-conjugated secondary antibody.

• ECL Western blotting substrate.

• Imaging system.

Protocol:

• Cell Lysis: Lyse the cells in RIPA buffer on ice.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein per lane onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-PGRMC1 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane and add ECL substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

Cell Viability Assay (MTT Assay)

Materials:

• 96-well plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

• Microplate reader.

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at the desired density.

  • Treat the cells with various concentrations of (rac)-AG-205 or transfect with siRNA as per the experimental design. Include appropriate controls.

• MTT Incubation:

  • After the treatment period, add MTT solution to each well to a final concentration of 0.5 mg/mL.

  • Incubate the plate for 1-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Solubilization and Measurement:

  • Add the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[10]

Conclusion

Both (rac)-AG-205 and siRNA-mediated knockdown are powerful tools for investigating the function of PGRMC1. (rac)-AG-205 offers the convenience of a small molecule inhibitor, allowing for dose-dependent and temporal control of PGRMC1 activity. However, the potential for off-target effects necessitates careful interpretation of the results. siRNA knockdown provides a more specific approach to reducing PGRMC1 expression, making it a valuable tool for validating the on-target effects of pharmacological inhibitors and for studying the long-term consequences of PGRMC1 depletion. The choice between these two methods will depend on the specific research question, the experimental system, and the need to control for potential off-target effects. For a comprehensive understanding of PGRMC1's role, a combinatorial approach utilizing both techniques is often the most robust strategy.

References

• 1. PGRMC1 (progesterone receptor membrane component 1): a targetable protein with multiple functions in steroid signaling, P450 activation and drug binding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 3. researchoutput.csu.edu.au [researchoutput.csu.edu.au]
• 4. medchemexpress.com [medchemexpress.com]
• 5. AG 205, a progesterone receptor membrane component 1 antagonist, ablates progesterone's ability to block oxidative stress-induced apoptosis of human granulosa/luteal cells† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Absence of progesterone receptor membrane component 1 reduces migration and metastasis of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Researcher's Guide to Control Experiments for (rac)-AG-205 Studies

(rac)-AG-205 is a widely utilized small molecule for studying the function of the Progesterone Receptor Membrane Component 1 (PGRMC1). Initially identified for its ability to bind and inhibit PGRMC1, it has been instrumental in elucidating the role of this protein in various cellular processes, including cancer cell proliferation, apoptosis, and neuroprotection.[1][2][3] However, emerging evidence highlights significant off-target effects, necessitating rigorous experimental controls to ensure accurate interpretation of results.[4][5] This guide compares the on-target and off-target activities of (rac)-AG-205, provides detailed experimental protocols for validation, and offers a logical workflow for designing robust studies.

Comparative Analysis: On-Target vs. Off-Target Effects

The primary challenge in using (rac)-AG-205 is distinguishing its PGRMC1-dependent effects from its PGRMC1-independent activities. Recent studies have critically demonstrated that (rac)-AG-205 can influence cellular pathways unrelated to its primary target.

Key Molecular Targets and Consequences

Target Protein	Compound	Reported IC50 / Effective Concentration	Key Biological Consequences	On-Target/Off-Target
PGRMC1	(rac)-AG-205	10-15 µM (in cell-based assays)	Inhibition of cell viability and proliferation in cancer cells; Destabilization of EGFR; Modulation of PI3K/AKT and NF-kB signaling.[2][3][6]	On-Target
UDP-galactose: ceramide galactosyltransferase (CGT)	(rac)-AG-205	~10 µM (in vitro enzyme assay)	Inhibition of galactosylceramide and sulfatide synthesis, crucial for myelin formation and lipid raft structure.[4]	Off-Target
Sterol Biosynthesis Pathway	(rac)-AG-205	15 µM (in cell-based assays)	Upregulation of genes involved in cholesterol and steroid synthesis (e.g., HSD17B7, MSMO1, INSIG1).[5]	Off-Target
Vehicle Control	DMSO	N/A	Should exhibit no significant biological effect at the concentration used to dissolve (rac)-AG-205.	Control
Genetic Control	PGRMC1 Knockdown/Knockout	N/A	Abrogates the biological effects specifically mediated by PGRMC1.	Control

Experimental Workflows and Logical Relationships

To dissect the specific contributions of PGRMC1 to an observed biological effect of (rac)-AG-205, a stringent experimental workflow is essential. The most definitive control is the use of a genetic model (e.g., PGRMC1 knockout or knockdown cells) alongside wild-type counterparts.

Logical Workflow for Validating On-Target Effects

Caption: Workflow for differentiating on-target vs. off-target effects.

Signaling Pathways Modulated by (rac)-AG-205

Visualizing the known molecular interactions of (rac)-AG-205 can help in designing experiments and interpreting data. Below are diagrams for its on-target and a key off-target pathway.

On-Target Pathway: PGRMC1 Inhibition

Caption: (rac)-AG-205 inhibits PGRMC1, impacting multiple signaling pathways.

Off-Target Pathway: Galactosylceramide Synthesis Inhibition

Caption: Off-target inhibition of CGT by (rac)-AG-205.

Key Experimental Protocols

Here are summarized protocols for essential experiments to validate the effects of (rac)-AG-205.

Cell Viability Assay (e.g., using CellTiter-Glo®)

This assay quantifies cell viability by measuring ATP levels, an indicator of metabolically active cells.

• Objective: To determine the dose-dependent effect of (rac)-AG-205 on the viability of wild-type and PGRMC1-deficient cells.

• Methodology:

  • Cell Plating: Seed wild-type and PGRMC1 KO/KD cells in parallel into opaque-walled 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of (rac)-AG-205 (e.g., 0.1 to 50 µM) and a vehicle control (DMSO). Add the compounds to the respective wells.

  • Incubation: Incubate the plates for the desired treatment period (e.g., 48-72 hours).

  • Lysis and Luminescence Reading: Equilibrate the plate and CellTiter-Glo® reagent to room temperature. Add the reagent to each well, mix on an orbital shaker for 2 minutes to induce cell lysis, and incubate for 10 minutes to stabilize the luminescent signal.

  • Data Acquisition: Measure luminescence using a plate reader.

  • Analysis: Normalize the data to the vehicle control and plot dose-response curves to determine IC50 values for each cell line. A significant rightward shift in the IC50 curve for KO/KD cells would suggest a PGRMC1-dependent effect.

Validation of PGRMC1 Knockdown/Knockout via Western Blot

This protocol confirms the absence or reduction of PGRMC1 protein in the genetically modified cell line.

• Objective: To verify the successful depletion of PGRMC1 protein in KO or KD cell lines.

• Methodology:

  • Protein Extraction: Harvest protein lysates from wild-type and PGRMC1 KO/KD cells using RIPA buffer supplemented with protease inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for PGRMC1 overnight at 4°C. Also, probe a separate membrane or the same one (after stripping) with an antibody for a loading control (e.g., GAPDH or β-actin).

  • Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Confirm the absence or significant reduction of the PGRMC1 band in KO/KD lysates compared to wild-type.

In Vitro Ceramide Galactosyltransferase (CGT) Activity Assay

This assay directly measures the off-target inhibitory effect of (rac)-AG-205 on CGT enzyme activity.

• Objective: To quantify the direct inhibition of CGT by (rac)-AG-205.

• Methodology:

  • Enzyme Source: Use microsomes isolated from CGT-expressing cells or a purified recombinant CGT enzyme.

  • Reaction Mixture: Prepare a reaction buffer containing a fluorescently-labeled ceramide substrate (e.g., NBD-C6-ceramide) and UDP-galactose.

  • Inhibitor Addition: Add varying concentrations of (rac)-AG-205 or a vehicle control to the reaction mixture.

  • Enzyme Reaction: Initiate the reaction by adding the enzyme source and incubate at 37°C for a defined period (e.g., 60 minutes).

  • Lipid Extraction: Stop the reaction and extract the lipids using a chloroform/methanol solvent system.

  • TLC Separation: Separate the substrate (NBD-ceramide) from the product (NBD-galactosylceramide) using thin-layer chromatography (TLC).

  • Quantification: Visualize the fluorescent spots under UV light and quantify their intensity using densitometry.

  • Analysis: Calculate the percentage of product formation relative to the vehicle control for each inhibitor concentration to determine the IC50 of (rac)-AG-205 on CGT activity.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ag-205-pgrmc1-inhibitor [timtec.net]
• 4. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US9724337B2 - AG-205 for the treatment of breast cancer - Google Patents [patents.google.com]

Unraveling the Off-Target Effects of (rac)-AG-205: A Guide to Confirming PGRMC1-Independent Activity

For Researchers, Scientists, and Drug Development Professionals

(rac)-AG-205 has been widely utilized as a chemical probe to investigate the functions of the Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1). However, a growing body of evidence reveals that (rac)-AG-205 exerts significant biological effects independently of its intended target. This guide provides a framework for researchers to design and execute experiments to confirm these PGRMC1-independent activities, ensuring accurate interpretation of results and fostering the development of more specific chemical tools.

Recent studies have demonstrated that the effects of (rac)-AG-205 are not exclusively mediated by PGRMC1. Notably, the compound has been shown to directly inhibit galactosylceramide and sulfatide synthesis, a crucial pathway in lipid metabolism[1][2][3]. This inhibition persists even in cells genetically devoid of PGRMC1 and its homolog PGRMC2, providing compelling evidence for an off-target mechanism[1][3]. Furthermore, (rac)-AG-205 has been observed to upregulate genes involved in cholesterol biosynthesis and steroidogenesis, an effect that is also not dependent on PGRMC1 or other membrane-associated progesterone receptor (MAPR) family proteins[4]. Researchers have also noted that AG-205 can induce the formation of large cytoplasmic vacuoles in a manner independent of PGRMC1 and PGRMC2 expression[1][5].

Given these findings, it is imperative for researchers using (rac)-AG-205 to incorporate rigorous control experiments to differentiate between PGRMC1-dependent and -independent effects. The following sections detail experimental strategies and methodologies to achieve this.

Comparative Analysis of (rac)-AG-205 Effects

To systematically investigate the PGRMC1-independent effects of (rac)-AG-205, a multi-pronged approach is recommended. This involves comparing the compound's activity in wild-type cellular models versus models where PGRMC1 has been genetically or chemically ablated.

Experimental Approach	Rationale	Expected Outcome for PGRMC1-Independent Effect
PGRMC1 Knockout/Knockdown Models	To eliminate the primary target of (rac)-AG-205 and observe if the effect persists.	The biological effect of (rac)-AG-205 will be comparable in both wild-type and PGRMC1-null/depleted cells.
Structurally Unrelated Inhibitor	To use an alternative inhibitor of the same target to see if it recapitulates the observed phenotype.	A structurally distinct PGRMC1 inhibitor will not produce the same effect as (rac)-AG-205.
Direct Enzyme/Protein Binding Assays	To identify direct molecular targets of (rac)-AG-205 independent of PGRMC1.	(rac)-AG-205 will show direct binding to and/or inhibition of an alternative protein target (e.g., CGT).
Rescue Experiments	To re-introduce the target gene in a knockdown background to see if the phenotype is reversed.	Re-expression of PGRMC1 in a knockdown background will not rescue the phenotype induced by (rac)-AG-205.

Key Experimental Protocols

Herein, we provide detailed methodologies for essential experiments to dissect the on- and off-target effects of (rac)-AG-205.

Generation and Validation of PGRMC1 Knockout Cells

A definitive method to ascertain PGRMC1-independent effects is to utilize a cell line in which the PGRMC1 gene has been knocked out using CRISPR-Cas9 technology.

Protocol:

• gRNA Design and Cloning: Design and clone two independent guide RNAs (gRNAs) targeting early exons of the PGRMC1 gene into a Cas9-expressing vector.

• Transfection: Transfect the gRNA/Cas9 constructs into the chosen cell line (e.g., CHO, SMKT-R3).

• Single-Cell Cloning: Isolate single cells by limiting dilution or fluorescence-activated cell sorting (FACS).

• Genotyping: Screen individual clones for frameshift mutations in the PGRMC1 gene by PCR and Sanger sequencing.

• Protein Validation: Confirm the absence of PGRMC1 protein expression in knockout clones by Western blotting and immunofluorescence.

Lipid Synthesis Inhibition Assay

This assay directly measures the impact of (rac)-AG-205 on the synthesis of galactosylceramide (GalCer) and sulfatide.

Protocol:

• Cell Culture: Plate wild-type and PGRMC1-knockout cells and allow them to adhere overnight.

• Treatment: Treat cells with varying concentrations of (rac)-AG-205 (e.g., 0-20 µM) for 24-48 hours. A vehicle control (DMSO) should be included.

• Metabolic Labeling: Add a radiolabeled precursor, such as [¹⁴C]galactose or [³H]serine, to the culture medium for the final 4-6 hours of treatment.

• Lipid Extraction: Wash the cells with PBS, and extract total lipids using a chloroform:methanol solvent system.

• Thin-Layer Chromatography (TLC): Separate the extracted lipids on a TLC plate.

• Autoradiography and Quantification: Visualize the radiolabeled lipids by autoradiography and quantify the band intensities to determine the rate of synthesis.

Table 1: Representative Data for Galactosylceramide Synthesis Inhibition

Cell Line	(rac)-AG-205 (µM)	GalCer Synthesis (% of Control)
Wild-Type CHO	0	100
5	45
10	20
PGRMC1-KO CHO	0	100
5	48
10	22

Data is hypothetical and for illustrative purposes.

In Vitro Ceramide Galactosyltransferase (CGT) Activity Assay

This cell-free assay directly assesses the inhibitory effect of (rac)-AG-205 on the enzyme responsible for GalCer synthesis.

Protocol:

• Enzyme Source: Prepare microsomes from cells known to express CGT (e.g., oligodendrocytes or transfected cell lines).

• Reaction Mixture: Set up a reaction containing the microsomal preparation, a fluorescently-labeled ceramide substrate (e.g., NBD-C6-ceramide), and UDP-galactose in a suitable buffer.

• Inhibitor Addition: Add varying concentrations of (rac)-AG-205 or vehicle control to the reaction mixtures.

• Incubation: Incubate the reactions at 37°C for a defined period (e.g., 30-60 minutes).

• Lipid Extraction and Analysis: Stop the reaction and extract the lipids. Separate the fluorescently-labeled GalCer product from the ceramide substrate using TLC or HPLC.

• Quantification: Quantify the amount of product formed to determine the enzyme activity.

Gene Expression Analysis of Sterol Biosynthesis Pathway

This experiment evaluates the impact of (rac)-AG-205 on the transcription of genes involved in cholesterol and steroid synthesis.

Protocol:

• Cell Treatment: Treat wild-type and PGRMC1-knockdown/knockout cells with (rac)-AG-205 (e.g., 15 µM) or vehicle for a specified time (e.g., 32 hours).

• RNA Extraction: Isolate total RNA from the cells.

• Quantitative Real-Time PCR (qRT-PCR): Perform qRT-PCR to measure the mRNA levels of key genes in the sterol biosynthesis pathway (e.g., HMGCR, SQLE, CYP51A1). Use appropriate housekeeping genes for normalization.

• Data Analysis: Calculate the fold change in gene expression in treated cells relative to control cells.

Table 2: Example qRT-PCR Data for Sterol Biosynthesis Genes

Gene	Cell Line	(rac)-AG-205 Treatment	Fold Change in mRNA
HMGCR	Wild-Type	+	3.5
PGRMC1-siRNA	+	3.2
SQLE	Wild-Type	+	4.1
PGRMC1-siRNA	+	3.9

Data is hypothetical and for illustrative purposes.

Visualizing Experimental Workflows and Signaling Pathways

To aid in the conceptualization of these experiments, the following diagrams illustrate the key workflows and pathways.

Caption: Workflow for comparing (rac)-AG-205 effects in different cell models.

Caption: Dual inhibitory and activating pathways of (rac)-AG-205.

Conclusion

References

• 1. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. AG-205 Upregulates Enzymes Involved in Cholesterol Biosynthesis and Steroidogenesis in Human Endometrial Cells Independently of PGRMC1 and Related MAPR Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Navigating the PGRMC1 Landscape: A Comparative Guide to Small Molecule Modulators Beyond (rac)-AG-205

For researchers, scientists, and drug development professionals studying the multifaceted protein Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1), the small molecule (rac)-AG-205 has been a common tool. However, accumulating evidence questioning its specificity necessitates a critical evaluation of alternative compounds. This guide provides an objective comparison of (rac)-AG-205 and its alternatives, supported by experimental data, to aid in the selection of the most appropriate chemical probes for investigating PGRMC1 function.

(rac)-AG-205, a ligand for PGRMC1, has been widely used to probe its role in various cellular processes, including cancer progression.[1][2] However, studies have revealed that AG-205 is not entirely specific to PGRMC1 and can exert off-target effects, such as the inhibition of galactosylceramide synthesis, independent of PGRMC1 expression.[1] This lack of specificity underscores the need for alternative and more selective modulators to accurately dissect the biological roles of PGRMC1.

This guide explores several alternative compounds that have been reported to modulate PGRMC1 activity, directly or indirectly. These include the progesterone receptor modulator Mifepristone (B1683876) (RU486), a variety of sigma-2 receptor ligands, and the natural product glycyrrhizin (B1671929) and its derivatives. We present a comparative analysis of these compounds, summarizing their known interactions with PGRMC1, their effects on downstream signaling pathways, and available quantitative data on their binding and efficacy.

Comparative Analysis of PGRMC1 Modulators

To facilitate a clear comparison, the following tables summarize the key characteristics and quantitative data for (rac)-AG-205 and its potential alternatives.

Table 1: Overview of PGRMC1 Modulators

Compound	Class	Primary Target(s)	Mode of Action on PGRMC1	Reference(s)
(rac)-AG-205	Aromatic compound	PGRMC1, UDP-galactose: ceramide galactosyltransferase	Ligand, reported antagonist	[1][2]
Mifepristone (RU486)	Synthetic steroid	Progesterone Receptor (PR), Glucocorticoid Receptor (GR), PGRMC1	Indirect inhibitor/modulator
Sigma-2 Receptor Ligands	Various	Sigma-2 Receptor (TMEM97), PGRMC1	Ligands, potential modulators	[3][4][5]
Glycyrrhizin & Derivatives	Triterpenoid saponin	Heme-dimerized PGRMC1	Direct binder and inhibitor of protein-protein interactions	[6][7][8][9]
PI3K Inhibitors	Various	PI3K	Indirectly modulate PGRMC1-regulated pathways	[10]

Table 2: Quantitative Comparison of PGRMC1 Ligand Interactions and Efficacy

Compound	Parameter	Value	Cell Line/System	Reference(s)
(rac)-AG-205	IC50 (Cell Viability)	8 µM	A431	[11]
IC50 (Cell Viability)	12 µM	MDA-MB-468	[11]
IC50 (Cell Viability)	15 µM	A549	[11]
IC50 (Cell Viability)	18 µM	MDA-MB-231	[11]
Affinity for σ2R	~1 µM	[12]
Progesterone	Kd	11 nM (high affinity), 286 nM (low affinity)	Porcine liver membrane	[9]
Haloperidol (B65202)	Ki	20 nM	Porcine liver membrane	[13]
Glycyrrhizin (GL)	Kd	52.70 µM	Purified heme-dimerized PGRMC1	[7]
Glucoglycyrrhizin (GlucoGL)	Kd	1.38 µM	Purified heme-dimerized PGRMC1	[6]
IC50 (Cell growth inhibition with erlotinib)	15.67 µM	[6]
IC50 (Cell growth inhibition with cisplatin)	14.92 µM	[6]
1,3-di-o-tolylguanidine (DTG)	Affinity for PGRMC1	Micromolar range	Purified heme-dimerized PGRMC1
Ki for PGRMC1	472 µM	Rat liver membranes	[5]

In-Depth Look at Alternative Compounds

Mifepristone (RU486)

Mifepristone, widely known as a progesterone receptor antagonist, has been shown to influence PGRMC1 signaling.[14] Its effect on PGRMC1 can be complex, with some studies suggesting it may inhibit PGRMC1 expression at high concentrations but potentially increase it at lower, clinically relevant doses.[14] This dual activity highlights the importance of dose-response studies when using mifepristone to investigate PGRMC1.

Sigma-2 Receptor Ligands

The sigma-2 receptor, now identified as TMEM97, has a controversial but intriguing relationship with PGRMC1. Some studies have suggested that PGRMC1 is a component of the sigma-2 receptor complex, and that sigma-2 ligands can bind to PGRMC1.[3] However, other research indicates that PGRMC1 and the sigma-2 receptor are distinct binding sites encoded by different genes.[5] Despite this debate, ligands such as DTG and haloperidol have been shown to interact with PGRMC1, albeit with lower affinity than for the sigma-2 receptor itself.[5] The use of sigma-2 ligands to study PGRMC1 should therefore be approached with caution, recognizing the potential for engaging both targets.

Glycyrrhizin and its Derivatives

Recent studies have identified the natural product glycyrrhizin (GL) and its derivatives as direct binders of the heme-dimerized form of PGRMC1.[7][8] This interaction has been shown to inhibit PGRMC1-mediated activation of the Epidermal Growth Factor Receptor (EGFR).[7] Notably, the glucoside derivative, glucoglycyrrhizin (GlucoGL), exhibits a significantly higher binding affinity for PGRMC1 than the parent compound.[6] These findings present a promising new class of compounds for specifically targeting the functional dimeric state of PGRMC1.

Indirect Modulators: PI3K Inhibitors

PGRMC1 is known to influence the PI3K/Akt signaling pathway.[10] Therefore, inhibitors of PI3K, such as wortmannin (B1684655) and LY294002, can be used to probe the downstream consequences of PGRMC1 activity. While these compounds do not directly target PGRMC1, they are valuable tools for dissecting the signaling cascades in which PGRMC1 participates.

Signaling Pathways Involving PGRMC1

PGRMC1 is implicated in several key signaling pathways, most notably the EGFR and PI3K/Akt pathways, which are crucial for cell survival and proliferation.

PGRMC1-mediated activation of EGFR and PI3K/Akt signaling.

Experimental Protocols

This section provides an overview of key experimental methodologies for studying PGRMC1 and the effects of its modulators.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. As cellular metabolic activity is an indicator of cell viability, this assay is widely used to measure cytotoxicity of potential medicinal agents and toxic materials.

Workflow for a typical MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of the test compounds and appropriate vehicle controls.

• Incubation: Incubate the plate for a period of 24 to 72 hours at 37°C in a humidified incubator.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 1-4 hours.

• Formazan (B1609692) Solubilization: Add a solubilizing agent, such as DMSO or a specialized detergent solution, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.

Co-Immunoprecipitation (Co-IP)

Co-IP is a technique used to identify protein-protein interactions by using an antibody to precipitate a specific protein of interest and its binding partners from a cell lysate.

Protocol:

• Cell Lysis: Lyse cells expressing the proteins of interest in a non-denaturing lysis buffer to maintain protein-protein interactions.

• Pre-clearing: (Optional) Pre-clear the lysate with control beads (e.g., Protein A/G agarose) to reduce non-specific binding.

• Immunoprecipitation: Incubate the lysate with an antibody specific to the "bait" protein (e.g., PGRMC1).

• Immune Complex Capture: Add Protein A/G beads to the lysate-antibody mixture to capture the antibody-protein complexes.

• Washing: Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads using a low-pH buffer or SDS-PAGE loading buffer.

• Analysis: Analyze the eluted proteins by Western blotting using an antibody against the putative interacting "prey" protein.

Proximity Ligation Assay (PLA)

PLA is an in situ technique that allows for the detection, visualization, and quantification of protein-protein interactions with high specificity and sensitivity.

Protocol:

• Cell Preparation: Fix and permeabilize cells on a slide.

• Primary Antibody Incubation: Incubate the cells with a pair of primary antibodies raised in different species that recognize the two proteins of interest.

• PLA Probe Incubation: Add secondary antibodies (PLA probes) that are conjugated with unique oligonucleotides.

• Ligation: If the two proteins are in close proximity (<40 nm), the oligonucleotides on the PLA probes can be ligated to form a circular DNA template.

• Amplification: The circular DNA is amplified via rolling circle amplification.

• Detection: The amplified DNA is detected using fluorescently labeled oligonucleotides. Each fluorescent spot represents a single protein-protein interaction event.

• Imaging and Analysis: Visualize the fluorescent signals using a fluorescence microscope and quantify the number of interactions per cell.

Conclusion

While (rac)-AG-205 has been instrumental in advancing our understanding of PGRMC1, its limitations in specificity call for the adoption of a broader range of chemical tools. This guide provides a starting point for researchers to critically evaluate and select alternative compounds for their studies. Mifepristone, sigma-2 receptor ligands, and glycyrrhizin derivatives each offer unique advantages and disadvantages. A thorough understanding of their mechanisms of action, coupled with the application of rigorous experimental methodologies, will be crucial for accurately elucidating the complex biology of PGRMC1. As research in this area progresses, the development of even more specific and potent PGRMC1 modulators will undoubtedly provide deeper insights into its role in health and disease.

References

• 1. mdpi.com [mdpi.com]
• 2. AG 205, a progesterone receptor membrane component 1 antagonist, ablates progesterone's ability to block oxidative stress-induced apoptosis of human granulosa/luteal cells† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of the PGRMC1 protein complex as the putative sigma-2 receptor binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of the Sigma-2 Receptor: Distinct from the Progesterone Receptor Membrane Component 1 (PGRMC1) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Glycyrrhizin Derivatives Suppress Cancer Chemoresistance by Inhibiting Progesterone Receptor Membrane Component 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pleiotropic Actions of PGRMC Proteins in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Comprehensive Analysis of the Implication of PGRMC1 in Triple-Negative Breast Cancer [frontiersin.org]
• 11. Pgrmc1 (Progesterone Receptor Membrane Component 1) Associates with Epidermal Growth Factor Receptor and Regulates Erlotinib Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. PGRMC1 (progesterone receptor membrane component 1): a targetable protein with multiple functions in steroid signaling, P450 activation and drug binding - PMC [pmc.ncbi.nlm.nih.gov]
• 14. New Insights as to Why Progesterone Receptor Modulators, such as Mifepristone, Seem to Be More Effective in Treating Cancers that Are Devoid of the Classical Nuclear Progesterone Receptor | Anticancer Research [ar.iiarjournals.org]

Reproducibility of (rac)-AG-205 Experimental Findings: A Comparative Guide

(rac)-AG-205 , a small molecule identified as a ligand and inhibitor of the Progesterone (B1679170) Receptor Membrane Component 1 (PGRMC1), has garnered attention in cancer research for its potential to inhibit cell cycle progression and viability.[1] However, the reproducibility of its experimental findings is subject to scrutiny due to its questioned specificity and the variability of reported outcomes. This guide provides a comparative analysis of the available experimental data on (rac)-AG-205, focusing on its effects on cancer cell viability and its role in key signaling pathways.

Comparative Efficacy in Cancer Cell Lines

The cytotoxic effects of (rac)-AG-205 have been evaluated in several cancer cell lines. However, a comprehensive understanding of its potency across a wide range of cancer types is limited by the sparse and varied nature of the available data.

One study reported the half-maximal inhibitory concentration (IC50) of (rac)-AG-205 in a few cancer cell lines under serum-starved conditions. The IC50 values were found to be greater than 20 µM in A431 (epithelioid carcinoma), 18 µM in MDA-MB-231 (breast cancer), and 12 µM in MDA-MB-468 (breast cancer) cells.[2] Another study observed a reduction in cell viability by approximately 40% and 60% in MDA-MB-231 cells when treated with 20 µM and 40 µM of AG-205, respectively. In endometrial cell lines, significant viability reduction was noted at concentrations of 30 µM and 45 µM after 32 and 48 hours of treatment.

It is important to note that some studies have raised concerns about the specificity of (rac)-AG-205 for PGRMC1. Evidence suggests that it may also inhibit UDP-galactose: ceramide galactosyltransferase, indicating potential off-target effects that could contribute to its observed cellular impact.[3][4][5]

Table 1: Reported Effects of (rac)-AG-205 on Cancer Cell Viability

Cell Line	Cancer Type	Concentration	Effect on Cell Viability	Citation
A431	Epithelioid Carcinoma	>20 µM (IC50)	50% inhibition	[2]
MDA-MB-231	Breast Cancer	18 µM (IC50)	50% inhibition	[2]
MDA-MB-468	Breast Cancer	12 µM (IC50)	50% inhibition	[2]
MDA-MB-231	Breast Cancer	20 µM	~40% reduction
MDA-MB-231	Breast Cancer	40 µM	~60% reduction
Endometrial Cancer Cells	Endometrial Cancer	30 µM	Significant reduction
Endometrial Cancer Cells	Endometrial Cancer	45 µM	Significant reduction

Involvement in Cellular Signaling Pathways

(rac)-AG-205 has been implicated in the modulation of several key signaling pathways, primarily through its interaction with PGRMC1. However, direct quantitative evidence of its impact on these pathways is not extensively documented in publicly available literature.

PI3K/AKT Signaling Pathway

NF-κB Signaling Pathway

The NF-κB signaling pathway plays a significant role in inflammation and cancer progression. PGRMC1 has been shown to interact with components of this pathway. Consequently, (rac)-AG-205 may exert some of its effects by modulating NF-κB activity. However, detailed experimental data from reporter assays or quantitative analysis of NF-κB target gene expression following (rac)-AG-205 treatment are needed to substantiate this hypothesis.

Experimental Protocols

The reproducibility of scientific findings heavily relies on the detailed reporting of experimental methodologies. For (rac)-AG-205, while general protocols for assays are available, specific and detailed procedures from the cited studies are often lacking in the main publications.

Cell Viability Assay

A standard method to assess the effect of (rac)-AG-205 on cancer cell viability is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Workflow: Cell Viability MTT Assay

Caption: Workflow for a typical cell viability MTT assay.

Western Blot Analysis for Signaling Pathway Proteins

To investigate the effect of (rac)-AG-205 on signaling pathways like PI3K/AKT, Western blotting is a common technique to measure the phosphorylation status of key proteins.

Experimental Workflow: Western Blot Analysis

Caption: General workflow for Western blot analysis.

NF-κB Reporter Assay

To quantify the effect of (rac)-AG-205 on NF-κB activity, a luciferase reporter assay is a standard method.

Experimental Workflow: NF-κB Luciferase Reporter Assay

Caption: Workflow for an NF-κB luciferase reporter assay.

Conclusion

The available data on (rac)-AG-205 suggests it has anti-proliferative effects in certain cancer cell lines. However, to enhance the reproducibility and build a stronger evidence base for its mechanism of action, further research is required. Specifically, there is a need for:

• Comprehensive IC50 profiling across a broader panel of cancer cell lines.

• Quantitative studies to elucidate the precise impact of (rac)-AG-205 on the PI3K/AKT and NF-κB signaling pathways.

• Direct comparative studies with other PGRMC1 inhibitors to assess relative potency and specificity.

• Detailed publication of experimental protocols to allow for independent verification and validation of findings.

Researchers, scientists, and drug development professionals should consider these gaps in the current literature when evaluating the potential of (rac)-AG-205 as a therapeutic agent and designing future studies.

References

• 1. AG 205, a progesterone receptor membrane component 1 antagonist, ablates progesterone's ability to block oxidative stress-induced apoptosis of human granulosa/luteal cells† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. uknowledge.uky.edu [uknowledge.uky.edu]
• 3. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. The PGRMC1 Antagonist AG-205 Inhibits Synthesis of Galactosylceramide and Sulfatide - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (rac)-AG-205: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling (rac)-AG-205, a potent progesterone (B1679170) receptor membrane component 1 (PGRMC1) inhibitor, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information, including operational and disposal plans in a step-by-step format to address specific operational questions.

Hazard Identification and Personal Protective Equipment (PPE)

Before handling or disposing of (rac)-AG-205, it is imperative to be aware of its potential hazards. While specific toxicity data is limited, the compound should be handled with care as a potentially hazardous substance.

Recommended Personal Protective Equipment (PPE):

PPE Category	Item	Specifications
Eye/Face Protection	Safety glasses	With side-shields conforming to appropriate government standards such as EN166 (EU) or NIOSH (US).
Hand Protection	Chemical-resistant gloves	Compatible with the solvents used to dissolve (rac)-AG-205. Dispose of contaminated gloves after use in accordance with good laboratory practices.
Skin and Body Protection	Laboratory coat	To prevent skin contact.

Step-by-Step Disposal Procedure

The disposal of (rac)-AG-205, whether in solid form or in solution, must be conducted in a manner that minimizes environmental release and ensures the safety of laboratory personnel.

Step 1: Decontamination of Labware and Surfaces

• All labware (e.g., glassware, spatulas) and surfaces contaminated with (rac)-AG-205 should be decontaminated.

• Use a suitable solvent (e.g., ethanol, isopropanol) to rinse the contaminated items thoroughly.

• Collect the solvent rinsate as hazardous waste.

Step 2: Preparation of Waste for Disposal

• Solid Waste:

  • Carefully sweep up any solid (rac)-AG-205, avoiding dust generation.

  • Place the solid waste in a clearly labeled, sealed container designated for chemical waste.

• Liquid Waste (including solvent rinsate):

  • Collect all liquid waste containing (rac)-AG-205 in a compatible, leak-proof, and clearly labeled hazardous waste container.

  • Do not mix with other incompatible waste streams.

Step 3: Waste Disposal

• Dispose of the hazardous waste through a licensed and approved waste disposal company.

• Ensure that the waste is packaged, labeled, and transported in accordance with all applicable local, state, and federal regulations.

• Do not dispose of (rac)-AG-205 down the drain or in the regular trash.

Accidental Release Measures

In the event of a spill, follow these procedures:

• Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas. Evacuate personnel to a safe area.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Containment and Cleaning:

  • For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a sealed container for disposal.

  • For large spills, contain the spill and collect the material for disposal.

Experimental Protocols

While specific experimental protocols for the disposal of (rac)-AG-205 are not extensively published, the following general laboratory procedure for handling and disposing of potent chemical compounds should be adapted.

Protocol for the Disposal of a Small Quantity of (rac)-AG-205 Solution:

• Preparation: Don the appropriate PPE as listed in the table above. Work within a chemical fume hood.

• Waste Collection:

  • Aspirate the (rac)-AG-205 solution from the experimental vessel using a pipette.

  • Dispense the solution into a designated hazardous waste container.

• Rinsing:

  • Rinse the experimental vessel with a small volume of a suitable solvent (e.g., DMSO, ethanol) at least three times.

  • Collect each rinse and add it to the hazardous waste container.

• Final Decontamination:

  • Wipe down the external surfaces of the experimental vessel and any other potentially contaminated surfaces with a cloth dampened with the same solvent.

  • Dispose of the cloth in the solid hazardous waste stream.

• Labeling and Storage:

  • Securely cap the hazardous waste container.

  • Label the container with "Hazardous Waste," the name of the chemical ((rac)-AG-205), the solvent used, and the approximate concentration and volume.

  • Store the waste container in a designated secondary containment area until it is collected by the waste disposal service.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (rac)-AG-205.

Caption: Logical workflow for the proper disposal of (rac)-AG-205 waste.

Essential Safety and Operational Guide for Handling (rac)-AG-205

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Overview of Safety Protocols, Experimental Use, and Disposal of (rac)-AG-205.

This document provides critical safety and logistical information for the handling of (rac)-AG-205, a potent inhibitor of the progesterone (B1679170) receptor membrane component 1 (PGRMC1). Adherence to these guidelines is essential to ensure laboratory safety and the integrity of experimental outcomes.

I. Personal Protective Equipment (PPE) and Safe Handling

When handling (rac)-AG-205, appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety. The following table summarizes the required PPE.

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile gloves are required. For prolonged contact or when handling larger quantities, consider double-gloving or using thicker, chemical-resistant gloves.[1]
Eye Protection	Safety glasses with side shields or goggles	Essential to protect against splashes or airborne particles.[2][3]
Body Protection	Laboratory coat	A standard lab coat is required to protect skin and clothing from contamination.[3]
Respiratory Protection	Not generally required	Use in a well-ventilated area. If weighing or handling the powder where dust may be generated, a fume hood should be used.
Foot Protection	Closed-toe shoes	Required in all laboratory settings to protect against spills and falling objects.[3]

Handling Procedures:

• Avoid inhalation of dust and contact with skin and eyes.

• (rac)-AG-205 is for research use only and should not be used for human, drug, food, or cosmetic purposes.

• Prepare solutions in a well-ventilated area or under a chemical fume hood.

• Wash hands thoroughly after handling.

II. Storage and Disposal Protocols

Proper storage and disposal are critical for maintaining the stability of (rac)-AG-205 and ensuring environmental safety.

Aspect	Guideline
Storage	Store the solid powder at -20°C for long-term stability (up to 3 years). It can be stored at 4°C for up to 2 years.[4] Solutions in solvent should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[4]
Disposal	Dispose of unused (rac)-AG-205 and any contaminated materials in accordance with local, state, and federal regulations for chemical waste. Do not dispose of down the drain or in regular trash.

III. Experimental Protocol: Cell Viability Assay

(rac)-AG-205 has been shown to inhibit cell cycle progression and viability in cancer cell lines.[5] The following is a general protocol for a cell viability assay, which can be adapted for specific cell lines and experimental questions.

Objective: To determine the effect of (rac)-AG-205 on the viability of a cancer cell line (e.g., breast or ovarian cancer cells).

Materials:

• (rac)-AG-205

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• DMSO (for dissolving (rac)-AG-205 and as a vehicle control)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and resuspend cells in complete medium.

  • Count cells and adjust the concentration to the desired seeding density (e.g., 5,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of (rac)-AG-205 in DMSO (e.g., 10 mM).

  • Prepare serial dilutions of (rac)-AG-205 in complete cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50 µM).

  • Include a vehicle control (medium with the same concentration of DMSO as the highest (rac)-AG-205 concentration).

  • Carefully remove the medium from the cells and replace it with 100 µL of the prepared treatment solutions.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the results and determine the IC50 value (the concentration of (rac)-AG-205 that inhibits cell viability by 50%).

Caption: Workflow for assessing cell viability upon treatment with (rac)-AG-205.

IV. Mechanism of Action and Signaling Pathway

(rac)-AG-205 functions as an inhibitor of Progesterone Receptor Membrane Component 1 (PGRMC1). PGRMC1 is a multifunctional protein implicated in various cellular processes, including cholesterol metabolism, steroid signaling, and cell survival.[6][7] In cancer cells, PGRMC1 is often overexpressed and contributes to tumor growth and resistance to chemotherapy.[6][8]

The binding of heme to PGRMC1 induces its dimerization, which is crucial for its interaction with downstream partners like cytochrome P450 enzymes and the Epidermal Growth Factor Receptor (EGFR).[9] This interaction can lead to the activation of pro-survival signaling pathways, such as the PI3K/Akt pathway, and promote cell proliferation.[4][7] (rac)-AG-205, by inhibiting PGRMC1, is thought to disrupt these interactions and downstream signaling, leading to decreased cell viability.

Caption: Simplified signaling pathway of PGRMC1 and its inhibition by (rac)-AG-205.

References

• 1. Lab Coat, Gloves and Safety Eyewear Policy | PennEHRS [ehrs.upenn.edu]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. Personal Protection Equipment (PPE) in Laboratories Policy | Office of Research [bu.edu]
• 4. AG-205 | progesterone receptor membrane component 1 inhibitor | CAS# 442656-02-2 | InvivoChem [invivochem.com]
• 5. rndsystems.com [rndsystems.com]
• 6. PGRMC1 (progesterone receptor membrane component 1): a targetable protein with multiple functions in steroid signaling, P450 activation and drug binding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PGRMC1 - Wikipedia [en.wikipedia.org]
• 8. researchoutput.csu.edu.au [researchoutput.csu.edu.au]
• 9. researchgate.net [researchgate.net]